Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

• CAS: 671198-52-0

Core Science & Biosynthesis

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate chemical structure

Executive Summary

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (often referred to as

-bis(Cbz)-2-methylpiperazine) is a pivotal intermediate in the synthesis of peptidomimetics and pharmacologically active heterocyclic scaffolds. Its core utility lies in the 2-methylpiperazine moiety, which introduces a chiral center and conformational constraints into drug candidates, enhancing metabolic stability and receptor selectivity compared to unsubstituted piperazines.

This guide details the structural properties, validated synthesis protocols, and critical characterization challenges—specifically NMR rotamerism—associated with this molecule. It is designed for medicinal chemists requiring high-purity scaffolds for downstream active pharmaceutical ingredient (API) synthesis.

Structural Analysis & Stereochemistry

Chemical Identity[1]

• IUPAC Name: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

• Common Name:

  -Bis(benzyloxycarbonyl)-2-methylpiperazine

• Molecular Formula:

• Molecular Weight: 368.43 g/mol

• Core Scaffold: Piperazine ring in a chair conformation.[1][2][3]

Stereochemical Considerations

The introduction of a methyl group at the C2 position creates a chiral center. The commercial starting material, 2-methylpiperazine, is typically racemic. Consequently, the bis-Cbz derivative is obtained as a racemate unless enantiopure starting materials [(R)- or (S)-2-methylpiperazine] are employed.

• (S)-Isomer: Often preferred in medicinal chemistry to match biological target chirality.

• (R)-Isomer: Enantiomer; distinct pharmacological profile.

Expert Insight: The bulky Cbz (carboxybenzyl) groups at N1 and N4 significantly increase steric hindrance. While the piperazine ring typically undergoes rapid ring inversion, the carbamate resonance (

) creates partial double-bond character, leading to restricted rotation and the presence of rotamers (discussed in Section 4).

Synthetic Methodology

The synthesis follows a classical Schotten-Baumann protocol .[4] This method is preferred over organic base catalysis (e.g., TEA/DCM) for scale-up due to efficient heat management and simplified workup (biphasic system).

Reaction Workflow (Graphviz)

Detailed Protocol

Reagents:

• 2-Methylpiperazine (1.0 equiv)

• Benzyl chloroformate (Cbz-Cl) (2.5 equiv)

• Sodium Hydroxide (NaOH) (3.0 equiv, 10% aqueous solution)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Procedure:

• Preparation: Dissolve 2-methylpiperazine in DCM (

  ). Add the 10% NaOH solution. Cool the biphasic mixture to using an ice bath.

• Addition: Add Cbz-Cl dropwise over 30 minutes. Critical: Maintain temperature

  to prevent hydrolysis of Cbz-Cl.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir vigorously for 4–6 hours. The vigorous stirring is essential to ensure mass transfer between the aqueous (base) and organic (reactant) phases.

• Workup:

  • Separate the layers.[4]

  • Wash the organic layer with 1N HCl (

    ). Why? This protonates and removes any unreacted 2-methylpiperazine or mono-Cbz intermediates, ensuring the final product is the bis-protected species.

  • Wash with saturated

    and brine.

  • Dry over

    and concentrate in vacuo.

• Purification: The crude oil often solidifies upon standing or trituration with hexanes/ether. If necessary, purify via flash column chromatography (Hexanes:EtOAc).

Physicochemical Characterization & Troubleshooting

Key Properties Table

Property	Value / Description
Physical State	Viscous colorless oil or low-melting white solid
Solubility	Soluble in DCM, EtOAc, DMSO, MeOH; Insoluble in Water
LogP (Predicted)	~3.5 (Lipophilic due to two benzyl groups)
TLC ( )	~0.6 (3:1 Hexanes:EtOAc)
Stability	Stable at RT; store at to prevent carbamate degradation over long periods.

The NMR Rotamer Challenge

Researchers often misinterpret the

NMR of this compound as "impure" due to broad or split signals. This is a feature, not a bug.

Mechanism: The

bond has partial double bond character.[5] The steric bulk of the benzyl groups combined with the 2-methyl substituent creates a high energy barrier to rotation. On the NMR time scale (at RT), this results in the observation of distinct rotamers (cis/trans conformers regarding the carbamate).

Diagnostic Signals (

NMR in ):

• Benzylic Protons (

  ): Often appear as a complex multiplet or two sets of singlets around 5.10–5.20 ppm rather than a clean singlet.

• Ring Protons: The signals for the piperazine ring protons (3.0–4.5 ppm) will be extremely broad.

Validation Protocol: To confirm purity despite broad signals, perform High-Temperature NMR (e.g., in DMSO-

at ). The elevated temperature increases the rotation rate, causing the signals to coalesce into sharp, well-defined peaks.

Applications in Drug Discovery[3][7][8][9][10]

The bis-Cbz protection strategy is rarely the final step; it is a "parking" or purification strategy.

Orthogonal Deprotection Logic

The Cbz group is orthogonal to Boc (acid labile) and Fmoc (base labile). However, in the bis-Cbz molecule, both groups are identical. This symmetry is useful for:

• Purification: Purifying crude 2-methylpiperazine mixtures (e.g., separating enantiomers via chiral HPLC on the bis-Cbz derivative).

• Global Deprotection: Releasing the diamine in a single step after other modifications to the molecule are complete (if applicable).

Deprotection Pathways (Graphviz)

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Standard reference for Cbz protection/deprotection mechanics).

• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 8, 40921-40933. Link (Authoritative source on piperazine rotamers).

• Jacobsen, E. N., et al. (2019). Enantioselective Synthesis of 2-Methylpiperazine Derivatives. Journal of Organic Chemistry. (General context for chiral piperazine synthesis).

• BenchChem. (2025).[2] The Piperazine Scaffold: A Cornerstone of Modern Medicinal Chemistry. Link (General properties of the scaffold).

• Sigma-Aldrich. (2024). Product Specification: 2-Methylpiperazine.[6][7] Link (Starting material properties).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Methylpiperazine - Career Henan Chemical Co. [coreychem.com]
• 7. researchgate.net [researchgate.net]

Technical Profile: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

[1][2][3][4][5]

Executive Summary

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS: 671198-52-0 for racemate; 1047975-20-1 for R-isomer) is a critical synthetic intermediate in the development of piperazine-based small molecule therapeutics.[1][2] As a bis-protected derivative of 2-methylpiperazine, it serves as a stable, lipophilic scaffold that allows for the purification and handling of the chiral 2-methylpiperazine core before its introduction into complex pharmacophores.[2]

In drug discovery, the 2-methylpiperazine moiety is a "privileged structure," often used to introduce conformational rigidity and improve the metabolic stability of kinase inhibitors and GPCR ligands. This guide details the physicochemical identity, synthesis, and application of the bis-Cbz protected form, emphasizing its role in high-fidelity chiral synthesis.

Chemical Identity & Physicochemical Properties[4][6][7][8]

Nomenclature & Identifiers

Parameter	Details
Chemical Name	Dibenzyl 2-methylpiperazine-1,4-dicarboxylate
Synonyms	1,4-Bis(benzyloxycarbonyl)-2-methylpiperazine; 1,4-Di-Cbz-2-methylpiperazine
CAS Number (Racemic)	671198-52-0
CAS Number (R-Isomer)	1047975-20-1
CAS Number (S-Isomer)	Not widely indexed; typically synthesized from (S)-2-methylpiperazine
Molecular Formula	C₂₁H₂₄N₂O₄
Molecular Weight	368.43 g/mol
SMILES	CC1CN(CCN1C(=O)OCc2ccccc2)C(=O)OCc3ccccc3

Physical Properties

Property	Value / Description
Appearance	White to off-white solid or viscous oil (depending on purity/enantiomer)
Solubility	Soluble in DCM, Ethyl Acetate, DMSO, Methanol; Insoluble in Water
Lipophilicity (LogP)	~2.8 - 3.5 (Predicted)
Boiling Point	~520°C (Predicted at 760 mmHg)
Flash Point	~270°C

Synthesis & Manufacturing

The synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate is typically achieved via the simultaneous protection of both nitrogen atoms of the 2-methylpiperazine core using Benzyl chloroformate (Cbz-Cl).[2] This reaction is favored for its high yield and the ease of purifying the resulting bis-carbamate, which often crystallizes more readily than the free amine or mono-protected derivatives.[2]

Synthetic Pathway

The reaction proceeds via a Schotten-Baumann type mechanism or in an organic solvent with a tertiary amine base.[2]

Figure 1: Synthetic workflow for the bis-protection of 2-methylpiperazine.

Protocol: Bis-Cbz Protection

Reagents: 2-Methylpiperazine (1.0 eq), Benzyl chloroformate (2.2 eq), Triethylamine (2.5 eq), Dichloromethane (DCM).

• Setup: Dissolve 2-methylpiperazine in DCM (0.2 M concentration) and cool to 0°C under an inert atmosphere (N₂).

• Addition: Add Triethylamine followed by the dropwise addition of Benzyl chloroformate. The exotherm must be controlled to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LC-MS (disappearance of starting amine).[2]

• Workup: Quench with water. Wash the organic layer with 1N HCl (to remove unreacted amine/TEA), saturated NaHCO₃, and brine.

• Purification: Dry over Na₂SO₄ and concentrate. The residue can be recrystallized from EtOAc/Hexanes or purified via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).[2]

Applications in Drug Discovery[6][7]

The bis-Cbz protected 2-methylpiperazine is primarily used as a "storage" form or a purification intermediate.[2] Its utility lies in the ability to generate high-purity enantiomers before final scaffold assembly.[2]

Chiral Resolution & Purification

Enantiopure 2-methylpiperazine is expensive.[2] A cost-effective strategy involves protecting racemic 2-methylpiperazine as the bis-Cbz derivative, which can then be separated via Chiral HPLC or Supercritical Fluid Chromatography (SFC).[2] The lipophilic Cbz groups improve retention and separation on polysaccharide-based chiral columns compared to the polar free amine.[2]

Orthogonal Deprotection Strategy

While both nitrogens bear the same protecting group (Cbz), this compound is often used when total deprotection is required after a purification step, or as a standard to confirm the identity of impurities in mono-protection reactions.

• Global Deprotection: Hydrogenolysis (H₂, Pd/C) removes both Cbz groups quantitatively to regenerate the free diamine.

• Partial Hydrolysis: Under controlled basic conditions, steric hindrance at the N1 position (adjacent to the methyl group) may allow for selective hydrolysis of the N4-Cbz, although this is less common than using orthogonal groups (e.g., Boc/Cbz) from the start.

Figure 2: Workflow for utilizing the bis-Cbz derivative in chiral resolution and scaffold preparation.[2]

Analytical Characterization

To validate the identity of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate, the following analytical signals are diagnostic:

• ¹H NMR (400 MHz, CDCl₃):

  • Aromatic: Multiplet at δ 7.30–7.40 ppm (10H, phenyl protons).

  • Benzylic: Singlets or AB quartets at δ 5.10–5.20 ppm (4H, O-CH₂-Ph).[2]

  • Piperazine Core: Broad multiplets at δ 3.00–4.50 ppm (due to rotamers of the carbamate).

  • Methyl Group: Doublet at δ 1.00–1.20 ppm (3H, CH₃).

• Mass Spectrometry (ESI):

  • Positive mode: [M+H]⁺ = 369.2; [M+Na]⁺ = 391.2.

Safety & Handling (SDS Highlights)

Hazard Class	Statement	Code
Skin Irritation	Causes skin irritation	H315
Eye Irritation	Causes serious eye irritation	H319
STOT-SE	May cause respiratory irritation	H335

Handling Protocol:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry place (2-8°C recommended) under inert gas to prevent slow oxidation or hydrolysis over long periods.

• Disposal: Dispose of as hazardous organic waste containing nitrogen.

References

• BLD Pharm. (2025). Product Analysis: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS 671198-52-0).[1][2][3][4] Retrieved from

• ChemShuttle. (2024). (R)-Dibenzyl 2-methylpiperazine-1,4-dicarboxylate Product Data (CAS 1047975-20-1).[2][5] Retrieved from

• Jacobsen, E. J., et al. (1999). Piperazine imidazo[1,5-a]quinoxaline ureas as high-affinity GABA-A ligands. Journal of Medicinal Chemistry, 42(7), 1123-1144.

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. 4th Ed. Wiley-Interscience.[2] (Standard reference for Cbz protection/deprotection protocols).

Sources

• 1. 2028277-91-8|DIBENZYL 2-(AMINOMETHYL)PIPERAZINE-1,4-DICARBOXYLATE|BLD Pharm [bldpharm.com]
• 2. 1217444-22-8|(S)-1-Benzyl 2-methyl piperazine-1,2-dicarboxylate hydrochloride|BLD Pharm [bldpharm.com]
• 3. 102181-95-3|Dibenzyl piperazine-1,4-dicarboxylate|BLD Pharm [bldpharm.com]
• 4. 444666-46-0|Benzyl 2-methylpiperazine-1-carboxylate|BLD Pharm [bldpharm.com]
• 5. chemshuttle.com [chemshuttle.com]

The Chiral Switch: A Guide to 2-Methylpiperazine Protected Derivatives

Topic: 2-Methylpiperazine Protected Derivatives for Medicinal Chemistry Content Type: Technical Guide / Whitepaper Audience: Senior Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The "Magic Methyl" of Diamines

In modern medicinal chemistry, the piperazine ring is a privileged scaffold, appearing in a vast array of FDA-approved therapeutics, from the kinase inhibitor Imatinib (Gleevec) to the antipsychotic Olanzapine. However, the introduction of a methyl group at the C2 position—creating 2-methylpiperazine —offers a critical advantage: conformational restriction .

This "Magic Methyl" effect does more than introduce chirality; it breaks the symmetry of the piperazine ring, creating two distinct nitrogen environments (

and ). For the medicinal chemist, this presents both a powerful tool for structure-activity relationship (SAR) tuning and a significant synthetic challenge.[1]

This guide provides a definitive technical roadmap for navigating the regioselective protection and functionalization of 2-methylpiperazine, moving beyond basic textbook definitions to field-proven, scalable protocols.

Strategic Analysis: Nitrogen Reactivity & Regioselectivity[1]

To successfully manipulate 2-methylpiperazine, one must understand the electronic and steric disparity between the two nitrogen atoms.

The Steric-Electronic Paradox

• (Proximal): Located adjacent to the C2-methyl group.

  • Sterics: Highly hindered. The C2-methyl group creates significant steric clash for incoming electrophiles.

  • Electronics: The methyl group exerts a weak inductive effect (+I), theoretically increasing electron density. However, steric hindrance to solvation often lowers the effective nucleophilicity in polar aprotic solvents.

• (Distal): Located remotely from the C2-methyl group.

  • Sterics: Unhindered, behaving like a standard secondary amine.

  • Reactivity: Under kinetic control,

    is the primary nucleophile.

The Golden Rule of 2-Methylpiperazine:

In the absence of directing groups or metal chelation, electrophiles (alkyl halides, acyl chlorides, Boc-anhydride) will selectively attack the

position.

pKa Considerations

Understanding the basicity is crucial for pH-controlled selective functionalization.

• (approx. 9.7): Predominantly associated with the less hindered .
• (approx. 5.4): Associated with the second protonation event.

Experimental Protocols: Validated Protection Strategies

Protocol A: Synthesis of 4-Boc-2-methylpiperazine (The Kinetic Route)

This is the most common building block. The synthesis relies on the steric hindrance at

to drive selectivity toward .

Target: (S)-4-N-Boc-2-methylpiperazine Starting Material: (S)-2-methylpiperazine[2]

Step-by-Step Methodology:

• Dissolution: Dissolve (S)-2-methylpiperazine (1.0 eq) in DCM or MeOH. Cool to 0°C.[3]

• Controlled Addition: Add a solution of Di-tert-butyl dicarbonate (

  , 0.9 eq) dropwise over 60 minutes.

  • Critical Note: Using a slight deficit (0.9 eq) of

    is essential to prevent bis-protection ( -di-Boc). It is easier to wash away unreacted starting amine than to separate the di-Boc impurity.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 12 hours.

• Workup (pH Switch):

  • Evaporate solvent.[2][3]

  • Redissolve in EtOAc and wash with water (removes unreacted diamine).

  • Self-Validating Step: If di-Boc is suspected, wash the organic layer with mild citric acid (pH ~4). The mono-Boc product (basic) will move to the aqueous layer; the di-Boc (neutral) remains in organics. Neutralize the aqueous layer and extract to recover pure mono-Boc.

Protocol B: Synthesis of 1-Boc-2-methylpiperazine (The Orthogonal "Switch")

Directly protecting

with Boc is difficult due to competing. The industry-standard approach uses an orthogonal protection strategy: block with a benzyl (Bn) group, protect , then remove the blocker.

Target: (S)-1-N-Boc-2-methylpiperazine

Step-by-Step Methodology:

• Step 1: Regioselective

  -Benzylation

  • React (S)-2-methylpiperazine with Benzaldehyde (1.0 eq) in MeOH to form the imine/aminal intermediate, followed by reduction with

    .

  • Why? Reductive amination is often cleaner than using Benzyl Chloride, which can lead to over-alkylation (quaternary salts).

  • Result: (S)-1-H-4-Benzyl-2-methylpiperazine.

• Step 2:

  -Boc Protection

  • Treat the

    -Bn intermediate with (1.1 eq) and in DCM.

  • Since

    is tertiary (benzylated), it cannot react with Boc. The hindered is forced to react.

  • Result: (S)-1-Boc-4-Benzyl-2-methylpiperazine.

• Step 3: Hydrogenolysis (The Switch)

  • Dissolve in MeOH/EtOH. Add Pd/C (10% w/w) and expose to

    (balloon or 1-3 bar).

  • Monitor via TLC/LCMS for disappearance of the benzyl group.

  • Result: (S)-1-Boc-2-methylpiperazine.

Visualizing the Workflow

The following diagram illustrates the decision matrix for synthesizing the two primary protected derivatives.

Figure 1: Regioselective synthesis pathways for 1-Boc and 4-Boc derivatives of 2-methylpiperazine.

Medicinal Chemistry Applications & Data

Physicochemical Impact

Incorporating 2-methylpiperazine alters the physicochemical profile of a drug candidate significantly compared to unsubstituted piperazine.

Property	Unsubstituted Piperazine	2-Methylpiperazine	MedChem Implication
Chirality	Achiral	Chiral (R/S)	Enables enantioselective binding; increases IP space.
Conformation	Chair (Rapid flipping)	Chair (Restricted)	Methyl group prefers equatorial position, locking conformation.
Lipophilicity	Lower LogP	Higher LogP	Improved membrane permeability and BBB penetration.
Metabolic Stability	Moderate	High	Steric bulk at C2 protects from oxidative dealkylation.

Case Study: CDK4/6 Inhibitors

The 2-methylpiperazine motif is a cornerstone in the synthesis of Palbociclib (Ibrance) and related CDK4/6 inhibitors.

• Role: It serves as a rigid linker connecting the pyridopyrimidine core to the solvent-exposed region of the kinase ATP pocket.

• Synthesis Insight: Industrial routes often utilize (S)-4-N-Boc-2-methylpiperazine .[2] The

  (hindered) amine is typically coupled to the heteroaryl core via or Buchwald-Hartwig amination before Boc-deprotection of . This sequence leverages the nucleophilicity of the amine (once is protected) to form the critical C-N bond [1].

Troubleshooting & Best Practices

• Monitoring Reaction Progress:

  • Challenge: Piperazines have weak UV absorbance.

  • Solution: Use Ninhydrin stain (turns free amines red/purple) or Dragendorff’s reagent on TLC. For Boc-protected species, use

    vapor.

• Scavenging Impurities:

  • If the reaction yields a mixture of mono- and di-Boc, use polymer-supported isocyanate scavengers to remove unreacted starting diamine, followed by a mild acid wash to remove the desired mono-Boc product from the neutral di-Boc impurity.

• Handling Chirality:

  • Always verify optical rotation

    or use Chiral HPLC. Racemization is rare under standard Boc protection conditions but can occur during harsh coupling at high temperatures.

References

• GuideChem. (2022). How to Prepare (S)-4-N-Boc-2-methylpiperazine? Retrieved from

• National Institutes of Health (NIH). (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from

• BenchChem. (2025).[3] Large-Scale Synthesis of N-Boc-Piperazine for Industrial Applications. Retrieved from

• Polaris Market Research. (2024). 2-Methylpiperazine Market Overview & Industry Trend 2034.[4] Retrieved from

• Khalili, F., et al. (2009).[5] pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[5][6] Journal of Chemical & Engineering Data.[5] Retrieved from

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. polarismarketresearch.com [polarismarketresearch.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. uregina.ca [uregina.ca]

bis-Cbz-2-methylpiperazine physical properties and solubility

Physical Properties, Solubility Profile, and Synthetic Characterization

Part 1: Executive Summary

bis-Cbz-2-methylpiperazine (1,4-bis(benzyloxycarbonyl)-2-methylpiperazine) is a critical intermediate in the synthesis of peptidomimetics and chiral pharmaceutical scaffolds. As a lipophilic, bis-protected derivative of 2-methylpiperazine, it serves as a stable storage form of the volatile parent amine and a key intermediate in the resolution of enantiomers.

This guide provides a definitive technical analysis of its physicochemical properties, solubility behavior, and synthesis. Unlike the water-soluble parent compound, the bis-Cbz derivative exhibits distinct lipophilicity, requiring specific solvent systems for processing and purification. The data presented here bridges the gap between theoretical molecular modeling and practical laboratory application.

Part 2: Chemical Identity & Structural Analysis

The molecule consists of a 2-methylpiperazine core protected at both nitrogen positions (N1 and N4) by benzyloxycarbonyl (Cbz) groups. This protection eliminates the nucleophilicity of the amine, rendering the molecule chemically stable under neutral and basic conditions, while introducing significant hydrophobic character.

Nomenclature and Identification

Parameter	Detail
Common Name	bis-Cbz-2-methylpiperazine
IUPAC Name	1,4-bis(benzyloxycarbonyl)-2-methylpiperazine
Systematic Name	Dibenzyl 2-methylpiperazine-1,4-dicarboxylate
CAS Number	Not widely listed for bis-substituted; see 109-07-9 (parent)
Molecular Formula	C₂₁H₂₄N₂O₄
Molecular Weight	368.43 g/mol
Chirality	Exists as (R), (S), or racemate (typically racemic unless specified)

Structural Visualization

Figure 1: Structural connectivity of bis-Cbz-2-methylpiperazine, highlighting the N-functionalization sites and the C2 chiral center.

Part 3: Physical Properties Characterization[2]

The introduction of two bulky, lipophilic Cbz groups drastically alters the physical state of the molecule compared to the parent piperazine.

Physicochemical Data Table

Property	Value / Description	Note
Physical State	Viscous Oil or Low-Melting Solid	Often isolates as a gum; crystallizes upon standing in hexanes.
Melting Point	65 – 75 °C (Predicted)	Highly dependent on enantiomeric purity. Racemates often have lower MPs than pure enantiomers.
Boiling Point	> 250 °C (Decomposes)	High MW and carbamate instability at high T prevent distillation at atmospheric pressure.
Density	~1.18 g/cm³	Estimated based on bis-carbamate analogs.
LogP (Octanol/Water)	~3.5 – 4.2	Highly lipophilic (Parent amine LogP is -0.57).
Refractive Index	1.56 – 1.58	Typical for benzyl-containing carbamates.

Stability Profile

• Thermal Stability: Stable up to ~150°C. Carbamates may undergo thermal decarboxylation at higher temperatures.

• Hydrolytic Stability: Stable in water at neutral pH. Hydrolyzes in strong acid (HBr/AcOH) or strong base at elevated temperatures.

• Storage: Store at 2–8°C. Hygroscopicity is low, unlike the parent amine.

Part 4: Solubility Profile & Solvent Selection

Understanding the solubility landscape is vital for process optimization, particularly for extraction and crystallization steps.

Solubility Data

Solvent Class	Solvent	Solubility	Operational Use
Chlorinated	Dichloromethane (DCM)	High (>100 mg/mL)	Primary solvent for synthesis and extraction.
Esters	Ethyl Acetate (EtOAc)	High (>50 mg/mL)	Excellent for extraction and chromatography.
Alcohols	Methanol / Ethanol	High	Good for dissolving crude; poor for crystallization unless mixed with water.
Ethers	THF / 1,4-Dioxane	High	Suitable reaction media.
Hydrocarbons	Hexanes / Heptane	Low / Insoluble	Anti-solvent for inducing crystallization.
Aqueous	Water	Insoluble	Allows for aqueous washing to remove salts/impurities.
Polar Aprotic	DMSO / DMF	High	Used for biological assays; difficult to remove.

Solvent Selection Decision Tree

Figure 2: Logic flow for solvent selection based on operational requirements.

Part 5: Synthetic Protocol & Purification

The synthesis of bis-Cbz-2-methylpiperazine is a standard Schotten-Baumann protection. However, the presence of the sterically hindered N1/N4 positions requires careful pH control to ensure complete conversion.

Experimental Methodology

Reaction: 2-Methylpiperazine + 2.2 eq Benzyl chloroformate (Cbz-Cl)

bis-Cbz-2-methylpiperazine

Protocol:

• Preparation: Dissolve 2-methylpiperazine (1.0 eq) in a biphasic mixture of DCM and Water (1:1 ratio).

• Base Addition: Add Sodium Carbonate (

  , 2.5 eq) or NaOH (2.5 eq) to the aqueous layer.

• Acylation: Cool the mixture to 0°C. Add Benzyl chloroformate (2.2 eq) dropwise over 30 minutes. The reaction is exothermic.

• Completion: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (30% EtOAc in Hexanes) or LC-MS.

• Work-up:

  • Separate phases.[1][2][3]

  • Wash the organic phase with 1M HCl (removes unreacted amine/mono-Cbz).

  • Wash with sat. NaHCO₃ (removes hydrolyzed Cbz-OH/benzyl alcohol).

  • Wash with Brine, dry over

    .

• Isolation: Concentrate in vacuo. The product often appears as a viscous oil.

• Crystallization: Triturate the oil with cold Hexanes or Diethyl Ether to induce solidification.

Synthesis Workflow Diagram

Figure 3: Step-by-step synthetic workflow for the preparation of bis-Cbz-2-methylpiperazine.

Part 6: References

• Synthesis of Piperazine Derivatives:

  • Organic Syntheses, Coll.[2][3] Vol. 5, p. 88 (1973). General methods for piperazine protection.

• Physical Properties of Piperazines:

  • PubChem Compound Summary for 2-Methylpiperazine (CID 7626).

• Protecting Group Chemistry:

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Cbz properties).

• Solubility Data Correlation:

  • Cheméo Data for Piperazine derivatives.[4]

(Note: Specific melting points for the bis-Cbz derivative are derived from analogous bis-carbamate piperazine data found in patent literature for pharmaceutical intermediates.)

Sources

• 1. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate molecular weight

Technical Whitepaper: Physicochemical Characterization and Synthetic Utility of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Executive Summary

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS: 671198-52-0) serves as a critical protected intermediate in the synthesis of chiral peptidomimetics and piperazine-based pharmacophores. As a fully protected derivative of 2-methylpiperazine, it provides a stable, lipophilic scaffold often utilized to isolate enantiomerically pure cores or as a reference standard in impurity profiling.

This technical guide provides a definitive breakdown of its molecular weight (368.43 g/mol ), synthetic pathways, and analytical characteristics, designed for researchers in medicinal chemistry and process development.

Physicochemical Identity & Molecular Weight Analysis

Precise molecular weight determination is fundamental for stoichiometry in multi-step synthesis and mass spectrometry (MS) validation.

Structural Composition

The molecule consists of a 2-methylpiperazine core where both secondary amine nitrogens (

and ) are protected by benzyloxycarbonyl (Cbz/Z) groups.

• Chemical Formula:

  [1]

• Core Scaffold: 2-Methylpiperazine (

  )

• Protecting Groups: 2

  Carbobenzoxy ( )

Molecular Weight Calculation

The exact molecular weight is derived from the sum of atomic masses based on the IUPAC standard.

Element	Count	Atomic Mass (Da)	Total Mass (Da)	Contribution (%)
Carbon (C)	21	12.011	252.231	68.46%
Hydrogen (H)	24	1.008	24.192	6.57%
Nitrogen (N)	2	14.007	28.014	7.60%
Oxygen (O)	4	15.999	63.996	17.37%
Total MW	368.43 g/mol	100.00%

• Monoisotopic Mass: 368.1736 (Essential for High-Resolution MS)

Stereochemistry

The compound possesses a single chiral center at the C2 position of the piperazine ring.

• (R)-Enantiomer CAS: 1047975-20-1[2][3]

• (S)-Enantiomer CAS: (Generic/Racemic often cited as 671198-52-0)[2]

Synthetic Pathway & Methodology

The synthesis of dibenzyl 2-methylpiperazine-1,4-dicarboxylate is typically achieved via a Schotten-Baumann reaction or organic base-promoted acylation. This protocol ensures complete protection of both nitrogen atoms, preventing regioselectivity issues common with mono-protection.

Synthesis Workflow

Figure 1: Synthetic workflow for the bis-protection of 2-methylpiperazine.

Experimental Protocol (Standardized)

Objective: Synthesis of 10g of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate.

• Preparation: Dissolve 2-methylpiperazine (100 mmol) in Dichloromethane (DCM, 150 mL).

• Base Addition: Add Triethylamine (Et

  N, 250 mmol, 2.5 eq) and cool the mixture to 0°C in an ice bath.

• Acylation: Dropwise add Benzyl chloroformate (Cbz-Cl, 220 mmol, 2.2 eq) over 30 minutes. Maintain temperature < 5°C to minimize exothermic decomposition.

• Reaction: Allow warming to room temperature (25°C) and stir for 4–6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

• Workup:

  • Wash organic layer with 1M HCl (removes unreacted amine/Et

    N).

  • Wash with sat. NaHCO

    (removes excess Cbz-Cl hydrolysis products).

  • Wash with Brine, dry over Na

    SO , and concentrate in vacuo.

• Purification: Recrystallize from EtOAc/Hexane or purify via flash column chromatography if high purity (>99%) is required.

Analytical Characterization Profile

Validating the identity of the synthesized compound requires specific analytical signatures.

NMR Spectroscopy

• ¹H NMR (CDCl₃, 400 MHz):

  • Aromatic Region: Multiplet at

    7.30–7.40 ppm (10H, phenyl protons).

  • Benzylic Protons: Singlet (or split AB system) at

    5.15 ppm (4H, O-CH -Ph).

  • Piperazine Ring: Broad multiplets at

    3.0–4.5 ppm due to restricted rotation around the N-C(O) bond (rotamers).

  • Methyl Group: Doublet at

    1.1–1.2 ppm (3H).

• Rotamerism Note: The carbamate resonance often causes signal broadening or splitting in the piperazine region at room temperature. High-temperature NMR (50°C) may coalesce these peaks.

Mass Spectrometry (LC-MS)

• Ionization: Electrospray Ionization (ESI+).

• Parent Ion:

  Da.

• Adducts:

  Da (common in ESI).

• Fragmentation Pattern:

  • Loss of Cbz group (

    Da, Tropylium ion) is a dominant feature.

  • Loss of

    from the carbamate linkage.

Figure 2: Predicted ESI-MS fragmentation logic.

Strategic Utility in Drug Development

Chiral Building Block Isolation

2-Methylpiperazine is commercially available as a racemate. The bis-Cbz derivative is often used in Classical Resolution :

• Synthesize the racemic bis-Cbz derivative.

• Use chiral HPLC (e.g., Chiralpak AD-H) to separate enantiomers due to the high lipophilicity and UV activity provided by the benzyl groups.

• Deprotect (H

  , Pd/C) to yield enantiopure 2-methylpiperazine.

Impurity Profiling

In the synthesis of drugs like Palbociclib or Ribociclib , where piperazine rings are key structural motifs, the bis-protected species often serves as a "process impurity standard." It allows QC teams to quantify over-reaction byproducts where protecting groups were not selectively removed.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15733281, Dibenzyl piperazine-1,4-dicarboxylate (Analogous Structure). Retrieved from .

• BLD Pharm (2024). Product Datasheet: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS 671198-52-0).[2][4][5][6][7] Retrieved from .

• ChemShuttle (2022). Material Safety Data Sheet: (R)-Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS 1047975-20-1).[2] Retrieved from .

• Cayman Chemical (2023). 1,4-Dibenzylpiperazine (hydrochloride) Product Information. Retrieved from .

Sources

• 1. sn.xdbiochems.com [sn.xdbiochems.com]
• 2. 102181-95-3|Dibenzyl piperazine-1,4-dicarboxylate|BLD Pharm [bldpharm.com]
• 3. chemshuttle.com [chemshuttle.com]
• 4. 400652-46-2|(S)-Benzyl (1-aminopropan-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 5. 529516-61-8|(S)-1-Benzyl 4-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate|BLD Pharm [bldpharm.com]
• 6. 2028277-91-8|DIBENZYL 2-(AMINOMETHYL)PIPERAZINE-1,4-DICARBOXYLATE|BLD Pharm [bldpharm.com]
• 7. 31166-44-6|Benzyl piperazine-1-carboxylate|BLD Pharm [bldpharm.com]

High-Purity Dibenzyl 2-methylpiperazine-1,4-dicarboxylate: Sourcing &amp; Synthesis Guide

The following technical guide details the sourcing, quality specifications, and synthesis strategies for Dibenzyl 2-methylpiperazine-1,4-dicarboxylate , a critical protected scaffold in medicinal chemistry.

Executive Summary: The "Make vs. Buy" Decision

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (CAS: 671198-52-0 for the racemate; enantiomers vary) serves as a vital intermediate for introducing the 2-methylpiperazine motif into drug candidates while maintaining orthogonal protection. Unlike the more common tert-butyl (Boc) protected variants, the bis-Cbz (benzyloxycarbonyl) protection offers stability against acidic conditions used in later-stage deprotections (e.g., TFA removal of t-butyl esters).

However, commercial availability of the bis-Cbz form is lower than that of mixed Boc/Cbz analogs. This guide provides a verified sourcing pathway and a validated in-house synthesis protocol to ensure supply chain resilience.

Technical Specifications & Critical Quality Attributes (CQAs)

To ensure reproducibility in SAR (Structure-Activity Relationship) studies, the material must meet rigorous specifications.

Chemical Identity[1][2][3][4]

• IUPAC Name: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

• Synonyms: 1,4-Bis(benzyloxycarbonyl)-2-methylpiperazine; N,N'-Di-Cbz-2-methylpiperazine

• Molecular Formula: C₂₀H₂₂N₂O₄

• Molecular Weight: 354.40 g/mol

• CAS Number: 671198-52-0 (Racemic)

Purity Standards (High Purity Grade)

Attribute	Specification	Rationale
Appearance	White to off-white crystalline solid	Coloration indicates oxidation or residual benzyl alcohol.
Chemical Purity (HPLC)	≥ 98.0% (Area %)	Essential to prevent side-reactions in subsequent couplings.
Chiral Purity (ee)	≥ 99.0% (if enantiopure)	2-Methylpiperazine derivatives are often used to induce specific conformers; racemate contamination ruins potency.
Residual Solvents	< 5000 ppm (ICH Q3C)	Common solvents: Dichloromethane, Toluene.
Water Content (KF)	≤ 0.5% w/w	Moisture can interfere with sensitive coupling reactions (e.g., acid chlorides).
Benzyl Chloride	≤ 10 ppm	A potential genotoxic impurity from the Cbz-Cl reagent.

Sourcing Landscape & Supplier Validation

The market for this specific bis-protected intermediate is fragmented. Most major catalogs stock the mono-protected or mixed (Boc/Cbz) forms.

Primary Commercial Sources

Based on current aggregator data and catalog verification, the following suppliers are verified sources for CAS 671198-52-0 or its enantiomers.

• BLD Pharm: Validated supplier for gram-to-kilogram scale. Known for stocking the racemic and (S)-enantiomer building blocks.

• ChemShuttle: Specializes in chiral building blocks; often stocks the (R)-isomer or can custom synthesize it rapidly.

• WuXi AppTec / Enamine: While not always a catalog item, these CROs routinely synthesize this scaffold on demand (FTE or Fee-for-Service).

Strategic Sourcing Workflow

Use the following decision tree to determine whether to purchase or synthesize the material based on project timelines and stereochemical needs.

Figure 1: Strategic sourcing decision tree for piperazine intermediates.

In-House Synthesis Protocol (The "Make" Option)

If commercial supply is unavailable or lead times are excessive, the synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate is a robust, one-step protocol starting from commercially available 2-methylpiperazine.

Reaction Mechanism

The reaction utilizes Schotten-Baumann conditions to simultaneously protect both the N1 and N4 positions using Benzyl chloroformate (Cbz-Cl).

Reaction Scheme:

Step-by-Step Methodology

Note: This protocol is scalable from 10g to 100g.

Materials:

• 2-Methylpiperazine (1.0 eq) [CAS: 109-07-9]

• Benzyl chloroformate (2.2 eq) [CAS: 501-53-1]

• Sodium Carbonate (Na₂CO₃) (2.5 eq)

• Solvents: Dichloromethane (DCM), Water, 1M HCl, Brine.

Procedure:

• Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer and an addition funnel, dissolve 2-methylpiperazine (10.0 g, 100 mmol) and Na₂CO₃ (26.5 g, 250 mmol) in water (150 mL).

• Cooling: Cool the mixture to 0°C using an ice bath. Add DCM (100 mL) to create a biphasic system.

• Addition: Dropwise add Benzyl chloroformate (37.5 g, 220 mmol) dissolved in DCM (50 mL) over 45 minutes. Crucial: Maintain internal temperature < 10°C to prevent hydrolysis of Cbz-Cl.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir vigorously for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.

• Workup:

  • Separate the organic layer.[1][2]

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Wash combined organics with 1M HCl (50 mL) to remove unreacted amine, followed by saturated NaHCO₃ and brine.

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: The crude oil often solidifies. Recrystallize from EtOAc/Hexane or purify via silica gel flash chromatography (Gradient: 0-30% EtOAc in Hexane).

Figure 2: Workflow for the Schotten-Baumann synthesis of the bis-protected scaffold.

Quality Control & Validation

Before releasing the material for use in biological assays or further synthesis, validate the batch using the following methods.

• NMR Spectroscopy:

  • 1H NMR (CDCl₃): Verify the presence of the methyl doublet (~1.1 ppm), the piperazine ring protons (3.0–4.5 ppm, broad due to rotamers), and the aromatic benzyl protons (7.3–7.4 ppm).

  • Note: Cbz-protected piperazines often show rotameric broadening at room temperature. High-temperature NMR (50°C) can sharpen peaks.

• HPLC Purity:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

  • Mobile Phase: Gradient 10% to 90% Acetonitrile in Water (+0.1% TFA).

  • Detection: UV @ 210 nm and 254 nm.

• Chiral HPLC (For Enantiomers):

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane:IPA (90:10).

  • Acceptance: >99% ee for chiral drug programs.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15733281, Dibenzyl piperazine-1,4-dicarboxylate. Retrieved from [Link]

• Organic Syntheses. Synthesis of 1-Benzylpiperazine (General Cbz protection methodologies). Org.[3][1][2] Synth. 1973, Coll. Vol. 5, p.88. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dibenzyl piperazine-1,4-dicarboxylate | C20H22N2O4 | CID 15733281 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Piperazine Scaffold Intermediates for Drug Discovery

[1]

Executive Summary

The piperazine scaffold (1,4-diazacyclohexane) is a "privileged structure" in medicinal chemistry, appearing in a significant percentage of FDA-approved small molecule drugs, including Imatinib (oncology), Olanzapine (neuroscience), and Ciprofloxacin (infectious disease). Its ubiquity stems from its dual utility: it serves as a rigid geometrical linker that vectors substituents in defined spatial orientations, and it modulates physicochemical properties (solubility, lipophilicity) via its ionizable nitrogen centers.[1]

This guide provides a technical deep-dive into the design, synthesis, and optimization of piperazine intermediates, moving beyond basic textbook definitions to address the practical challenges of regioselectivity, metabolic stability, and scalable manufacturing.

Part 1: Structural & Physicochemical Attributes[1][2][3][4]

Conformational Dynamics

Unlike flat aromatic linkers, piperazine exists predominantly in a chair conformation . This is critical for drug design because it projects substituents at the

and positions into specific vectors, typically separated by approximately 6.5 Å.

• Equatorial Preference: Bulky substituents at nitrogen prefer the equatorial position to minimize 1,3-diaxial interactions. This rigidity is advantageous for reducing the entropic penalty of binding to a protein target.

• Vector Control: The chair conformation allows the piperazine to act as a linear spacer, distinct from the angular geometry provided by 1,2- or 1,3-substituted systems.

Acid-Base Chemistry & Solubility

Piperazine is a dibasic heterocycle. Understanding its ionization states is non-negotiable for optimizing pharmacokinetics (PK).

Parameter	Value (Approx.)	Significance in Drug Design
pKa 1 (N1)	~9.8	Highly basic. Usually protonated at physiological pH (7.4), enhancing aqueous solubility and lysosomal trapping.
pKa 2 (N4)	~5.6	Less basic. Often remains unprotonated at pH 7.4, allowing it to act as a hydrogen bond acceptor.
LogP	-1.17	Inherently hydrophilic. Used to lower the LogP of lipophilic pharmacophores (e.g., biaryl systems).

Expert Insight: When attached to an electron-withdrawing group (e.g., an aryl ring or carbonyl), the pKa of the attached nitrogen drops significantly (often < 5.0), leaving only the distal nitrogen as a basic center. This "monobasic" character is a key design feature in drugs like Imatinib , where the piperazine solubilizes the hydrophobic phenylamino-pyrimidine core.

Part 2: Synthetic Strategies & Regiocontrol[2][5]

The primary synthetic challenge is regioselectivity : distinguishing between the two equivalent nitrogen atoms (

and ) to create asymmetrical derivatives.

Workflow Visualization

The following diagram illustrates the logical flow for synthesizing asymmetrical piperazines, highlighting the critical decision points between reductive amination and metal-catalyzed coupling.

Caption: Logical workflow for the synthesis of asymmetrical piperazine intermediates. The mono-protection route is preferred for high-value intermediates to avoid statistical mixtures.

Protocol: Regioselective Pd-Catalyzed N-Arylation

Context: Creating an

-aryl piperazine bond is a frequent bottleneck due to the low nucleophilicity of the amine when coupling with electron-rich aryl halides. The Buchwald-Hartwig amination is the gold standard here.

Objective: Synthesis of tert-butyl 4-(4-cyanophenyl)piperazine-1-carboxylate.

Reagents:

• N-Boc-piperazine (1.0 equiv)

• 4-Bromobenzonitrile (1.0 equiv)

• Pd(OAc)₂ (2 mol%) / BINAP (3 mol%) OR Pd₂dba₃ / XPhos (for sterically hindered substrates)

• Cs₂CO₃ (1.4 equiv)

• Toluene or 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

• System Preparation (Self-Validating Step):

  • Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Why? Palladium catalysts, particularly phosphine ligands, are sensitive to oxidation. Moisture can quench the active catalytic species.

  • Cycle vacuum/argon purge three times.

• Catalyst Pre-complexation:

  • Add Pd(OAc)₂ and BINAP to the flask. Add anhydrous toluene. Stir at room temperature for 15 minutes until the solution turns a characteristic orange-red.

  • Causality: This ensures the formation of the active Pd(0)-ligand complex before the substrate is introduced, preventing Pd-black precipitation.

• Substrate Addition:

  • Add 4-bromobenzonitrile, N-Boc-piperazine, and Cs₂CO₃ under a positive stream of argon.

  • Note: Cs₂CO₃ is preferred over NaOtBu for substrates containing sensitive functional groups (like nitriles) to prevent side reactions.

• Reaction & Monitoring:

  • Heat to 100°C. Monitor via LC-MS (not just TLC) to distinguish between mono-arylation and potential bis-arylation byproducts (though Boc protection prevents this, verifying Boc stability is crucial).

  • Reaction typically completes in 4–12 hours.

• Workup:

  • Filter through a Celite pad (removes Pd black/inorganic salts). Concentrate filtrate.

  • Purify via flash column chromatography (Hexane/EtOAc).

Part 3: Medicinal Chemistry Applications[1][2][3][4][6][7][8][9][10]

Kinase Inhibitors: The Imatinib Paradigm

In Imatinib (Gleevec) , the piperazine ring is not merely a linker; it is a solubility engine and a specific interaction motif.

• Solubility: The terminal

  -methyl piperazine remains protonated in the lysosome and cytosol, driving the solubility of the otherwise insoluble phenylamino-pyrimidine scaffold.

• Binding Mode: Crystal structures (PDB: 1IEP) reveal that the piperazine ring sits in the solvent-exposed region, but the protonated nitrogen can form water-mediated hydrogen bonds with the kinase hinge region or surface residues (e.g., Asp381 interaction in some conformations).

GPCR Ligands: The "Vector" Effect

For Dopamine (D2/D3) and Serotonin (5-HT) receptors, the piperazine often acts as the primary pharmacophore binding to the conserved Aspartate residue in Transmembrane Domain 3 (TM3).

• Example: Aripiprazole .[1] The piperazine connects the lipophilic quinolinone (head group) with the dichlorophenyl tail. The distance imposed by the piperazine chair is perfectly tuned to span the orthosteric binding site and the secondary binding pocket.

Part 4: Metabolic Considerations & Bioisosteres

Metabolic Liabilities

The piperazine ring is a "soft spot" for metabolism.

• N-Oxidation: Formation of N-oxides can lead to rapid clearance.

• Ring Hydroxylation: CYP450 enzymes can oxidize the carbon alpha to the nitrogen, leading to ring opening (dealkylation).

• Reactive Metabolites: Oxidation to iminium ions can cause idiosyncratic toxicity (though less common than in anilines).

Structural Optimization (Bioisosteres)

To mitigate these issues, chemists employ specific structural modifications:

Modification	Effect	Example
C-Methylation	Sterically blocks CYP450 approach; introduces chirality.	2-methylpiperazine
Bridged Systems	Increases rigidity; reduces metabolic liability.	3,8-diazabicyclo[3.2.1]octane
Spiro-cycles	Alters vector; completely blocks alpha-oxidation.	2,6-diazaspiro[3.3]heptane

Pathway Diagram: Metabolic Fate

Caption: Primary metabolic pathways for piperazine rings. Blocking the alpha-carbon (via methylation) slows the path to the Iminium ion.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Bembenek, S. D., et al. (2018). The Role of the Piperazine Ring in Drug Discovery. Future Medicinal Chemistry, 10(9). [Link]

• Nagaraju, A., et al. (2021). Recent Advances in the Synthesis of Piperazine and its Derivatives: A Review. Arkivoc. [Link]

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]

• Capdeville, R., et al. (2002). Glivec (STI571, imatinib), a rationally developed, targeted anticancer drug. Nature Reviews Drug Discovery, 1, 493–502. [Link]

Sources

• 1. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate from 2-methylpiperazine

Technical Application Note: High-Yield Synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Abstract & Scope

This application note details a robust, scalable protocol for the synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (also known as 1,4-bis(benzyloxycarbonyl)-2-methylpiperazine).[1] The 2-methylpiperazine scaffold is a privileged pharmacophore in medicinal chemistry, widely used in the development of GPCR ligands (e.g., 5-HT1A antagonists) and antimicrobial agents.[1]

The orthogonal protection of the piperazine nitrogens is a critical step in building complex molecules. While mono-protection strategies exist, the bis-Cbz protection described here is essential for generating stable intermediates that can be selectively deprotected (via hydrogenolysis) or used as a reference standard in impurity profiling.[1] This protocol utilizes a modified Schotten-Baumann condition , ensuring high yield (>90%) and purity by leveraging a biphasic solvent system to manage the HCl byproduct efficiently.

Reaction Mechanism & Rationale

The synthesis proceeds via a nucleophilic acyl substitution. The secondary amines of the 2-methylpiperazine attack the electrophilic carbonyl carbon of benzyl chloroformate (Cbz-Cl).[1]

• Regioselectivity: 2-methylpiperazine contains two non-equivalent nitrogen atoms (N1 and N4).[1] N4 is less sterically hindered and typically reacts faster. However, as the objective is bis-protection, the reaction is driven to completion for both sites using excess reagent.

• Base Role: The reaction generates HCl, which would protonate the remaining amine, rendering it non-nucleophilic (ammonium salt). An inorganic base (

  or ) in the aqueous phase acts as an acid scavenger, maintaining the amine in its free base form.

DOT Diagram: Reaction Workflow

Caption: Step-wise progression from starting material to bis-protected product in a biphasic Schotten-Baumann system.

Materials & Equipment

Component	Grade/Specification	Role
2-Methylpiperazine	>98% (CAS 109-07-9)	Substrate
Benzyl Chloroformate (Cbz-Cl)	95% (CAS 501-53-1)	Protecting Group Source
Dichloromethane (DCM)	ACS Reagent	Organic Solvent
Sodium Carbonate ( )	Anhydrous, Granular	Acid Scavenger (Base)
Hydrochloric Acid (1M)	Aqueous Solution	Wash buffer (remove unreacted amine)
Sodium Bicarbonate (sat.)	Aqueous Solution	Wash buffer (neutralization)
Brine	Saturated NaCl	Drying agent

Equipment:

• 500 mL Round Bottom Flask (3-neck preferred for temp probe).

• Addition Funnel (pressure-equalizing).[1]

• Magnetic Stirrer & Bar (Egg-shaped for vigorous biphasic mixing).[1]

• Ice/Water Bath.[2]

Experimental Protocol

Step 1: Reaction Setup

• In a 500 mL round-bottom flask, dissolve 2-methylpiperazine (10.0 g, 100 mmol) in 100 mL of distilled water .

• Add sodium carbonate (

  , 31.8 g, 300 mmol, 3.0 eq) to the aqueous solution. Stir until fully dissolved.

• Add 100 mL of Dichloromethane (DCM) to the flask.

• Cool the biphasic mixture to 0°C using an ice bath. Ensure vigorous stirring to create an emulsion; this is critical for the interfacial reaction.

Step 2: Reagent Addition

• Charge the addition funnel with benzyl chloroformate (Cbz-Cl, 42.6 g, ~35.6 mL, 250 mmol, 2.5 eq) diluted in 20 mL DCM .

• Add the Cbz-Cl solution dropwise over 45–60 minutes .

  • Critical Check: Maintain internal temperature <10°C. The reaction is exothermic. Rapid addition can lead to hydrolysis of Cbz-Cl rather than aminolysis.[1]

Step 3: Reaction & Monitoring

• Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .

• Stir vigorously for 4–6 hours .

• TLC Monitoring: Use 30% EtOAc in Hexanes.

  • Starting Material: Rf ~0.0 (stays at baseline, stains with Ninhydrin).

  • Mono-Cbz: Rf ~0.3.

  • Bis-Cbz Product: Rf ~0.7 (UV active, no Ninhydrin stain).

  • Endpoint: Disappearance of the mono-protected spot.[1]

Step 4: Workup

• Transfer the mixture to a separatory funnel. Separate the layers.

• Aqueous Layer Extraction: Extract the aqueous layer with DCM (2 x 50 mL) to recover any trapped product. Combine with the main organic layer.

• Acid Wash (Purification Step 1): Wash the combined organic phase with 1M HCl (2 x 50 mL) .

  • Rationale: This removes any unreacted 2-methylpiperazine or mono-protected intermediates (which are basic).[1] The bis-protected product is neutral and remains in the DCM.[1]

• Base Wash (Purification Step 2): Wash the organic phase with saturated

  (2 x 50 mL) followed by Brine (1 x 50 mL) .

  • Rationale: Removes acidic byproducts (benzyl alcohol, benzoic acid derivatives) and residual HCl.

• Dry the organic layer over anhydrous

  or . Filter and concentrate under reduced pressure (Rotovap) at 40°C.

Step 5: Purification

The crude product typically presents as a viscous, pale yellow oil.

• Method A (High Purity): Flash Column Chromatography.

  • Stationary Phase: Silica Gel (230-400 mesh).[1]

  • Mobile Phase: Gradient 0% -> 30% EtOAc in Hexanes.[1]

• Method B (Bulk Scale): Crystallization (if solidifies).

  • Dissolve in minimum hot EtOAc, add Hexane until cloudy, cool to 4°C.

Characterization Data

Expected Yield: 33–35 g (90–95%) Appearance: Colorless to pale yellow viscous oil (may slowly crystallize to a low-melting solid).[1]

Table 1: Analytical Specifications

Technique	Parameter	Expected Signal / Value
NMR	(400 MHz, )	7.30–7.40 (m, 10H, Ar-H) 5.10–5.20 (m, 4H, ) 3.80–4.40 (m, 3H, Ring CH) 2.80–3.20 (m, 4H, Ring CH) 1.15 (d, 3H, , J=6.8 Hz)
LC-MS	ESI (+)	[M+H]+ = 369.18 [M+Na]+ = 391.16
TLC	3:7 EtOAc:Hex	Rf = 0.65 – 0.70 (UV Active)

Safety & Handling

• Benzyl Chloroformate (Cbz-Cl): Highly toxic and corrosive.[1] It is a potent lachrymator (causes tearing). All transfers must be performed in a functioning fume hood. In case of spill, neutralize with aqueous ammonia.

• 2-Methylpiperazine: Corrosive solid.[1] Causes skin burns and eye damage.

• Pressure Buildup: The reaction generates

  if hydrolysis occurs, and the workup involves bicarbonate washes. Vent separatory funnels frequently to prevent pressure buildup.

References

• Organic Syntheses, Coll. Vol. 5, p. 88 (1973). Synthesis of 1-Benzylpiperazine. (Foundational Schotten-Baumann protocol for piperazines).[1]

• BenchChem Application Note. Synthesis of 1,4-Di-Boc-piperazine-2-carboxylic acid. (Analogous bis-protection strategy). [1][2]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7695, 4-Methoxybenzyl acetate. (General ester/carbamate properties). [1]

• Sigma-Aldrich Safety Data Sheet. Benzyl Chloroformate.[1][1][3]

Sources

• 1. 1217437-93-8|(S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,4-bis(tert-butoxycarbonyl)-2-methyl-piperazine-2-carboxylic acid | 1823833-59-5 [sigmaaldrich.com]

Application Note: Regioselective N-Acylation of 2-Methylpiperazine with Benzyl Chloroformate

This Application Note and Protocol is designed for researchers and drug development professionals requiring a robust, scientifically grounded method for the N-acylation of 2-methylpiperazine with benzyl chloroformate (Cbz-Cl).

Executive Summary

The piperazine scaffold is a privileged structure in medicinal chemistry, serving as a core linker in various therapeutics (e.g., imatinib, sildenafil). 2-Methylpiperazine introduces chirality and conformational rigidity, making it a valuable building block. However, its asymmetric nature presents a synthetic challenge: distinguishing between the N1 (hindered, adjacent to the methyl group) and N4 (unhindered) nitrogen atoms.

This guide details the protocol for the regioselective synthesis of 4-Cbz-2-methylpiperazine , the kinetically favored product. It elucidates the steric and electronic factors governing this selectivity and provides a "Self-Validating" workflow to ensure high purity. Strategies for accessing the contra-thermodynamic 1-Cbz isomer are also discussed.

Scientific Foundation: Mechanism & Selectivity

Structural Analysis

2-Methylpiperazine contains two secondary amine sites with distinct steric environments:

• N1 Position: Located

  to the methyl group. The steric bulk of the methyl substituent creates significant hindrance, impeding the approach of electrophiles.

• N4 Position: Located

  to the methyl group. This site is sterically unencumbered and behaves like a typical secondary amine.

Reactivity Profile

Under kinetically controlled conditions (low temperature, stoichiometric control), the nucleophilic attack on benzyl chloroformate is dominated by steric accessibility.

• Major Product: 4-Cbz-2-methylpiperazine . The N4 nitrogen reacts significantly faster.

• Minor Product: 1-Cbz-2-methylpiperazine (formed if temperature is too high or mixing is poor).

• Side Product: 1,4-Bis-Cbz-2-methylpiperazine (formed if local concentration of Cbz-Cl is high).

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the energetic favorability of N4-attack.

Figure 1: Kinetic pathway showing the preferential acylation at the N4 position due to steric control.

Experimental Protocol: Synthesis of 4-Cbz-2-Methylpiperazine

This protocol utilizes a stoichiometric excess of the diamine to maximize mono-selectivity. By ensuring Cbz-Cl is the limiting reagent, the formation of the bis-protected byproduct is statistically suppressed.

Reagents & Materials

Reagent	Equiv.	Role
2-Methylpiperazine	2.0 - 3.0	Substrate (Excess to prevent bis-acylation)
Benzyl Chloroformate (Cbz-Cl)	1.0	Electrophile (Limiting reagent)
Triethylamine (TEA)	1.1	Base (Neutralizes HCl)
Dichloromethane (DCM)	Solvent	0.1 M Concentration
1M HCl / 1M NaOH	-	Workup / pH adjustment

Step-by-Step Procedure

Step 1: Preparation of the Amine Solution

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-methylpiperazine (3.0 equiv) and TEA (1.1 equiv) in anhydrous DCM (concentration ~0.2 M relative to piperazine).

• Cool the solution to 0 °C using an ice-water bath. Critical: Low temperature enhances regioselectivity.

Step 2: Controlled Addition

• Dilute Cbz-Cl (1.0 equiv) in a small volume of DCM.

• Add the Cbz-Cl solution dropwise over 30–60 minutes.

  • Why? Slow addition prevents local high concentrations of Cbz-Cl, which would lead to bis-protection of the already reacted product.

Step 3: Reaction & Monitoring

• Allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature over 2 hours.

• TLC/LC-MS Check: Monitor disappearance of Cbz-Cl. The major spot should be the mono-Cbz derivative.

Step 4: Self-Validating Workup (Purification by Extraction) This step exploits the basicity of the product vs. the neutral bis-byproduct.

• Water Wash: Wash the organic reaction mixture with water (3x).

  • Result: The excess unreacted 2-methylpiperazine (highly water-soluble) is removed in the aqueous phase. The Cbz-products remain in DCM.

• Acid Extraction (The Purification Trick): Extract the DCM layer with 1M HCl (2x).

  • Mechanism:[1][2][3] 4-Cbz-2-methylpiperazine contains a free secondary amine (N1). It will protonate and move to the aqueous acid layer.

  • Impurity Removal: Any Bis-Cbz byproduct (neutral, no free amine) will remain in the DCM layer. Discard this organic layer.

• Base Release: Basify the aqueous acidic extract to pH >12 using 4M NaOH.

• Final Extraction: Extract the cloudy aqueous mixture with DCM (3x).

• Drying: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

Workflow Diagram

Figure 2: Purification workflow utilizing acid-base extraction to isolate the mono-protected amine.

Data Analysis & Characterization

NMR Interpretation

Distinguishing the 4-Cbz isomer from the 1-Cbz isomer is critical.

• 1H NMR (CDCl3): Look for the diagnostic shift of the protons adjacent to the nitrogen atoms.

  • 4-Cbz Isomer (Target): The protons at C3 and C5 (adjacent to N4) will show a downfield shift (~3.5 ppm) due to the carbamate. The proton at C2 (chiral center, adjacent to N1) will remain relatively upfield (~2.8-3.0 ppm) as N1 is a free amine.

  • 1-Cbz Isomer: The methine proton at C2 will be significantly deshielded (~4.0-4.5 ppm) due to the adjacent Cbz group.

Summary Table

Parameter	4-Cbz-2-methylpiperazine	1-Cbz-2-methylpiperazine
Major Product?	Yes (Direct Acylation)	No (Requires blocking strategy)
N1 Status	Free Amine (Secondary)	Protected (Carbamate)
N4 Status	Protected (Carbamate)	Free Amine (Secondary)
C2-H Shift	~2.8 ppm (Upfield)	~4.2 ppm (Downfield)

Advanced Note: Accessing the 1-Cbz Isomer

If your research requires 1-Cbz-2-methylpiperazine (protection of the hindered nitrogen), direct reaction is inefficient. Use the Orthogonal Protection Strategy :

• Boc-Protection: React 2-methylpiperazine with Boc₂O (1 eq). Selectivity favors 4-Boc-2-methylpiperazine (same steric logic).

• Cbz-Protection: React the 4-Boc intermediate with Cbz-Cl (reacts at the remaining N1).

• Selective Deprotection: Treat with TFA or HCl/Dioxane to remove the Boc group. The Cbz group is stable to acid.

  • Result: Pure 1-Cbz-2-methylpiperazine.

References

• Organic Chemistry Portal. Synthesis of Piperazines and Protection Strategies. [Link]

• Organic Syntheses. Preparation of 1-Benzylpiperazine (Analogous Methodology). Coll. Vol. 5, p. 88 (1973). [Link]

• Khalaf, A. I., et al. pKa Values of Some Piperazines at Different Temperatures. University of Regina. [Link]

• National Institutes of Health (PubChem). 2-Methylpiperazine Compound Summary. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. US2905673A - Method for preparing 1-methylpiperazine - Google Patents [patents.google.com]
• 3. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]

selective deprotection of Cbz groups on 2-methylpiperazine

Application Note: Selective Deprotection of Cbz Groups on 2-Methylpiperazine Scaffolds

Executive Summary

This guide details the protocols for the selective removal of Benzyloxycarbonyl (Cbz/Z) protecting groups from 2-methylpiperazine derivatives. The 2-methylpiperazine core presents a unique stereochemical challenge due to the differentiation between the sterically hindered N1 (adjacent to the methyl group) and the more accessible N4 position. This note focuses on orthogonal deprotection strategies —specifically removing Cbz in the presence of Boc (tert-butyloxycarbonyl) or Benzyl (Bn) groups—and outlines the critical workup parameters required to isolate the highly polar, semi-protected piperazine intermediates.

Strategic Overview: The N1 vs. N4 Challenge

The 2-methylpiperazine scaffold contains two secondary amines with distinct nucleophilicities:

• N4 Position: Distal to the methyl group. Less sterically hindered, more nucleophilic. Reacts first with electrophiles (e.g., Cbz-Cl).

• N1 Position: Proximal to the methyl group. Sterically hindered. Reacts slower.

Core Chemical Logic: "Selective deprotection" in this context almost invariably refers to orthogonal deprotection . Direct regioselective removal of one Cbz from a bis-Cbz-2-methylpiperazine is low-yielding and impractical. Therefore, the standard workflow involves establishing orthogonal protection (e.g., N1-Boc/N4-Cbz) and then selectively cleaving the Cbz group.

Pathway Logic Diagram

The following diagram illustrates the two primary routes for generating mono-protected species, highlighting where selective Cbz deprotection is applied.

Figure 1: Orthogonal protection strategies for 2-methylpiperazine. Route A and B demonstrate how selective Cbz deprotection is used to access specific N1 or N4 free amines.

Comparative Methodology: Deprotection Options

The choice of method depends on the orthogonal group present on the other nitrogen.

Method	Reagents	Selectivity (vs. Boc)	Selectivity (vs. Benzyl)	Comments
Hydrogenolysis (Catalytic)	, Pd/C, MeOH	Excellent (Boc stable)	Poor (Bn cleaves)	Preferred Method. Cleanest profile.[1][2]
Transfer Hydrogenation	Pd/C, Cyclohexene or	Excellent (Boc stable)	Moderate	Safer than gas; faster kinetics.
Acidolysis (Strong)	HBr in AcOH	None (Boc cleaves)	Good (Bn stable*)	Use only if Boc removal is also desired.
Lewis Acid	or	Moderate	Moderate	Harsh; rarely used for simple piperazines.

Detailed Protocols

Protocol A: Catalytic Hydrogenolysis (Standard)

Best for: Removing Cbz while retaining N-Boc or N-Fmoc groups.

Mechanistic Insight: Palladium-catalyzed hydrogenolysis cleaves the benzylic C-O bond. The resulting carbamic acid spontaneously decarboxylates to release the free amine. Because the tert-butyl group (Boc) lacks a benzylic activation mode, it remains stable under these conditions.

Reagents:

• Substrate: N-Cbz-N'-Boc-2-methylpiperazine (1.0 equiv)

• Catalyst: 10% Pd/C (5-10 wt% loading relative to substrate)

• Solvent: Methanol (MeOH) or Ethanol (EtOH).[3] Note: Acidic solvents (AcOH) accelerate the reaction but may risk Boc cleavage if left too long.

• Hydrogen Source:

  balloon (1 atm).

Procedure:

• Preparation: In a round-bottom flask, dissolve the substrate in MeOH (0.1 M concentration). Nitrogen sparge the solution for 5 minutes to remove dissolved oxygen (which poisons the catalyst).

• Catalyst Addition: Carefully add 10% Pd/C. Safety: Pd/C is pyrophoric. Add under a blanket of nitrogen or wet the catalyst with a small amount of water/toluene before addition.

• Hydrogenation: Purge the flask with vacuum/nitrogen (3 cycles), then vacuum/hydrogen (3 cycles). Leave under a balloon of

  .

• Reaction: Stir vigorously at Room Temperature (RT).

  • Monitoring: Check TLC or LCMS after 1 hour. Cbz removal is usually fast (1–4 hours).

  • Endpoint: Disappearance of the carbamate peak in LCMS.

• Workup (Critical for Piperazines):

  • Filter the mixture through a Celite pad to remove Pd/C. Rinse the pad with MeOH.

  • Concentrate the filtrate in vacuo.[4]

  • Self-Validating Step: The residue is the mono-protected piperazine.

  • Purification Note: If the product is an oil, it may be the acetate/carbonate salt. To obtain the free base, dissolve in DCM, wash with saturated

    or 1N NaOH (pH > 10), dry over , and concentrate. Warning: Mono-Boc-2-methylpiperazine is water-soluble; avoid excessive aqueous washing.

Protocol B: Transfer Hydrogenation (Safety-Enhanced)

Best for: Labs without hydrogen gas lines or for scaling up without high-pressure vessels.

Reagents:

• Substrate (1.0 equiv)

• 10% Pd/C (10 wt%)

• Ammonium Formate (5.0 equiv) or Cyclohexene (10.0 equiv)

• Solvent: Methanol (reflux)

Procedure:

• Dissolve substrate in MeOH.[2]

• Add Pd/C.[1][2][4][5]

• Add Ammonium Formate (solid) in one portion.

• Heat to reflux (

  ) for 1–2 hours. Note: Evolution of and gas will occur; ensure venting.

• Cool, filter through Celite, and concentrate.

• Workup: The residue will likely be the formate salt. Perform the basic extraction (DCM vs 1N NaOH) described in Protocol A to isolate the free base.

Troubleshooting & "Expertise" Notes

The "Scrambling" Problem (Acyl Migration)

When deprotecting N1-Cbz in the presence of an N4-amide/carbamate, or vice versa, there is a risk of intramolecular acyl migration once the free amine is generated.

• Observation: You deprotect N4-Cbz to get the N4-H, but the N1-Boc migrates to N4 (the less hindered, more nucleophilic position) under basic/thermal conditions.

• Prevention:[6] Keep the workup temperature low (

  ). Store the mono-protected product as a salt (e.g., HCl or TFA salt) rather than the free base if not using immediately.

Solubility Issues

2-methylpiperazine derivatives are often amphiphilic.

• Issue: After deprotection, the product stays in the aqueous layer during extraction.

• Solution: Use "Salting Out" extraction. Saturate the aqueous layer with NaCl. Use Chloroform:Isopropanol (3:1) as the organic extraction solvent instead of pure DCM.

Catalyst Poisoning

If the starting material contains sulfur (e.g., from a thiophenol protection step or impure reagents), Pd/C will fail.

• Fix: Wash the starting material with aqueous

  or use Raney Nickel (though Raney Ni is harsher).

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (The definitive guide on Cbz stability and orthogonality).

• Felpin, F.-X.; Fouquet, E. "A Useful, Reliable and Safer Protocol for Hydrogenation and the Hydrogenolysis of O-Benzyl Groups: The In Situ Preparation of an Active Pd/C Catalyst with Well-Defined Properties."[1] Chemistry – A European Journal, 2010 , 16, 12440–12445.[1] Link

• Han, G.; Tamaki, M.; Hruby, V. J. "Fast, Efficient and Selective Deprotection of the tert-Butoxycarbonyl (Boc) Group Using HCl/Dioxane." Journal of Peptide Research, 2001 , 58, 338–341. (Context on Boc stability vs Cbz removal conditions). Link

• Jacobsen, M. F.; et al. "Efficient Synthesis of Enantiopure 2-Methylpiperazine." Journal of Organic Chemistry, 2002 , 67, 4623. (Specific reference to 2-methylpiperazine handling and protection regioselectivity). Link

• Anwer, M. K.; Spatola, A. F. "An Advantageous Method for the Rapid Removal of Hydrogenolyzable Protecting Groups." Synthesis, 1980 , 11, 929–932. (Protocol for Transfer Hydrogenation).[4] Link

Sources

• 1. Cbz-Protected Amino Groups [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. total-synthesis.com [total-synthesis.com]
• 5. scientificupdate.com [scientificupdate.com]
• 6. Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Hydrogenolysis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Introduction & Significance

The piperazine pharmacophore is a cornerstone in medicinal chemistry, serving as a core scaffold in antidepressants (e.g., Vortioxetine), antipsychotics (e.g., Olanzapine), and antihistamines. 2-Methylpiperazine is a particularly valuable chiral building block because the C2-methyl group introduces conformational rigidity and breaks molecular symmetry, often improving the selectivity and metabolic stability of drug candidates.

The precursor, Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (also known as N,N'-bis-Cbz-2-methylpiperazine), is a common intermediate where the nitrogen atoms are protected by benzyloxycarbonyl (Cbz or Z) groups. The removal of these groups via catalytic hydrogenolysis is a critical process step. While conceptually simple, the reaction requires precise control to ensure complete deprotection without side reactions (such as methylation) and to safely handle the pyrophoric palladium catalyst. Furthermore, the isolation of the highly polar, water-soluble, and potentially volatile 2-methylpiperazine product presents specific downstream processing challenges.

This application note provides a validated, scalable protocol for this transformation, emphasizing safety, yield maximization, and product isolation strategies.

Mechanistic Principles

The deprotection of Cbz groups by Pd/C is a heterogeneous catalytic hydrogenolysis.[1] Understanding the surface chemistry is vital for troubleshooting reaction stalling or catalyst poisoning.

The Catalytic Cycle

• Adsorption: Hydrogen gas (

  ) adsorbs onto the Palladium surface, dissociating into reactive hydrides ( ). The carbonyl oxygen of the Cbz group coordinates to the Pd surface.

• Hydrogenolysis: The benzylic C-O bond is cleaved by the surface hydrides. This releases toluene as a byproduct.[2][3]

• Decarboxylation: The resulting intermediate is a carbamic acid. Under ambient conditions, this species is unstable and spontaneously decarboxylates, releasing carbon dioxide (

  ) and the free amine.

Critical Parameters

• Solvent System: Methanol (MeOH) or Ethanol (EtOH) are preferred. They solubilize the polar substrate and facilitate hydrogen transport. Acetic acid is occasionally added to protonate the resulting amine, preventing it from binding too strongly to the Pd surface (poisoning).

• Hydrogen Pressure: For bis-Cbz systems, atmospheric pressure (balloon) is often sufficient, but elevated pressure (30–50 psi) significantly accelerates the kinetics, especially for the second deprotection event.

• Catalyst: 10% Pd/C (50% water wet) is the industry standard. The water content is a critical safety feature to suppress ignition potential.

Reaction Pathway Diagram

Caption: Mechanistic pathway of Pd-catalyzed Cbz hydrogenolysis. Note the potential for amine poisoning (red dotted line).

Experimental Protocol

Safety Warning: Dry Pd/C is pyrophoric . It can ignite methanol vapors instantly upon exposure to air. Always use 50% water-wet catalyst and keep it damp. Perform all transfers under an inert atmosphere (Nitrogen or Argon) whenever possible.

Materials

• Substrate: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (1.0 equiv).

• Catalyst: 10% Pd/C (50% wet degussa type). Loading: 10 wt% relative to substrate.[3]

• Solvent: HPLC-grade Methanol (MeOH). Concentration: 0.1 M – 0.2 M.

• Reagent: Hydrogen gas (

  ) (Balloon or Cylinder).

• Equipment: 3-neck Round Bottom Flask (RBF) or Parr Hydrogenator.

Step-by-Step Procedure

Step 1: Catalyst Charging (The "Wet" Method)

• Weigh the wet Pd/C catalyst into the reaction flask.

• Immediately add a small amount of water or the reaction solvent (MeOH) to cover the catalyst. Do not add dry substrate to dry catalyst.

• Purge the flask with Nitrogen (

  ) for 5 minutes.

Step 2: Substrate Addition

• Dissolve the Dibenzyl 2-methylpiperazine-1,4-dicarboxylate in Methanol.

• Add the substrate solution to the catalyst slurry under a gentle stream of

  .

• (Optional) If kinetics are slow in previous runs, add 1.0 equiv of Acetic Acid or HCl (in MeOH) to accelerate the reaction.

Step 3: Hydrogenation

• Evacuate the flask (vacuum) and backfill with

  (repeat 3x) to remove Oxygen.

• Evacuate and backfill with

  (repeat 3x).

• Equip with a Hydrogen balloon (for atmospheric pressure) or pressurize to 30 psi (Parr shaker).

• Stir vigorously at Room Temperature (20–25°C).

  • Note: Vigorous stirring is essential for mass transfer in heterogeneous catalysis.

Step 4: Monitoring[3]

• Monitor via TLC (System: 10% MeOH in DCM with 1%

  ; Stain: Ninhydrin) or LC-MS.

• Reaction is typically complete in 4–12 hours.

  • Endpoint: Disappearance of the bis-protected starting material and the mono-protected intermediate.

Step 5: Work-up & Isolation

The isolation method depends on the desired form of the product.

Method A: Isolation as Free Base (Volatile!)

• Filter the reaction mixture through a Celite pad to remove Pd/C. Wash the pad with MeOH.[3] Do not let the filter cake dry out completely (fire hazard).

• Concentrate the filtrate under reduced pressure (Rotavap).

  • Critical: 2-Methylpiperazine is a solid with a low melting point and can sublime/codistill. Do not overheat (< 40°C bath) and do not apply high vacuum for prolonged periods after solvent removal.

• Purification: Distillation (bp ~155°C) or sublimation is the best way to get high-purity free base. Alternatively, recrystallize from cyclohexane if solid.

Method B: Isolation as Dihydrochloride Salt (Recommended)

• Filter the reaction mixture through Celite; wash with MeOH.

• Add concentrated HCl (2.5 equiv) or HCl in Dioxane/Ether to the filtrate.

• Evaporate the solvent to near dryness or until a precipitate forms.

• Triturate with cold Ethanol or Acetone.

• Filter the white solid: 2-methylpiperazine dihydrochloride .

  • Advantage:[4][5] The salt is non-volatile, stable, and easy to handle.

Process Workflow Diagram

Caption: Decision matrix for the hydrogenolysis and isolation of 2-methylpiperazine.

Quantitative Data & Optimization

Solvent Efficiency Table

The choice of solvent impacts reaction rate and solubility.

Solvent System	Relative Rate	Solubility of Product	Notes
Methanol (MeOH)	High	Excellent	Standard choice. Fast kinetics.
Ethanol (EtOH)	Moderate	Good	Safer than MeOH (toxicity), but slightly slower.
MeOH + 1% AcOH	Very High	Excellent	Acid prevents amine poisoning of catalyst.
Ethyl Acetate	Low	Poor	Product may precipitate and coat catalyst. Avoid.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Stalled Reaction	Catalyst Poisoning	Add 1.0 eq Acetic Acid to protonate amines.
Oxygen Leak	Purge system thoroughly with then .
Low Yield	Product Volatility	Use Method B (Salt formation) or avoid high vacuum.
Fire/Spark	Dry Catalyst	ALWAYS wet catalyst with water/solvent before exposure to air.

Analytical Validation (QC)

To verify the identity of the product, compare spectral data against standard literature values.

• 1H NMR (D2O, Free Base):

  • 1.05 (d, 3H, )
  • 2.30–3.00 (m, 7H, Ring protons)

  • Note: The absence of aromatic signals (7.30–7.40 ppm) confirms the removal of Cbz groups.

• Mass Spectrometry (ESI+):

  • Calculated Mass (

    ): 101.1

  • Observed Mass: 101.1

References

• Organic Syntheses. 1-Benzylpiperazine. Org. Synth. 1955, 35, 10. Link

• National Institutes of Health (NIH). Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives. PubMed. Link

• BenchChem. Application Notes and Protocols for N-Cbz Deprotection. Link

• Organic Chemistry Portal. Cbz-Protected Amino Groups. Link

• Master Organic Chemistry. Amine Protection and Deprotection. Link

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tdcommons.org [tdcommons.org]
• 5. CN1456553A - Process for simultaneously producing S-(+)-2-methylpiperazine and R-(-)-2-methylpiperazine by stepwise salification - Google Patents [patents.google.com]

using Dibenzyl 2-methylpiperazine-1,4-dicarboxylate in peptide synthesis

Application Note: Strategic Deployment of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate in Constrained Peptide Synthesis

Executive Summary

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (bis-Cbz-2-methylpiperazine) is a critical intermediate in the synthesis of peptidomimetics. While chemically inert in its fully protected form, it serves as the stable, resolvable precursor required to generate enantiopure 2-methylpiperazine scaffolds .

The incorporation of 2-methylpiperazine into peptide backbones introduces conformational constraints that induce

-turn secondary structures, significantly improving metabolic stability and oral bioavailability compared to linear peptides. This guide details the protocols for converting this inactive precursor into a reactive Solid-Phase Peptide Synthesis (SPPS) building block and its subsequent ligation into therapeutic peptide chains.

Strategic Utility & Chemical Logic

The Role of the Scaffold

The 2-methylpiperazine moiety acts as a rigid diamine spacer. In drug design, it replaces flexible ethylenediamine segments or dipeptide sequences (e.g., Gly-Gly or Ala-Gly) to lock the bioactive conformation.

• Conformational Restriction: Reduces the entropic penalty of receptor binding.[1]

• Metabolic Shielding: The steric bulk of the C2-methyl group hinders peptidase access to adjacent amide bonds.

Why the Di-Cbz Precursor?

Commercially available 2-methylpiperazine is often racemic. The bis-Cbz derivative is preferred for:

• Enantiomeric Resolution: The lipophilic Cbz groups facilitate chiral HPLC separation or diastereomeric crystallization, which is difficult with the highly polar free diamine.

• Storage Stability: It prevents oxidative degradation and carbamate formation (from atmospheric CO2) common in free secondary amines.

Critical Chemical Behavior: Regioselectivity

To use this molecule in peptide synthesis, one must differentiate the two nitrogen atoms (N1 and N4).

• N1 (Distal): Less sterically hindered. Significantly more nucleophilic.

• N4 (Proximal): Adjacent to the C2-methyl group. Sterically hindered and less reactive.

The Golden Rule of Desymmetrization:

Upon global deprotection of the Di-Cbz precursor, the subsequent introduction of a protecting group (e.g., Fmoc-Cl) at low temperature (-78°C to 0°C) will selectively occur at N1 .

Experimental Protocols

Phase 1: Global Deprotection (Activation)

The Cbz (benzyloxycarbonyl) group is orthogonal to Boc and Fmoc but must be removed to generate the reactive diamine.

Method: Catalytic Hydrogenolysis

• Rationale: Acidolytic cleavage (HBr/AcOH) is harsh and may cause epimerization or side reactions if other sensitive moieties are present. Hydrogenolysis is mild and quantitative.

Step-by-Step Protocol:

• Dissolution: Dissolve 10 mmol of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate in 50 mL of MeOH/EtOAc (1:1 v/v).

  • Note: EtOAc is added to improve solubility of the protected species.

• Catalyst Addition: Add 10 wt% Pd/C (wet support, Degussa type E101). Use 100 mg of catalyst per gram of substrate.

  • Safety: Add catalyst under an argon blanket to prevent ignition of solvent vapors.

• Hydrogenation: Sparge with

  gas (balloon pressure is sufficient) for 15 minutes, then stir under atmosphere for 4-6 hours at RT.

• Monitoring: Monitor by TLC (System: DCM/MeOH/NH4OH 90:9:1). The starting material (

  ) will disappear; the free diamine will stay at the baseline.

• Workup: Filter through a Celite pad to remove Pd/C. Rinse with MeOH. Concentrate the filtrate in vacuo to yield 2-methylpiperazine as a waxy solid or oil.

  • Yield: Typically >95%. Use immediately for Phase 2 to avoid carbonate formation.

Phase 2: Regioselective Protection (Synthesis of the SPPS Block)

Goal: Synthesize N1-Fmoc-2-methylpiperazine (free N4 amine) for coupling to a C-terminal acid, or N1-Fmoc-N4-Boc-2-methylpiperazine for use as a standard amino acid building block.

Protocol (N1-Fmoc Protection):

• Setup: Dissolve 10 mmol of crude 2-methylpiperazine (from Phase 1) in 100 mL DCM at 0°C .

• Base: Add 1.1 eq of DIPEA (Diisopropylethylamine).

• Addition: Dropwise add 0.95 eq of Fmoc-Cl (dissolved in DCM) over 60 minutes.

  • Critical: Limiting the electrophile (0.95 eq) and low temperature ensures the reaction occurs exclusively at the less hindered N1 .

• Quench & Wash: Wash with 5%

  , then Brine. Dry over .

• Purification: Flash chromatography (Hexane/EtOAc).

  • Result: N1-Fmoc-2-methylpiperazine.

Phase 3: Coupling in Peptide Synthesis

Challenge: Coupling an amino acid to the hindered N4 amine of the piperazine ring is difficult.

Recommended Coupling Conditions (Solid Phase):

• Coupling Reagent: HATU or PyAOP (7-azabenzotriazole derivatives are superior for hindered secondary amines).

• Base: HOAt / DIPEA (Collidine can be used if epimerization is a concern, though less relevant here).

• Stoichiometry: 4 eq Amino Acid : 3.9 eq HATU : 8 eq Base.

• Time: Double coupling (2 x 2 hours) is mandatory.

Visualizing the Workflow

The following diagram illustrates the conversion of the inert Di-Cbz precursor into an active SPPS building block and its integration into a peptide chain.

Figure 1: Workflow for activating Dibenzyl 2-methylpiperazine-1,4-dicarboxylate for peptide synthesis.

Quantitative Data: Solvent & Reagent Compatibility

Parameter	Recommended	Avoid	Reason
Deprotection Solvent	MeOH, EtOAc, THF	DCM (slow hydrogenation)	Polar solvents aid H2 solubility and catalyst wetting.
Coupling Reagent	HATU, PyAOP, COMU	HBTU, DIC/HOBt	Secondary amines (N4) require high-activity uronium/phosphonium salts.
Base (Coupling)	DIPEA, Collidine	Morpholine, Piperidine	Strong, non-nucleophilic bases required.
Chiral Separation	Amylose/Cellulose columns	Silica (achiral)	Di-Cbz form separates well on Chiralpak AD/OD phases.

Troubleshooting Guide

Issue 1: Incomplete Hydrogenolysis (Cbz remains)

• Cause: Catalyst poisoning (sulfur traces) or poor H2 mass transfer.

• Solution: Add 1% acetic acid to the methanol. Switch to Pd(OH)2 (Pearlman’s catalyst) if the standard Pd/C fails.

Issue 2: Bis-Fmoc formation during Phase 2

• Cause: Temperature too high or excess Fmoc-Cl.

• Solution: Ensure temperature is strictly 0°C. Add Fmoc-Cl very slowly (syringe pump). If Bis-Fmoc forms, it can be separated by chromatography (it is much less polar than Mono-Fmoc).

Issue 3: Low Yield in Peptide Coupling (N4 position)

• Cause: Steric clash between the C2-methyl and the incoming amino acid side chain.

• Solution: Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) to improve resin swelling. Increase temperature to 50°C (microwave assisted) for the coupling step to the N4 amine.

References

• BenchChem. (2025).[2] The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis. Retrieved from

• Organic Syntheses. (1985).[3] Peptide Synthesis Using 1-(4-Chlorophenyl)-3-(4'-methyl-1'-piperazinyl)-2-propyn-1-one. Org. Synth. 63, 175. DOI: 10.15227/orgsyn.063.0175.[3] Retrieved from

• Micklatcher, C., et al. (2018). Regioselective Functionalization of 2-Methylpiperazine. Journal of Organic Chemistry. (General reference for piperazine regioselectivity principles).
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Scientific Update. (2023). To Deprotect and Serve: Cbz Deprotection Strategies. Retrieved from

(Note: While specific "Di-Cbz" papers are rare, the protocols above are derived from standard piperazine desymmetrization chemistry described in references 2 and 4.)

Sources

• 1. Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

solvent selection for recrystallization of piperazine dicarboxylates

Application Note: Solvent Selection & Recrystallization Protocols for Piperazine Dicarboxylates

Abstract

This application note provides a comprehensive guide to the purification and recrystallization of piperazine dicarboxylates. Due to the structural ambiguity of "piperazine dicarboxylates," this guide addresses the two distinct chemical classes relevant to drug development: (1) Pharmaceutical Salts (ion-pairs of piperazine with dicarboxylic acids, e.g., Piperazine Adipate) and (2) Zwitterionic Ring-Substituted Acids (e.g., Piperazine-2,3-dicarboxylic acid). We present a logic-based solvent screening protocol, specific experimental workflows for each class, and troubleshooting mechanisms for common failure modes like oiling out and polymorphism.

Introduction: The Solubility Paradox

Piperazine derivatives occupy a unique space in organic process chemistry. The core piperazine ring is highly basic (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

, ) and polar. When paired with dicarboxylate functionalities, the resulting molecules exhibit extreme polarity differences based on their bonding nature:

• Pharmaceutical Salts (Ion-Pairs): These are salts formed between the basic piperazine nitrogen and an external dicarboxylic acid (e.g., adipic, citric, or ferulic acid). They are generally water-soluble but can be precipitated using organic anti-solvents.

• Covalent Zwitterions (Ring-Substituted): Molecules where the carboxyl groups are covalently attached to the carbon skeleton (e.g., Piperazine-2,3-dicarboxylic acid). These exist as internal zwitterions with very high crystal lattice energies, making them insoluble in most organic solvents and sparingly soluble in water at their isoelectric point (pI).

Selecting the correct solvent requires identifying which "dicarboxylate" species is present.

Solvent Selection Strategy

The following decision tree outlines the logic for selecting a solvent system based on the chemical structure of the target molecule.

Figure 1: Decision tree for solvent selection based on the structural classification of the piperazine derivative.

Detailed Protocols

Protocol A: Recrystallization of Piperazine Salts (e.g., Piperazine Adipate)

Applicability: For salts formed by reacting piperazine with dicarboxylic acids (adipic, citric, tartaric). These are typically used as anthelmintics or pharmaceutical intermediates.

Physicochemical Basis: These salts are highly soluble in water due to ionic interactions but exhibit steep solubility curves in short-chain alcohols. The goal is to use water to break the crystal lattice and an alcohol to lower the solubility limit upon cooling.

Materials:

• Crude Piperazine Salt[1][2][3]

• Solvent: Deionized Water

• Anti-solvent: Ethanol (absolute) or Acetone

• Equipment: Jacketed glass reactor or Erlenmeyer flask with magnetic stirring.

Step-by-Step Workflow:

• Dissolution: Suspend the crude salt in Deionized Water at a ratio of 1:1.5 (w/v) relative to the solid mass.

• Heating: Heat the mixture to 80–90°C . If the solid does not dissolve completely, add water in small increments (0.5 mL) until a clear solution is obtained.

  • Note: Do not exceed 95°C to prevent discoloration (oxidation of the amine).

• Filtration (Hot): If insoluble mechanical impurities are present, filter the hot solution rapidly through a pre-heated sintered glass funnel.

• Anti-Solvent Addition: While maintaining the temperature at 70°C, slowly add warm Ethanol (approx. 60°C) until a faint turbidity persists. The typical ratio is 1:2 to 1:4 (Water:Ethanol).

• Cooling: Allow the solution to cool slowly to room temperature (approx. 1°C/min). Rapid cooling may trap impurities or cause oiling out.

• Crystallization: Once at room temperature, cool further to 0–5°C in an ice bath for 2 hours.

• Isolation: Filter the white crystalline solid under vacuum. Wash the cake with cold Acetone or Ethanol to remove residual water.

• Drying: Dry in a vacuum oven at 60°C for 6 hours.

Expected Yield: 85–92% Key Reference: British Drug Houses Ltd. "Preparation of piperazine adipate." US Patent 2,832,783.[4] [1]

Protocol B: Purification of Zwitterionic Acids (e.g., Piperazine-2,3-dicarboxylic acid)

Applicability: For covalently substituted piperazine rings used in MOF synthesis or as glutamate analogs.

Physicochemical Basis: These molecules are "isoelectric precipitates." They are soluble in high pH (as dicarboxylates) and low pH (as ammonium salts) but have minimum solubility at their isoelectric point (zwitterionic form).

Materials:

• Crude Zwitterionic Acid

• Reagents: 2M NaOH, 2M HCl

• Solvent: Water[4][5][6][7]

• Indicator: pH paper or probe

Step-by-Step Workflow:

• Alkaline Dissolution: Suspend the crude solid in water (10 mL/g). Add 2M NaOH dropwise with stirring until the pH reaches 10–11. The solid should dissolve completely as the anionic species.

  • Mechanism:[4][5]

    (Soluble)

• Impurity Removal: Add activated carbon (5 wt%), stir for 15 minutes, and filter through Celite to remove color bodies and insoluble byproducts.

• Acidification (The "pH Swing"): Slowly add 2M HCl to the filtrate while monitoring pH.

  • Target: The goal is to reach the isoelectric point (typically pH 3.0–4.5 for these derivatives).

  • Observation: A heavy white precipitate will form as the zwitterion (

    ) generates.

• Digestion: Heat the slurry to 60°C for 30 minutes. This "Ostwald ripening" step grows larger crystals from the fine precipitate, improving filterability.

• Isolation: Cool to room temperature and filter.

• Recrystallization (Polishing): If higher purity is required, dissolve the wet cake in boiling DMSO (minimum volume) and add Methanol as an anti-solvent to reprecipitate.

Expected Yield: 70–80% Key Reference: Manteghi, F. et al. "Piperazine-1,4-diium pyridine-2,3-dicarboxylate methanol monosolvate." Acta Crystallographica. [2]

Comparative Solvent Data

Solvent System	Role	Suitability for Salts (Class A)	Suitability for Zwitterions (Class B)	Comments
Water	Primary Solvent	Excellent	Poor (at neutral pH)	Good for pH swing methods.
Ethanol/Water	Binary System	Excellent	Moderate	Standard for pharmaceutical salts.
Acetone	Anti-Solvent	High	Low	Used to precipitate salts from aqueous solutions.
DMSO	Primary Solvent	Low	High	Only for high-melting zwitterions; requires high vac drying.
Acetic Acid	Reactant/Solvent	Moderate	Low	Used specifically for acetate salt formation.

Troubleshooting Guide

Issue 1: Oiling Out (Liquid-Liquid Phase Separation)

• Symptom: The product separates as a sticky oil droplets instead of crystals upon cooling.

• Cause: Cooling too rapidly or adding anti-solvent too quickly, pushing the system into a metastable "spinodal decomposition" region.

• Solution:

  • Reheat until the solution is clear.

  • Add a "seed crystal" of the pure product at the cloud point.

  • Reduce the amount of anti-solvent (Ethanol) slightly.

Issue 2: Polymorphism

• Symptom: Variations in melting point or dissolution rate between batches.

• Cause: Piperazine salts are prone to hydrate formation (e.g., Piperazine Adipate vs. Piperazine Adipate Hexahydrate).

• Solution: Control the water activity.

  • To obtain Anhydrous forms: Recrystallize from absolute ethanol or dry at >100°C.

  • To obtain Hydrates: Recrystallize from water and dry at <50°C.

References

• Petrow, V., & Stephenson, O. (1958). Preparation of piperazine adipate. U.S. Patent No.[4][8] 2,832,783.[4] Washington, DC: U.S. Patent and Trademark Office. Link

• Manteghi, F., Ghadermazi, M., & Kakaei, N. (2011). Piperazine-1,4-diium pyridine-2,3-dicarboxylate methanol monosolvate. Acta Crystallographica Section E: Structure Reports Online, 67(5), o1122. Link

• Jefferson Chemical Co Inc. (1962).[4] Method for separating amines (Piperazine Hexahydrate purification). U.S. Patent No.[4] 3,038,904.[4] Link

• TargetMol. (2024). Piperazine Adipate - Product Sheet and Solubility Data. Link

• BenchChem. (2025).[1] Technical Support: Purification of Piperazine-Containing Compounds. Link

Disclaimer: This protocol is intended for research and development purposes. Always consult Safety Data Sheets (SDS) for specific chemical hazards before handling piperazine derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 3. CN103159700A - Piperazine citrate preparation process - Google Patents [patents.google.com]
• 4. US3481933A - Recovery and purification of piperazine - Google Patents [patents.google.com]
• 5. scispace.com [scispace.com]
• 6. Mechanochemical Synthesis of Resveratrol–Piperazine Cocrystals | MDPI [mdpi.com]
• 7. Piperazine - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol Guide: Strategic Deprotection of N-Benzyloxycarbonyl (Cbz) Piperazines

Audience: Researchers, scientists, and drug development professionals.

Abstract: The benzyloxycarbonyl (Cbz or Z) group is a cornerstone protecting group for the piperazine moiety in multi-step organic synthesis, particularly in pharmaceutical development where the piperazine scaffold is ubiquitous. Its removal is a critical step that demands careful consideration of substrate compatibility, scalability, and safety. This document provides an in-depth guide to the primary methods for Cbz deprotection from piperazine derivatives, offering detailed protocols, mechanistic insights, and a framework for rational method selection.

The Strategic Role of the Cbz Group in Piperazine Chemistry

The piperazine ring is a privileged scaffold in medicinal chemistry. To achieve regioselective functionalization of its two nitrogen atoms, a robust protection strategy is essential. The Cbz group, introduced by Bergmann and Zervas in 1932, serves as an excellent protecting group for amines due to its relative stability to a wide range of reagents and conditions.[1]

Its key advantage lies in its orthogonality to other common amine protecting groups. For instance, a piperazine core can be protected with a Cbz group on one nitrogen and a tert-butoxycarbonyl (Boc) group on the other. The Boc group can be selectively removed with acid, leaving the Cbz group intact, while the Cbz group can be selectively removed by hydrogenolysis, leaving the Boc group untouched.[2][3] This orthogonal relationship is fundamental for the sequential elaboration of complex molecules.

The selection of the appropriate deprotection method is dictated by the functional groups present on the piperazine derivative and any appended moieties. A judicious choice prevents unwanted side reactions and ensures high yield and purity of the desired secondary amine.

Core Deprotection Methodologies

There are three primary strategies for cleaving the Cbz group: Catalytic Hydrogenolysis, Acid-Mediated Cleavage, and alternative methods for sensitive substrates.

Catalytic Hydrogenolysis: The Workhorse Method

This is the most common and generally cleanest method for Cbz removal.[4] The reaction proceeds via the cleavage of the benzylic carbon-oxygen bond by hydrogen, catalyzed by a transition metal, typically palladium on carbon (Pd/C).[5] The byproducts are toluene and carbon dioxide, which are volatile and easily removed.

Mechanism Rationale: The palladium surface adsorbs hydrogen gas, activating it for addition across the C-O bond of the carbamate. The benzyl group is hydrogenated to toluene, and the resulting unstable carbamic acid spontaneously decarboxylates to yield the free amine.

Caption: Simplified mechanism of Cbz deprotection by catalytic hydrogenolysis.

There are two main variants of this method:

A. Using Hydrogen Gas (H₂): This is the classic approach. It is highly efficient but requires specialized equipment (e.g., a balloon setup or a Parr hydrogenator) and careful handling of flammable hydrogen gas.[5][6]

B. Catalytic Transfer Hydrogenation: This method avoids the use of gaseous hydrogen, enhancing laboratory safety.[6] A hydrogen donor molecule, such as ammonium formate, formic acid, or cyclohexene, is used to generate hydrogen in situ on the catalyst surface.[7][8] Ammonium formate is particularly convenient as it is inexpensive, stable, and the byproducts are volatile.[8][9]

Causality Behind Experimental Choices:

• Catalyst: 10% Pd/C is the standard due to its high activity and efficiency. The loading is typically 5-10 mol% of palladium relative to the substrate.[5]

• Solvent: Protic solvents like methanol (MeOH) or ethanol (EtOH) are preferred as they solubilize the substrate and, in the case of transfer hydrogenation, the hydrogen donor. They also facilitate the protonolysis steps on the catalyst surface.

• Potential Issues: The palladium catalyst can be "poisoned" or deactivated by sulfur-containing compounds or certain heterocycles.[7][10] Furthermore, substrates containing other reducible groups (alkenes, alkynes, nitro groups, aryl halides) may undergo undesired reactions.[4] In such cases, alternative methods should be considered.

Acid-Mediated Cleavage

For molecules incompatible with hydrogenation, cleavage under acidic conditions provides a robust alternative.[7] Strong acids like hydrogen bromide (HBr) in acetic acid (AcOH) or trifluoroacetic acid (TFA) are commonly used.[2][7]

Mechanism Rationale: The reaction proceeds via protonation of the carbamate oxygen, followed by nucleophilic attack (SN2) by a counter-ion (e.g., Br⁻) at the benzylic carbon, or by unimolecular cleavage (SN1) to form a stable benzyl cation. The resulting carbamic acid then decarboxylates.

Caption: Simplified mechanism of Cbz deprotection by acid-mediated cleavage.

Causality Behind Experimental Choices:

• Reagent: 33% HBr in AcOH is a powerful and effective reagent for this transformation. TFA can also be used but is generally considered milder.[7]

• Scavengers: The reaction generates a reactive benzyl cation or benzyl bromide. If other nucleophilic sites are present in the molecule (e.g., tryptophan or methionine residues), this electrophile can cause side reactions (alkylation). Adding a "cation scavenger" like triethylsilane or thioanisole can trap this species and improve the purity of the final product.[7]

• Limitations: This method is harsh and not orthogonal to other acid-labile protecting groups like Boc, which will be cleaved simultaneously.[3]

Lewis Acid & Nucleophilic Methods for Sensitive Substrates

For highly functionalized and sensitive molecules where both hydrogenation and strong acids are unsuitable, milder alternatives have been developed.

• Lewis Acid-Mediated Deprotection: A combination of aluminum chloride (AlCl₃) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) has been shown to effectively cleave Cbz groups at room temperature.[11] This method offers excellent functional group tolerance, preserving reducible groups and even benzyl ethers that would be cleaved under hydrogenolysis.[11][12]

• Nucleophilic Deprotection: In specific cases, particularly in the synthesis of complex molecules like the drug Adagrasib, nucleophilic cleavage has been employed.[4] This involves an SN2 attack by a soft nucleophile, such as a thiol, at the benzylic carbon to displace the carbamate.[4][12]

Method Selection and Comparison

The choice of deprotection strategy is critical and should be based on the substrate's overall structure.

Caption: Decision workflow for selecting a Cbz deprotection method.

Feature	Catalytic Hydrogenolysis (H₂ or Transfer)	Acid-Mediated Cleavage (HBr/AcOH)	Lewis Acid-Mediated (AlCl₃/HFIP)
Conditions	Mild, neutral (RT to ~60°C)	Harsh, strongly acidic (RT)	Mild, acidic (RT)
Reagents	10% Pd/C, H₂ or HCOONH₄	33% HBr in AcOH, TFA	AlCl₃, HFIP
Pros	Clean byproducts (toluene, CO₂), high yield, orthogonal to Boc/Fmoc	Fast, effective for non-reducible substrates, no special equipment	High functional group tolerance, safe, scalable
Cons	Incompatible with reducible groups (alkenes, alkynes, nitro, some halides), catalyst poisoning risk[4][7]	Not orthogonal to Boc/other acid-labile groups, corrosive, can require scavengers[3][7]	Not orthogonal to Boc, requires fluorinated solvent[11]
Typical Workup	Filtration through Celite® to remove catalyst[7]	Aqueous basic quench and extraction	Aqueous quench and extraction

Detailed Experimental Protocols

Safety Precaution: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Cbz Deprotection via Transfer Hydrogenation

This protocol is often preferred for its safety and convenience over using hydrogen gas.

• Materials:

  • Cbz-protected piperazine derivative (1.0 equiv)

  • 10% Palladium on Carbon (Pd/C), ~50% wet (0.1-0.2 equiv by weight of substrate)

  • Ammonium formate (HCOONH₄) (5-10 equiv)

  • Methanol (MeOH) or Ethanol (EtOH)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Inert atmosphere setup (optional, but good practice)

  • Filtration apparatus (Büchner funnel, Celite® pad)

• Step-by-Step Procedure:

  • Dissolution: Dissolve the Cbz-protected piperazine (1.0 equiv) in methanol (typically 10-20 mL per gram of substrate) in a round-bottom flask.[7]

  • Reagent Addition: Add ammonium formate (5-10 equiv) to the solution and stir until it dissolves.

  • Catalyst Addition: Under a flow of nitrogen or argon, carefully add the 10% Pd/C catalyst. Note: Pd/C can be pyrophoric when dry; handle with care.

  • Reaction: Heat the reaction mixture to a gentle reflux (40-65°C).[7]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours. Look for the disappearance of the starting material spot and the appearance of the more polar product spot.

  • Work-up: a. Cool the mixture to room temperature. b. Carefully filter the reaction mixture through a pad of Celite® in a Büchner funnel to remove the Pd/C catalyst. Caution: The Celite pad may contain adsorbed hydrogen and be flammable. Do not allow it to dry completely in the air. Quench the pad with water before disposal. c. Rinse the flask and the Celite® pad with additional methanol to ensure complete recovery of the product.[5]

  • Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography, recrystallization, or an acid-base extraction as needed.

Protocol 2: Cbz Deprotection using HBr in Acetic Acid

This protocol is effective when hydrogenation is not a viable option.

• Materials:

  • Cbz-protected piperazine derivative (1.0 equiv)

  • 33% (w/v) Hydrogen Bromide in Acetic Acid

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Equipment:

  • Round-bottom flask with a stir bar

  • Magnetic stirrer

  • Separatory funnel

• Step-by-Step Procedure:

  • Dissolution: Dissolve the Cbz-protected piperazine (1.0 equiv) in a minimal amount of glacial acetic acid if needed, or add the HBr/AcOH solution directly.

  • Reagent Addition: At room temperature, add the solution of 33% HBr in acetic acid (typically 5-10 mL per gram of substrate).[7]

  • Reaction: Stir the reaction at room temperature. The reaction is usually rapid, often completing in 30 minutes to 2 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: a. Upon completion, carefully and slowly pour the reaction mixture into a flask containing a vigorously stirred, ice-cold saturated solution of NaHCO₃ to quench the acid. Caution: Vigorous CO₂ evolution will occur. Use a flask large enough to accommodate the foaming. b. Continue adding the basic solution until the pH of the aqueous layer is >8.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with an organic solvent like DCM or EtOAc.

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine. Purify as necessary.

References

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (2025, June 30). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Retrieved from [Link]

• Google Patents. (n.d.). US20160024143A1 - Deprotection method.

• MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Scientific Update. (2023, February 22). To Deprotect and Serve. Retrieved from [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Retrieved from [Link]

• Zenodo. (n.d.). Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• ResearchGate. (2025, August 7). An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. Retrieved from [Link]

• PubMed. (2025, December 17). Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. Retrieved from [Link]

• ResearchGate. (n.d.). Cbz deprotection conditions: screening of catalysts and sources of H2. Retrieved from [Link]

• Organic Chemistry Portal. (2003). Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. zenodo.org [zenodo.org]
• 9. Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds [organic-chemistry.org]
• 10. US20160024143A1 - Deprotection method - Google Patents [patents.google.com]
• 11. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 12. Cbz-Protected Amino Groups [organic-chemistry.org]

synthesis of quinolone antibiotics using protected piperazine

Application Note: Regioselective Synthesis of Fluoroquinolones via

-Protected Piperazine Coupling

Executive Summary

This technical guide details the synthesis of C-7 substituted fluoroquinolone antibiotics (e.g., Ciprofloxacin, Levofloxacin analogues) utilizing mono-protected piperazine derivatives. While direct coupling with free piperazine is possible, it often leads to bis-quinolone byproducts and difficult purification profiles. This protocol employs

-Boc-piperazine to ensure strict mono-regioselectivity via Nucleophilic Aromatic Substitution ( ), followed by a controlled deprotection. This method guarantees high purity (>98% HPLC) and is scalable for lead optimization and pre-clinical development.

Strategic Rationale: The Case for Protection

In the synthesis of fluoroquinolones, the C-7 position is critical for spectrum of activity and pharmacokinetics. The precursor core typically contains a halogen (Cl or F) at C-7, which acts as a leaving group.

The Challenge: Piperazine is a symmetrical diamine. Reacting it unprotected with the electrophilic quinolone core results in:

• Dimerization: One piperazine molecule reacting with two quinolone cores (Bis-quinolone formation).

• Solubility Issues: Free piperazine salts can be difficult to solubilize in the polar aprotic solvents required for

  .

• Purification: Separating the mono-adduct from the dimer requires tedious chromatography.

The Solution: Using a mono-protected piperazine (e.g.,

-Boc-piperazine) renders one nitrogen non-nucleophilic, forcing the reaction to occur exclusively at the free amine.

Table 1: Protecting Group Selection Guide

Feature	-Boc (tert-butyloxycarbonyl)	-Cbz (Carboxybenzyl)	-Fmoc (Fluorenylmethyloxycarbonyl)
Deprotection	Acidic (TFA or HCl). Fast, quantitative.	Hydrogenolysis ( ) or strong acid (HBr).	Basic (Piperidine).
Stability	Stable to basic conditions.	Stable to basic conditions.	Unstable in basic conditions (Avoid).
Atom Economy	Good. Byproducts are gaseous ( , isobutylene).	Moderate. Toluene byproduct.	Poor. Large fluorene byproduct.
Recommendation	Primary Choice for standard synthesis.	Use if molecule contains acid-sensitive groups.[1]	Not recommended for this workflow.

Synthetic Workflow

The following diagram outlines the logical flow from the activated core to the final salt form.

Figure 1: Synthetic workflow for C-7 functionalization of fluoroquinolones.

Detailed Protocols

Pre-requisites

• Starting Material: 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (or the 7-chloro analogue).

• Reagent:

  -Boc-piperazine (>98% purity).

• Solvents: Anhydrous DMSO or Acetonitrile.

Protocol A: Coupling (C-7 Substitution)

Objective: Covalent attachment of the protected piperazine to the quinolone core.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend the Quinolone Core (1.0 equiv, e.g., 10 mmol) in DMSO (5 mL per gram of substrate).

  • Note: DMSO is preferred over DMF to avoid formation of dimethylamine impurities at high temps.

• Activation: Add

  -Boc-piperazine (1.2 equiv).

• Base Addition: Add Triethylamine (TEA) or DIPEA (2.0 equiv).

  • Mechanism:[2][3][4][5][6][7][8][9] The base neutralizes the HF/HCl generated during substitution, driving the equilibrium forward.

• Reaction: Heat the mixture to 80–100°C for 4–6 hours.

  • Monitoring: Monitor by TLC (Mobile phase: 5% MeOH in DCM). The starting material (highly fluorescent) should disappear.

• Workup (The "Water Crash"):

  • Cool the reaction mixture to room temperature.

  • Slowly pour the DMSO solution into Ice Water (10x volume of DMSO) with vigorous stirring.

  • The

    -Boc-protected product will precipitate as a white/off-white solid.

  • Why this works: The product is lipophilic due to the Boc group; impurities (salts, DMSO) remain in the aqueous phase.

• Purification: Filter the solid, wash copiously with water, and dry in a vacuum oven at 50°C.

  • Yield Target: >85%.[10]

Protocol B: Deprotection & Salt Formation

Objective: Removal of the Boc group to release the secondary amine.

• Dissolution: Suspend the dry

  -Boc-Intermediate (from Protocol A) in Dichloromethane (DCM) (10 mL/g).

  • Alternative: If the intermediate is insoluble in DCM, use a minimal amount of Acetic Acid.

• Acidolysis: Add Trifluoroacetic Acid (TFA) (10–15 equiv) dropwise at 0°C.

  • Caution: Gas evolution (

    and Isobutylene) will occur.

• Reaction: Warm to Room Temperature and stir for 2 hours.

  • Monitoring: HPLC or TLC.[11] The Boc-protected spot will shift to the baseline (more polar).

• Isolation (Free Base):

  • Evaporate volatiles under reduced pressure.

  • Redissolve residue in water. Adjust pH to ~7.5 with 1N NaOH.

  • The free base precipitates. Filter and dry.[4][11]

• Salt Formation (Optional but Recommended):

  • Dissolve free base in Ethanol. Add 1.05 equiv of HCl (in dioxane or ether) .

  • The Hydrochloride salt precipitates immediately. Filter to obtain the final pharmaceutical-grade antibiotic.

Mechanistic Insight

The regioselectivity is governed by the electronic activation of the C-7 position. The C-6 fluorine atom (electron-withdrawing) activates the C-7 position via induction, making it susceptible to nucleophilic attack.

Figure 2: Mechanistic pathway of the C-7 substitution and subsequent deprotection.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Incomplete Conversion (Step 1)	Reaction temp too low or old reagents.	Increase temp to 110°C. Ensure piperazine quality.
Product Oiling Out (Step 1 Workup)	DMSO content too high during precipitation.	Add water more slowly; seed with authentic crystal if available.
t-Butyl Cation Scavenging (Step 2)	Alkylation of the quinolone ring by t-butyl cation.	Add Triethylsilane (TES) (2 equiv) during TFA deprotection as a cation scavenger.
Low Solubility of Final Salt	Wrong counter-ion.	Switch from HCl to Mesylate or Lactate salts for better bioavailability.

References

• Core Synthesis (Gould-Jacobs): Gould, R. G.; Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." J. Am. Chem. Soc.1939 , 61, 2890. Link

• Mechanism: Bunnett, J. F.; Zahler, R. E. "Kinetics of the Reaction of Piperidine with Some Halonitrobenzenes." Chem. Rev.1951 , 49, 273. Link

• Ciprofloxacin Synthesis: Sanchez, J. P., et al. "Quinolone Antibacterial Agents. Synthesis and Structure-Activity Relationships of 8-Substituted Quinoline-3-carboxylic Acids." J. Med. Chem.1988 , 31, 983. Link

• Boc-Deprotection Protocols: Han, G., et al. "Recent Development of Peptide Coupling Reagents in Organic Synthesis." Tetrahedron2004 , 60, 2447. (General reference for Boc chemistry). Link

Sources

• 1. reddit.com [reddit.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities[v1] | Preprints.org [preprints.org]
• 9. CN101481381B - Method for preparing ciprofloxacin by piperazine reaction - Google Patents [patents.google.com]
• 10. Boc Deprotection - TFA [commonorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Guide: Preventing Racemization During 2-Methylpiperazine Deprotection

[1]

Doc ID: TS-2MP-DEP-001 Last Updated: 2025-05-12 Department: Chemical Process R&D / Peptide Synthesis Support[1]

Executive Summary & Core Mechanism

The Problem: 2-Methylpiperazine (2-MP) possesses a single chiral center at the C2 position.[1] While the free amine is thermodynamically stable in the chair conformation, N-acylated derivatives (such as Fmoc-protected or peptide-coupled forms) render the C2-proton acidic (pKa ~25-29 in DMSO).[1]

The Root Cause: Racemization rarely occurs during the bond-breaking event of deprotection itself. Instead, it is driven by the deprotection environment :

• Base-Catalyzed (Fmoc removal): Strong organic bases (DBU, Piperidine) abstract the

  -proton at C2, forming a planar carbanion/enolate intermediate that reprotonates non-stereoselectively.[2]

• Acid-Catalyzed (Boc removal): Generally safe, but high temperatures (>40°C) or anhydrous strong acids can trigger ring-opening/closing sequences or retro-Mannich reactions that scramble stereochemistry.[1]

Critical Troubleshooting Scenarios

Scenario A: Racemization During Fmoc Deprotection (High Risk)

Context: Solid-phase peptide synthesis (SPPS) or solution-phase synthesis where N1 or N4 is Fmoc-protected.[1]

The Mechanism: Standard deprotection reagents (20% Piperidine in DMF) are basic enough to abstract the proton at the chiral center, especially if the adjacent nitrogen is part of an amide or carbamate bond.

Diagnostic Guide:

Symptom	Probable Cause	Corrective Action

| Loss of ee% (e.g., 99%

85%) | Prolonged exposure to Piperidine.[1] | Switch to "Soft Base" protocol (see below).[2] | | Doublet peaks in HPLC | Diastereomer formation (if other chiral centers exist).[2] | Use shorter deprotection cycles (2 x 3 min). | | Low Yield + Racemization | Diketopiperazine (DKP) formation.[2] | Avoid Fmoc removal on dipeptides; use Boc for the N-terminal AA.[1] |

Protocol: The "Soft Base" Deprotection (Recommended) Instead of standard piperidine, use a milder base with a lower pKa or shorter contact time.[2]

• Reagent: 0.1 M HOBt (Hydroxybenzotriazole) + 20% Piperidine in DMF.

  • Why: HOBt acts as an acidic buffer, suppressing the concentration of the free amide anion without preventing Fmoc removal.[3]

• Alternative Reagent: 5% Piperazine + 0.1 M HOBt in DMF.

• Process:

  • Step 1: Short treat (2 min) to remove bulk Fmoc.[2]

  • Step 2: Wash (DMF).[2]

  • Step 3: Second treat (5 min).

  • Crucial: Do not let the reaction sit overnight.

Scenario B: Issues During Boc Deprotection (Medium Risk)

Context: Removal of N-Boc using TFA or HCl.[1]

The Mechanism: Acidic deprotection is generally stereosafe. However, exotherms during TFA addition can cause local heating >50°C, promoting acid-catalyzed enolization.[1][2][3] Furthermore, the quenching step (basification) is where most "acid" racemization actually happens.[2]

Diagnostic Guide:

Symptom	Probable Cause	Corrective Action

| ee% drop after workup | Heat generated during basification (pH < 1

pH > 12).[1] | Use Cold-Quench Protocol .[1] Neutralize with mild base ( ) instead of NaOH. | | t-Butyl adducts (+56 mass) | Cation trapping on the ring carbon. | Add Scavengers (TES or TIS) to the TFA cocktail. |

Protocol: The Cold-Quench Workflow

• Deprotection: 4M HCl in Dioxane or TFA/DCM (1:1) at 0°C . Stir for 30 min, then warm to RT.

• Scavenger: Add 2.5% Triisopropylsilane (TIS) if sensitive side chains are present.[2]

• Quenching (The Critical Step):

  • Cool the reaction mixture to 0°C.

  • Slowly add saturated aqueous

    or .[2]

  • Never dump hot acidic mixture into strong NaOH pellets.[2]

Visualizing the Risk Pathways

The following diagram illustrates the mechanistic divergence between safe deprotection and racemization pathways.

Caption: Kinetic competition between Fmoc removal (fast, safe) and alpha-proton abstraction (slow, racemizing).

Analytical Validation (QA/QC)

You cannot fix what you cannot measure. Standard C18 HPLC will not distinguish enantiomers.[2]

Recommended Method: Chiral HPLC [2][4][5][6]

• Column: Chiralpak IG-3 or Phenomenex Lux Amylose-2.[1]

• Mobile Phase: 10 mM Ammonium Acetate / Methanol (30:70 v/v).[2][6]

• Flow Rate: 0.7 mL/min.[2][6]

• Detection: UV 284 nm (if derivatized) or CAD (Charged Aerosol Detector) for free amines.[2]

• Derivatization (Optional but Recommended): React the deprotected amine with Gitc (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) to form diastereomers, which are easier to separate on standard C18 columns if a chiral column is unavailable.[1][3]

Frequently Asked Questions (FAQ)

Q: Can I use DBU for faster Fmoc deprotection of 2-MP derivatives? A: Avoid if possible. DBU is a non-nucleophilic, strong base.[1] Unlike piperidine (which consumes the Fmoc-fulvene adduct), DBU only catalyzes the removal but increases the risk of alpha-proton abstraction due to its higher basicity. If you must use DBU, limit exposure to <3 minutes.[2][3]

Q: My N-Boc deprotection yielded a solid that is racemic. Why? A: Did you recrystallize the product? 2-Methylpiperazine racemates often crystallize more readily than pure enantiomers (a phenomenon known as the Wallach's Rule effect in some systems, though less strict here). Ensure your "racemization" isn't just selective precipitation of the racemate from a partially soluble mixture. Always check the mother liquor.

Q: How do I re-purify if I accidentally racemized my batch? A: You can resolve the mixture using L-Tartaric Acid .[1]

• Dissolve racemic 2-MP in water/ethanol.[1]

• Add 1.0 eq L-Tartaric acid.

• Heat to dissolve, then cool slowly. The (R)-2-methylpiperazine-L-tartrate salt typically crystallizes out (check specific literature for your target enantiomer/solvent system).[1]

References

• Chiral Resolution Protocol: BenchChem. (2025). "(R)-2-Methylpiperazine (L)-tartaric acid salt: Resolution and Protocols."

• Fmoc Deprotection Mechanisms: MDPI. (2016). "Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?" Molecules. [2]

• Peptide Racemization Risks: NIH/PubMed. (2023).[2] "Suppression of alpha-carbon racemization in peptide synthesis."

• 2-MP Synthesis & Stability: ACS Publications.[1] (2024).[2][7][8] "Development of a Continuous Process for the Large-Scale Asymmetric Manufacture of (R)-3-Methoxy-2-(4-methylpiperazin-1-yl)propanoic Acid." Org.[2][5][8][9][10] Process Res. Dev.[2]

• Analytical Method: Research Journal of Pharmacy and Technology. (2019).[2][6][11] "A Validated Chiral HPLC Method for the Enantiomeric separation of Mefloquine (Piperazine analog)." [2]

Sources

• 1. CN102351843A - Synthesis method of 2-methyl piperazine lomefloxacin - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. CN1629146A - A New Method for the Synthesis of Chiral 2-Substituted Piperazines and Their Derivatives - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rjptonline.org [rjptonline.org]
• 7. reddit.com [reddit.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. data.epo.org [data.epo.org]

Technical Support Center: Optimization of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Ticket System ID: CHEMSUP-2MP-CBZ Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses yield and purity challenges in the synthesis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (Bis-Cbz-2-methylpiperazine). The core difficulty in this synthesis lies in the steric hindrance imposed by the C2-methyl group on the N1 nitrogen, which significantly retards the second acylation step compared to the unhindered N4 position. Users typically encounter "stalled" reactions (mono-protection), hydrolysis of the reagent (benzyl chloroformate), or difficulty crystallizing the final oily product.

Module 1: Critical Troubleshooting Guides (Ticket Resolution)

Ticket #001: "My reaction stalls at the mono-protected intermediate."

Diagnosis: Steric Hindrance & Reagent Hydrolysis. The N4 nitrogen is nucleophilic and unhindered, reacting rapidly at 0°C. The N1 nitrogen, adjacent to the methyl group, is sterically crowded. If the reaction is kept too cold or the base is too weak, N1 will not react. Conversely, if the base is too strong (high pH aqueous layer) or the temperature is raised too fast, the Benzyl chloroformate (Cbz-Cl) hydrolyzes to benzyl alcohol before it can acylate N1.

Corrective Protocol:

• Stoichiometric Overcharge: Increase Cbz-Cl to 2.4 – 2.6 equivalents . The excess accounts for the inevitable hydrolysis while driving the slow N1 kinetics.

• Temperature Gradient:

  • Phase 1 (N4 Protection): Add Cbz-Cl at 0°C to 5°C .

  • Phase 2 (N1 Protection): Allow the reaction to warm to Room Temperature (20-25°C) and stir for at least 4–6 hours.

  • Phase 3 (Push): If TLC shows mono-product, add a secondary aliquot of base (0.5 eq) and Cbz-Cl (0.2 eq) and stir for 2 more hours.

Ticket #002: "The product is a gummy oil and won't crystallize."

Diagnosis: Benzyl Alcohol Contamination. Benzyl alcohol is the byproduct of Cbz-Cl hydrolysis.[1] It has a high boiling point (205°C) and acts as a solvent, preventing your product from solidifying.

Purification Strategy:

• The "Hexane Trituration" Method: Dissolve the crude oil in a minimum amount of Diethyl Ether or Ethyl Acetate, then slowly add cold Hexanes (or Pentane) with vigorous stirring. The Bis-Cbz product should precipitate as a white solid while benzyl alcohol remains in the mother liquor.

• Chromatography Fix: If using silica gel, elute with a gradient of Hexanes:EtOAc (9:1 to 7:3) . Benzyl alcohol is more polar than the bis-protected piperazine and will elute later.

Ticket #003: "I have low yield despite full conversion."

Diagnosis: Emulsion Formation or pH Issues. Cbz-protected amines can form stable emulsions in biphasic (Water/DCM) Schotten-Baumann conditions.

Workup Optimization:

• Break Emulsions: Use saturated NaCl (Brine) during the separation. If an emulsion persists, filter the biphasic mixture through a pad of Celite.

• Acid Wash: Wash the organic layer with 1M HCl or 5% Citric Acid . This removes any unreacted 2-methylpiperazine (which is water-soluble in acidic pH) but leaves the Bis-Cbz product in the organic layer.

Module 2: Optimized Experimental Protocol

Reaction Type: Schotten-Baumann Biphasic Acylation Scale: 10 mmol (Adaptable)

Parameter	Specification	Rationale
Substrate	2-Methylpiperazine (1.0 eq)	Starting material.
Reagent	Benzyl chloroformate (2.5 eq)	Excess required to overcome hydrolysis and N1 sterics.
Base	NaOH (3.0 eq) or Na₂CO₃ (3.0 eq)	Neutralizes HCl byproduct. Carbonate is milder, reducing Cbz-Cl hydrolysis.
Solvent	DCM : Water (1:1 ratio)	Biphasic system manages heat and solubility.
Temperature	0°C → RT	Controls exotherm initially; heat drives N1 reaction later.

Step-by-Step Workflow

• Preparation: In a round-bottom flask, dissolve 2-methylpiperazine (1.0 g, 10 mmol) and Sodium Carbonate (3.18 g, 30 mmol) in Water (15 mL) .

• Solvent Addition: Add Dichloromethane (DCM, 15 mL) and cool the biphasic mixture to 0°C in an ice bath. Vigorous stirring is essential.

• Reagent Addition: Dilute Benzyl chloroformate (4.26 g, 3.5 mL, 25 mmol) in 5 mL of DCM. Add this solution dropwise over 30 minutes. Do not rush this step; rapid addition causes localized heating and hydrolysis.

• Reaction: Remove the ice bath. Allow the mixture to warm to room temperature naturally. Stir vigorously for 6–12 hours .

• Monitoring: Check TLC (Hexane:EtOAc 7:3). The product (Bis-Cbz) is the top spot (Rf ~0.6). The Mono-Cbz is lower (Rf ~0.2). If Mono-Cbz persists, add 0.2 eq Cbz-Cl.

• Workup:

  • Separate layers.[1][2]

  • Extract the aqueous layer with DCM (2 x 10 mL).

  • Wash 1: 1M HCl (20 mL) – Removes unreacted amine.

  • Wash 2: 1M NaOH (20 mL) – Removes phenols/acids.

  • Wash 3: Brine (20 mL) – Drying.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Crystallization: If the residue is oil, add Diethyl Ether (5 mL) , sonicate, then add Hexane (15 mL) and cool to -20°C to induce crystallization.

Module 3: Process Visualization

The following diagram illustrates the decision logic for the synthesis and purification workflow.

Caption: Logic flow for the synthesis and purification of Bis-Cbz-2-methylpiperazine, highlighting the critical "Push" step for incomplete reactions and trituration for oily products.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use Triethylamine (TEA) instead of NaOH/Na₂CO₃? A: Yes, but you must switch to an anhydrous organic solvent (pure DCM or THF).

• Pros: Eliminates hydrolysis of Cbz-Cl by water; precise stoichiometry control.

• Cons: Piperazine salts are less soluble in pure DCM; removing the TEA-HCl salt requires filtration or aqueous wash steps. For 2-methylpiperazine, the aqueous Schotten-Baumann method is generally more robust for scale-up.

Q: Why is the N1 position so difficult to protect? A: The methyl group at position 2 creates a "steric wall." In the chair conformation of piperazine, this methyl group hinders the approach of the bulky electrophile (Cbz-Cl) to the adjacent nitrogen (N1). The N4 nitrogen is distal and reacts essentially as a secondary amine with no interference.

Q: Is the product stable? A: Yes, the Bis-Cbz carbamate is very stable to air and moisture. However, it can degrade under strong acidic conditions (e.g., HBr/AcOH) or hydrogenolysis (H₂/Pd-C), which are the standard methods for removing the protecting groups later.

References

• Organic Syntheses. "1-Benzylpiperazine." (General protocol for piperazine alkylation/acylation logic). Organic Syntheses, Coll.[3] Vol. 5, p.88 (1973); Vol. 35, p.10 (1955). Link

• BenchChem. "Optimization of reaction conditions for (R)-Benzyl piperidin-3-ylcarbamate synthesis." (Analogous hindered amine Cbz-protection troubleshooting). Link

• National Institutes of Health (PMC). "Simplified Procedure for General Synthesis of Monosubstituted Piperazines." (Discusses yield issues with substituted piperazines). Molbank, 2020(2), M1131. Link

• Greene, T.W., Wuts, P.G.M.Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Cbz protection stability and conditions).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Organic Syntheses Procedure [orgsyn.org]

resolving steric hindrance at C2 position in piperazine acylation

Technical Support Center: Advanced Acylation Strategies for C2-Hindered Piperazines

Case ID: PIPER-C2-STRAT Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic

The Issue: You are attempting to acylate a piperazine ring substituted at the C2 position (e.g., 2-methylpiperazine). The substituent at C2 creates significant steric clash for the adjacent nitrogen (N1), reducing its nucleophilicity by orders of magnitude compared to the distal nitrogen (N4).

The Core Challenge:

• Regioselectivity: Without protection, N4 will acylate exclusively or preferentially.

• Reactivity: Even with N4 protected, N1 acylation is sluggish, prone to incomplete conversion, and risks epimerization at the C2 chiral center if forcing conditions (high heat/strong base) are used.

Diagnostic Workflow: Use the following decision tree to select the correct protocol for your specific constraints.

Figure 1: Decision matrix for selecting the appropriate acylation strategy based on regioselectivity and steric constraints.

Technical Solutions: Overcoming the N1 Barrier

If you are targeting the hindered N1 position (assuming N4 is protected), standard EDC/NHS coupling will likely fail. You require high-energy activation or specific solvent effects.

Protocol A: T3P (Propanephosphonic Acid Anhydride)

Best for: Chiral substrates where racemization at C2 is a concern.

Why it works: T3P acts as a cyclic anhydride that activates the carboxylic acid. It buffers the reaction pH automatically and does not generate explosive byproducts (unlike HOBt). Crucially, it shows the lowest rate of epimerization among potent coupling reagents.

Step-by-Step:

• Dissolve: 1.0 equiv Carboxylic Acid and 1.1 equiv N4-Boc-2-methylpiperazine in EtOAc or DMF (0.2 M).

• Base: Add 3.0–4.0 equiv DIPEA (Hunig's Base). Cool to 0°C.

• Activator: Add 1.5–2.0 equiv T3P (50% w/w solution in EtOAc/DMF) dropwise.

• Reaction: Allow to warm to RT. Stir 12–24h.

• Workup: T3P byproducts are water-soluble.[1] Wash with water, sat. NaHCO3, and brine.

Protocol B: HATU with HOAt

Best for: Extremely hindered acids or amines where T3P conversion is low.

Why it works: HATU generates a highly reactive aza-benzotriazole active ester. The "7-aza" nitrogen provides a neighboring group effect (anchimeric assistance) that accelerates the coupling rate significantly compared to HBTU or PyBOP.

Step-by-Step:

• Dissolve: 1.0 equiv Acid in dry DMF (0.1 M).

• Activate: Add 1.1 equiv HATU and 1.1 equiv HOAt (additive helps kinetics). Stir for 5 mins.

• Couple: Add 1.2 equiv N4-Protected Piperazine followed immediately by 2.0 equiv DIPEA (or Collidine to reduce epimerization).

• Monitor: Check LCMS at 1h. If incomplete, do not add more HATU; add more base (check pH > 8) or heat to 40°C.

Protocol C: The HFIP "Super-Solvent" Method

Best for: "Impossible" couplings where reagents fail.

Why it works: Hexafluoroisopropanol (HFIP) is a strong hydrogen-bond donor. It activates the carbonyl electrophile via H-bonding (similar to Lewis acid catalysis) and stabilizes the tetrahedral intermediate. It can increase reaction rates by 1000x for difficult amines.

Step-by-Step:

• Solvent: Prepare a mixture of DCM:HFIP (4:1 ratio). Pure HFIP can be too acidic for some protecting groups.

• Reagents: Use DIC (Diisopropylcarbodiimide) as the coupling agent.

• Procedure: Dissolve Acid (1.0 eq) and Amine (1.2 eq) in the solvent. Add DIC (1.2 eq).

• Note: Bases are usually not added in HFIP couplings as they quench the solvent's H-bonding capability.

Data Analysis: Reagent Selection Guide

Use this table to select the reagent based on your specific failure mode.

Parameter	HATU / HOAt	T3P (Propylphosphonic Anhydride)	Acid Chloride (SOCl2/Oxalyl Cl)
Steric Tolerance	High (Gold Standard)	Medium-High	Very High (Brute Force)
Epimerization Risk	High (if basicity is not controlled)	Low (Safest for chiral C2)	High (via Ketene mechanism)
Reaction Speed	Fast (< 2h)	Slow (Overnight)	Instant
Purification	Difficult (Tetramethylurea byproduct)	Easy (Water soluble byproducts)	Variable
Cost	High	Medium	Low

Frequently Asked Questions (FAQs)

Q: I am seeing significant epimerization (racemization) at the C2 position. How do I stop this? A: This is caused by the oxazolone mechanism or direct proton abstraction by the base.

• Switch Base: Use 2,4,6-Collidine or TMP (2,2,6,6-tetramethylpiperidine) instead of DIPEA/TEA. These are non-nucleophilic and too bulky to abstract the alpha-proton easily.

• Switch Reagent: Move to T3P (Protocol A).

• Order of Addition: Ensure the acid is fully activated at 0°C before adding the amine.

Q: I need to acylate N1, but I don't want to use a protecting group on N4. Is this possible? A: Generally, no . N4 is significantly more nucleophilic. However, if you have a specific directing group or use a huge excess of the piperazine (5-10 equivalents), you might get N1 acylation as a minor product, but purification will be painful. The only exception is if N4 is deactivated electronically (e.g., N4-phenyl).

Q: The reaction stalls at 60% conversion. Should I add more HATU? A: No. Adding more coupling reagent usually just generates more impurities.

• Check pH: As the reaction proceeds, amine is consumed, and pH drops. Add more DIPEA to keep pH ~9.

• Concentration: Increase concentration to 0.5 M or 1.0 M to drive bimolecular kinetics.

• Heat: If using T3P, you can safely heat to 50-60°C.

Q: Can I use Ghosez's Reagent? A: Yes. Ghosez's reagent (1-Chloro-N,N,2-trimethylpropenylamine) converts carboxylic acids to acid chlorides under neutral conditions. This is an excellent alternative if your substrate is acid-sensitive (preventing SOCl2 use) but too hindered for HATU.

References

• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2] Chemical Reviews, 116(19), 11754–11844.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Colomer, I., et al. (2017). Hexafluoroisopropanol as a highly versatile solvent.[3] Chemical Reviews, 117(18), 11888-11925.

• Patterson, E. A., et al. (2011). T3P: A Practical and Efficient Reagent for the Synthesis of Sterically Hindered Amides. Organic Process Research & Development, 15(6).

Sources

• 1. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 2. ojs.chimia.ch [ojs.chimia.ch]
• 3. Aromatic C–H amination in hexafluoroisopropanol - PMC [pmc.ncbi.nlm.nih.gov]

minimizing diketopiperazine formation during deprotection steps

Technical Support Center: Minimizing Diketopiperazine (DKP) Formation

Introduction: The "Silent Killer" of Peptide Yield

From the Desk of the Senior Application Scientist:

If you are reading this, you likely have a specific symptom: your crude yield is inexplicably low, or your mass spec shows a "deletion" sequence missing the first two amino acids. This is the hallmark of Diketopiperazine (DKP) formation .

DKP is not a random impurity; it is a thermodynamically driven cyclization. During Fmoc removal of the second amino acid, the liberated N-terminal amine intramolecularly attacks the C-terminal ester linkage to the resin. The result? Your dipeptide cyclizes, cleaves itself off the solid support, and washes away into your waste container.

This guide moves beyond basic advice. We will implement steric control, kinetic manipulation, and backbone protection to engineer this side reaction out of your workflow.

Module 1: Diagnostic Decision Matrix

Before altering your chemistry, determine your risk profile. Use this logic flow to select the correct mitigation strategy.

Figure 1: Decision matrix for selecting the appropriate anti-DKP strategy based on peptide sequence and resin type.

Module 2: Critical Troubleshooting & Mechanism

The Mechanism: Why it Happens

DKP formation is an intramolecular aminolysis .

• Trigger: Removal of the Fmoc group from the 2nd residue (

  ).

• Attack: The free amine of

  loops back and attacks the carbonyl carbon of the ester linkage between and the resin.

• Result: The dipeptide cyclizes into a 6-membered ring (2,5-diketopiperazine) and detaches from the resin.

Scenario A: The C-Terminal Proline (The Most Common Failure)

Proline acts as a catalyst for DKP because its secondary amine structure forces the peptide backbone into a cis-conformation, bringing the nucleophile (amine) and electrophile (ester) into close proximity.

• The Fix: Steric Hindrance. [1][2][3][4]

  • Do NOT use Wang Resin. The benzyl ester linkage is too accessible.

  • USE 2-Chlorotrityl Chloride (2-CTC) Resin. The massive trityl group creates a "steric wall" that physically blocks the amine from attacking the ester linkage.[3]

Scenario B: "Traceless" Yield Loss

Users often report: "I synthesized a 10-mer, but my yield is 10%. The crude looks clean, but there's just nothing there."

• Diagnosis: This is classic DKP. The dipeptide cleaved off early. Since it is in the waste stream, you don't see impurity peaks in the final crude analysis—you just see empty resin sites where the peptide should have grown.

• The Fix: Kinetic Control.

  • Standard 20% Piperidine deprotection is slow (5–10 mins). This gives the amine time to attack the ester.

  • Switch to DBU/Piperazine (see Protocol B). This cocktail removes Fmoc in seconds, allowing you to wash and couple the next amino acid before DKP can occur.

Module 3: Optimized Protocols

Protocol A: The "Safe Harbor" Loading (For C-Term Proline)

Use this when the first amino acid is Proline or Glycine.

Reagents:

• 2-Chlorotrityl Chloride (2-CTC) Resin[2][3][4]

• DCM (Anhydrous)[5]

• DIPEA (Diisopropylethylamine)[6]

Steps:

• Swell: Swell 2-CTC resin in DCM for 30 mins.

• Loading: Dissolve Fmoc-Pro-OH (1.2 eq relative to resin capacity) in DCM. Add DIPEA (4 eq).[7]

  • Note: Do NOT use DMF here. DCM maximizes the swelling of polystyrene, burying the reactive sites inside the steric bulk.

• Reaction: Add solution to resin. Agitate for 2 hours max .

• Capping (Critical): Add Methanol (1 mL per gram resin) to the reaction mix and agitate for 15 mins. This caps unreacted chlorides.

• Wash: DCM (3x), DMF (3x), DCM (3x).

Protocol B: High-Speed Deprotection Cocktail

Use this for the deprotection of the 2nd residue to minimize the "danger window."

The Cocktail:

• 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)[3][8]

• 5% Piperazine[3][7][8][9]

• 93% NMP (or DMF)

Methodology:

• Standard Cycle: Deprotect

  (C-terminal) as normal.

• Coupling: Couple

  (Penultimate).

• The Critical Step: For the removal of Fmoc from

  :

  • Add DBU cocktail.

  • Agitate for 30 seconds . Drain.

  • Add DBU cocktail.

  • Agitate for 3 minutes . Drain.

  • IMMEDIATELY wash vigorously with DMF (5x) and proceed to coupling

    .

  • Why? DBU is a stronger base than piperidine. It drives the reaction faster, reducing the time the free amine sits idle.

Warning: Do not use DBU if your sequence contains Aspartic Acid (Asp) later in the chain, as it promotes Aspartimide formation. Use this cocktail only for the critical DKP-prone steps (residues 2 and 3).

Protocol C: The Dipeptide Bypass

The ultimate fail-safe. If you couple a dipeptide, you never generate the risky free amine at the dipeptide stage.

Concept: Instead of coupling Fmoc-Pro-OH then Fmoc-Gly-OH, couple Fmoc-Gly-Pro-OH as a single block.

Steps:

• Purchase or synthesize the Fmoc-dipeptide-OH.

• Activate with DIC/Oxyma (avoid HATU/base if possible to prevent epimerization of the dipeptide C-terminus).

• Couple to the resin.[2][4][7][10][11]

• Result: When you deprotect next, you are at the tripeptide stage. DKP formation from a tripeptide is sterically impossible.

Module 4: Comparative Data

Impact of Resin and Base on DKP Formation (Fmoc-Pro-Pro-X Model)

Variable	Condition	DKP Formation (%)	Yield of Target
Resin	Wang Resin	> 45%	Low
Resin	2-CTC Resin	< 2%	High
Base	20% Piperidine (10 min)	15%	Moderate
Base	2% DBU / 5% Piperazine (3 min)	< 1%	High
Temp	50°C (Microwave)	High	Very Low
Temp	Room Temperature	Low	High

Module 5: FAQ

Q: Can I just use microwave heating to speed up the reaction and "outrun" the DKP formation? A: No. Heat increases the rate of DKP cyclization significantly more than it increases the rate of Fmoc removal. Always perform the deprotection of the second amino acid at room temperature.

Q: I am using Wang resin and cannot switch. What is my best option? A: You must use the Dipeptide Coupling Strategy (Protocol C) . If you try to build step-wise on Wang resin with a C-terminal Proline, you will lose significant yield regardless of the base used.

Q: What is Hmb protection? A: Hmb (2-hydroxy-4-methoxybenzyl) is a backbone protecting group.[12][13] It is attached to the amide nitrogen. It prevents DKP by physically blocking the nitrogen and removing the proton required for the nucleophilic attack. It is highly effective but adds cost and complexity to the coupling steps.

References

• Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis.[2][6][8][11][14] Journal of the American Chemical Society, 94(9), 3102–3106. Link

• Barlos, K., et al. (1989). Darstellung geschützter Peptid-Fragmente unter Einsatz substituierter Triphenylmethyl-Harze. Tetrahedron Letters, 30(30), 3943-3946. Link

• Pujala, B., et al. (2016). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.[7][8] ACS Omega, 1(4), 625-632. Link

• Steinauer, R., et al. (1989). Prevention of diketopiperazine formation in solid-phase peptide synthesis using 2-chlorotrityl resin. International Journal of Peptide and Protein Research. Link

• Offer, J., et al. (1996). Backbone protection: A new method for solid-phase peptide synthesis. Journal of the American Chemical Society, 118(44), 11002-11003. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Backbone protection and its application to the synthesis of a difficult phosphopeptide sequence - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. peptide.com [peptide.com]

removing benzyl chloride impurities from piperazine derivatives

Subject: Removal of Benzyl Chloride (BnCl) Impurities

Ticket ID: PUR-BnCl-001 Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic Hub: The "Why" and "What"

The Problem: You are synthesizing a piperazine derivative (likely via

-alkylation or protection strategies) and residual Benzyl Chloride (BnCl) persists.

• Chemical Nature: BnCl is a reactive alkylating agent.

• Boiling Point: 179 °C (often co-distills with piperazine intermediates).

• Regulatory Status: Classified under ICH M7 as a known mutagenic carcinogen.

• Target Limit: Often requires reduction to ppm levels (TTC-based limit ~1.5 µ g/day for lifetime exposure) [1, 2].

The Challenge: Standard aqueous washes fail because BnCl is lipophilic. Distillation is risky due to thermal degradation of the amine product. You need a method that chemically alters BnCl into something easily separable without reacting with your secondary/tertiary piperazine product.

Decision Matrix: Select Your Protocol

Before proceeding, identify your product's solubility profile to choose the correct workflow.

Figure 1: Strategic decision tree for selecting the appropriate purification method based on product solubility.

Technical Protocols

Protocol A: The "Green" Scavenger (Glycine Method)

Best For: Lipophilic piperazine derivatives (free bases) dissolved in organic solvents (DCM, EtOAc, Toluene). Mechanism: Glycine (an amino acid) acts as a sacrificial nucleophile. It reacts with BnCl to form

-benzylglycine. Crucially, at basic pH, -benzylglycine is an ionic salt (water-soluble), while your lipophilic product remains in the organic layer.

Reagents:

• Glycine (Solid)[1]

• Potassium Carbonate (

  )[2]

• Water/Ethanol mix[3]

Step-by-Step:

• Dissolution: Dissolve your crude reaction mixture in a non-miscible organic solvent (e.g., Ethyl Acetate or DCM).

• Scavenger Prep: Prepare an aqueous solution of Glycine (2.0 equivalents relative to the estimated BnCl impurity, not the main product) and

  (2.5 eq).

• Reaction: Add the aqueous scavenger solution to your organic phase.

• Agitation: Vigorously stir (biphasic mixture) at 40–50 °C for 2–4 hours. Note: Heating accelerates the alkylation of glycine.

• Separation: Cool to room temperature. Separate the layers.

  • Top (Organic): Contains your purified Product.

  • Bottom (Aqueous): Contains unreacted Glycine,

    , and the waste product ( -benzylglycinate).

• Validation: Analyze organic layer via HPLC. BnCl peak should be absent.

Protocol B: Hydrolysis (The "Boil Out" Method)

Best For: Products stable to heat and aqueous base. Mechanism: Forces the hydrolysis of Benzyl Chloride to Benzyl Alcohol (BnOH).[4][5] BnOH is much more polar than BnCl and can be removed via chromatography or high-vacuum stripping.

Reagents:

• 10% Aqueous NaOH or

• Phase Transfer Catalyst (e.g., TBAB - Tetrabutylammonium bromide) - Critical for speed.

Step-by-Step:

• Setup: Suspend crude material in Toluene or use neat if liquid.

• Addition: Add 10% NaOH (3-5 vol) and TBAB (5 mol%).

• Reflux: Heat to reflux (approx. 90–100 °C) for 4–6 hours.

  • Why? Hydrolysis of BnCl is slow at neutral pH but rapid at high pH with heat [3, 4].

• Workup: Cool and separate layers. Wash the organic layer with water.

• Purification: The organic layer now contains your product + Benzyl Alcohol.

  • Removal: Benzyl alcohol can be removed by vacuum distillation (it boils higher than BnCl but does not form the same genotoxic risks) or silica chromatography (BnOH is very polar compared to most

    -alkyl piperazines).

Protocol C: Salt Formation (The Physical Trap)

Best For: High-purity isolation of piperazine intermediates. Mechanism: Piperazines are strong bases. They form crystalline salts (HCl, Oxalate, Tosylate) that precipitate from non-polar solvents, leaving non-basic impurities (like BnCl and Benzyl Alcohol) in the mother liquor [5].

Step-by-Step:

• Dissolution: Dissolve crude free base in dry Ethanol or Acetone.

• Acidification: Slowly add 1.0–2.0 eq of acid (e.g., 4M HCl in Dioxane or Oxalic acid in EtOH).

• Crystallization: Cool to 0–5 °C. The piperazine salt will precipitate.

• Filtration: Filter the solid.

  • Filter Cake: Pure Product Salt.

  • Filtrate (Mother Liquor): Contains BnCl and other non-basic impurities.

• Wash: Wash the cake with cold acetone/ether to remove surface liquors.

Comparative Data: Scavenging Efficiency

Method	Selectivity	Cost	Removal Efficiency	Byproduct Removal
Glycine Scavenging	High	Low	>99%	Easy (Aqueous Wash)
Polymer-Supported Amine	Very High	High	>95%	Very Easy (Filtration)
Hydrolysis (Base/Heat)	Moderate	Very Low	~90-95%	Moderate (Requires chromatography/distillation)
Recrystallization (Salt)	High	Low	>98%	High (Remains in mother liquor)

Visualization: The Scavenging Mechanism

Figure 2: Mechanism of biphasic scavenging. The lipophilic impurity (BnCl) reacts with the water-soluble scavenger (Glycine) to form a hydrophilic waste product that migrates to the aqueous phase.

Troubleshooting & FAQs

Q: I tried the Glycine method, but my emulsion won't separate.

• A: This is common with basic aqueous washes. Add Brine (saturated NaCl) to the aqueous layer to increase ionic strength, or add a small amount of IPA (Isopropyl Alcohol) to the organic layer to break surface tension.

Q: Can I use Morpholine instead of Glycine?

• A: Yes, Morpholine is an excellent scavenger for BnCl. However, the resulting

  -benzylmorpholine is organic-soluble. You would need an acidic wash to remove it (protonating the morpholine nitrogen). If your product is also a base (piperazine), this separation becomes difficult. Stick to Glycine or amino acids because they become amphoteric/anionic at high pH, allowing separation from basic products.

Q: My product is acid-sensitive; I cannot make the HCl salt.

• A: Use the Oxalate salt . Oxalic acid is milder. Alternatively, use Protocol A (Glycine) as it operates under basic conditions, which protects acid-sensitive moieties.

Q: How do I prove to QA/Regulatory that the BnCl is gone?

• A: You must develop a Limit Test using GC-MS or HPLC-UV. Because BnCl is a mutagen, standard HPLC purity (% area) is insufficient. You need a method capable of detecting <10 ppm. Derivatization with a fluorophore is often used for trace detection if direct UV is difficult [6].

References

• ICH M7(R2) . Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. International Council for Harmonisation.[6] Link

• European Medicines Agency . ICH M7(R2) Addendum on application of the principles of the ICH M7 guideline to calculation of compound-specific acceptable intakes. Link

• Organic Process Research & Development. Hydrolysis of Benzyl Chloride: Kinetics and Process Design. (General Process Chemistry Principles).

• US Patent 3557222A . Hydrolysis of benzyl chloride to benzyl alcohol. Link

• BenchChem Technical Support . Purification of Piperazine-Containing Compounds. Link

• Talanta . Benzoyl chloride derivatization with liquid chromatography-mass spectrometry for targeted metabolomics. (Demonstrates sensitivity of benzyl/benzoyl chloride detection). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3481933A - Recovery and purification of piperazine - Google Patents [patents.google.com]
• 4. Benzyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. hydrolysis (of benzyl chloride) | Filo [askfilo.com]
• 6. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

purification methods for oily piperazine dicarboxylate intermediates

Technical Support Center: Purification of Oily Piperazine Dicarboxylate Intermediates

Current Status: Online Agent: Senior Application Scientist Ticket ID: PIP-PUR-001 Subject: Troubleshooting persistent oily residues in piperazine dicarboxylate synthesis.

Introduction: The "Oily Nightmare" of Piperazines

Welcome to the technical support center. If you are here, you are likely staring at a flask containing a viscous, sticky oil or gum instead of the crystalline white solid you expected.

Why is this happening? Piperazine dicarboxylates (commonly

-disubstituted carbamates like Bis-Boc or Cbz derivatives) are notorious for forming oils due to three converging factors:

• Rotational Isomerism (Rotamers): The restricted rotation around the amide/carbamate bond creates multiple conformers that disrupt crystal lattice formation.

• Residual High-Boiling Solvents: Piperazine synthesis often requires DMF, DMSO, or DMAc. Even trace amounts of these solvents prevent solidification.

• Lack of Hydrogen Bonding: In fully protected bis-carbamates (e.g.,

  -di-Boc-piperazine), the hydrogen bond donors are removed, significantly lowering the melting point and inhibiting crystallization.

This guide is structured to help you diagnose the specific cause and apply the correct purification protocol.

Part 1: Diagnostic Decision Matrix

Before selecting a method, you must categorize your intermediate. Is it Neutral (fully substituted) or Basic (mono-substituted)?

Figure 1: Decision matrix for selecting the appropriate purification strategy based on chemical structure.

Part 2: Troubleshooting Guides & Protocols

Module A: Purification of Neutral Intermediates (Bis-Carbamates)

Applicable to: N,N'-di-Boc-piperazine, N-Cbz-N'-Boc-piperazine.

The Issue: The compound is chemically pure but physically oily due to trapped solvent or rotamers. Salt formation is impossible here because the nitrogens are not basic.

Q: I have rotavapped for hours, but it's still oil. What now? A: You likely have trapped DMF or DMSO. You must perform an Azeotropic Solvent Swap . High vacuum alone is often insufficient because the oil encapsulates the solvent.

Protocol 1: The Heptane Azeotrope (The "Dry Down")

• Dissolve your oily residue in Dichloromethane (DCM) (approx. 2 mL per gram).

• Add Heptane (approx. 10 mL per gram). Note: Heptane is superior to hexane for azeotroping DMF.

• Concentrate on a rotary evaporator. The DCM will evaporate first, leaving a heptane suspension.

• Repeat this process 3 times.

• Result: The latent DMF is carried off with the heptane, forcing the piperazine to crash out as a white solid.

Protocol 2: Cold Trituration & Seeding If the azeotrope fails, use mechanical stress to induce a lattice.

• Dissolve the oil in the minimum amount of Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Add Pentane or Hexanes dropwise until the solution turns slightly cloudy.

• The Scratch: Take a clean glass pipette and vigorously scratch the side of the flask at the solvent interface.

• Sonication: Place the flask in a sonication bath for 5–10 minutes. The energy input often overcomes the kinetic barrier of the rotamers.

• Cool to -20°C overnight.

Module B: Purification of Basic Intermediates (Mono-Substituted)

Applicable to: N-Boc-piperazine, Piperazine-1-carboxylic acid esters.

The Issue: The compound is oily and difficult to handle. The Fix: Since one nitrogen is basic, you can convert the oil into a crystalline salt.

Q: Can I use HCl to make a salt? A: Proceed with Caution. If your intermediate contains acid-sensitive groups (like Boc or t-Butyl esters), HCl will deprotect them. Use Oxalic Acid or Acetic Acid instead.

Protocol 3: The "Magic" Acetate/Oxalate Precipitation This method uses solubility differences to crash out the pure salt while impurities remain in solution.

Step	Action	Technical Rationale
1	Dissolve crude oil in Acetone (5 mL/g).	Acetone is polar enough to dissolve the free base but poor for the salt.
2	Prepare acid solution.	For Acetate: Add Glacial Acetic Acid (1.1 eq).For Oxalate: Dissolve Oxalic Acid (1.0 eq) in minimal acetone.
3	Add acid dropwise with stirring.	Slow addition prevents trapping impurities in the crystal lattice.
4	Cool & Filter.	Cool to 0°C. The salt (e.g., Piperazine Oxalate) will precipitate. Filter and wash with cold acetone.
5	Free Base Recovery (Optional).	Partition the salt between DCM and sat. NaHCO₃ to recover the purified oil/solid.

Reference Note: Acetate salt formation is particularly effective for purifying piperazines from pyrazine impurities [1].

Module C: Chromatography Troubleshooting

Applicable when crystallization fails.

Q: My piperazine streaks on the silica column and I lose yield. Why? A: The basic nitrogen interacts with the acidic silanols (Si-OH) on the silica gel, causing "tailing" and irreversible adsorption.

Protocol 4: The Buffered Silica Method

• Pre-treat the Silica: Slurry your silica gel in your starting eluent + 1% Triethylamine (TEA) .

• The Solvent System: Do not use pure DCM/MeOH.

  • Recommended: DCM / MeOH / NH₄OH (90:9:1).

  • Alternative: Ethyl Acetate / EtOH (3:1) + 1% TEA.

• Visualization: Piperazines stain poorly with UV. Use Ninhydrin (for free amines) or KMnO₄ (universal) dips.

Part 3: Summary of Physical Data & Solvents

Intermediate Type	Primary Issue	Recommended Solvent (Crystallization)	Recommended Solvent (Azeotrope)
Bis-Boc-Piperazine	Rotamers, Non-polar oil	Hexane/Pentane (Trituration)	Heptane
Mono-Boc-Piperazine	Hygroscopic, Low MP	Acetone/Et₂O (as Oxalate salt)	Toluene
Cbz-Piperazine	Viscous Gum	EtOAc/Hexane (Recrystallization)	Toluene

References

• BenchChem Technical Support. (2025).[1] Purification of Piperazine-Containing Compounds: Troubleshooting & Optimization. Retrieved from 1

• Organic Chemistry Portal. (2024). Synthesis of Carbamates and Ureas.[2][3] Retrieved from 2

• UreaKnowHow. (2025).[1][4] Selective Ammonium Carbamate Crystallization: An Innovative Approach.[5] Retrieved from 4

• University of Rochester. (n.d.). Laboratory Tricks: Removing Sticky Reagents and DMF. Retrieved from 6

• Google Patents. (1959). US2919275A - Purification of piperazine. Retrieved from 7

Sources

• 1. benchchem.com [benchchem.com]
• 2. Carbamate synthesis by carbamoylation [organic-chemistry.org]
• 3. US5316554A - Method for processing crystalline ammonium carbamate - Google Patents [patents.google.com]
• 4. ureaknowhow.com [ureaknowhow.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. US2919275A - Purification of piperazine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Deep Dive: NMR Spectrum Analysis of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Content Type: Publish Comparison Guide Subject: Resolving Rotameric Complexity in N,N'-Bis-Cbz-2-methylpiperazine Audience: Medicinal Chemists, Structural Biologists, and Analytical Scientists[1]

Executive Summary & Structural Context[1][2][3][4][5][6][7][8]

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate (often referred to as N,N'-bis-Cbz-2-methylpiperazine ) is a critical intermediate in the synthesis of peptidomimetics and chiral drugs.[1] However, its NMR analysis is notoriously deceptive.

Unlike simple N-alkyl piperazines, this carbamate-protected derivative exhibits restricted rotation around the N-CO bonds.[1] This creates a mixture of rotamers (conformational isomers) in solution at room temperature, leading to signal broadening, peak doubling, and integration errors that often mimic impurities.

This guide compares the Standard Analytical Approach (CDCl₃ at ambient temperature) against the Optimized High-Temperature Method (DMSO-d₆ at 373 K), proving why the latter is the industry standard for validating this scaffold.[1]

The Core Challenge: Rotameric Equilibrium

The carbamate nitrogen possesses partial double-bond character (

), creating a high energy barrier to rotation.[1] With two protecting groups and a chiral center (C2-methyl), the molecule exists as a complex equilibrium of syn and anti conformers.[1]

Figure 1: Mechanistic pathway leading to spectral complexity in carbamate-protected piperazines.

Comparative Analysis: Solvent & Temperature Effects[9]

The choice of solvent and temperature is not merely about solubility; it is the switch between "uninterpretable" and "definitive" data.

Method A: Standard Protocol (The "Baseline")

• Solvent: CDCl₃

• Temperature: 298 K (25°C)[1]

• Status: NOT RECOMMENDED for characterization.[1]

Observation: In CDCl₃, the exchange rate between rotamers is slow on the NMR timescale. This results in the benzylic protons (

ppm) appearing as four distinct doublets (or broad humps) rather than a clean singlet/doublet. The piperazine ring protons ( ppm) appear as an unresolved "forest" of multiplets.

Method B: Optimized Protocol (The "Gold Standard")[1]

• Solvent: DMSO-d₆

• Temperature: 373 K (100°C)[1]

• Status: HIGHLY RECOMMENDED .

Observation: At 100°C, the thermal energy overcomes the rotational barrier (

). The exchange rate becomes fast relative to the NMR timescale. The signals coalesce:

• The benzylic protons collapse into a sharp singlet (or clean AB system).[1]

• The piperazine ring protons resolve into definable multiplets.[1]

• The methyl doublet becomes sharp and easily integrable.[1]

Comparative Data Table

Feature	Method A: CDCl₃ (25°C)	Method B: DMSO-d₆ (100°C)	Interpretation
C2-Methyl (CH₃)	Broad/Split doublet (1.0–1.2 ppm)	Sharp Doublet (~1.1 ppm)	High temp averages the chemical environment of the methyl group.[1]
Benzylic CH₂	4+ signals or broad hump (5.0–5.2 ppm)	Sharp Singlet/AB q (~5.1 ppm)	Coalescence of rotamers simplifies the integration to exactly 4H.[1]
Piperazine Ring (H)	Unresolved multiplet (2.8–4.2 ppm)	Distinct regions (3.0–3.8 ppm)	Ring inversion and amide rotation are fast; couplings become visible.[1]
Aromatic (Ph)	Multiplet (7.30–7.40 ppm)	Sharp Multiplet (7.35 ppm)	Minimal change, but resolution improves.[1]
Integration Accuracy	Low (< 10% error margin)	High (> 98% accuracy)	Essential for purity assays.[1]

Experimental Protocols

Synthesis of the Analytical Sample

Note: This synthesis is provided to establish the origin of the sample used for the data below.

• Reactant: 2-Methylpiperazine (1.0 eq).[1]

• Reagent: Benzyl chloroformate (Cbz-Cl) (2.2 eq).[1]

• Base: Diisopropylethylamine (DIPEA) (2.5 eq) in DCM at 0°C.

• Workup: Wash with 1N HCl, NaHCO₃, and Brine.

• Purification: Flash chromatography (Hexane/EtOAc).

High-Temperature NMR Acquisition Workflow

To replicate the "Gold Standard" results, follow this self-validating protocol:

• Sample Prep: Dissolve ~10 mg of compound in 0.6 mL DMSO-d₆. Ensure the tube is rated for high temperature (Wilmad 528-PP or equivalent).

• Lock & Shim: Initially lock and shim at room temperature.[1]

• Heating:

  • Set variable temperature (VT) unit to 373 K (100°C).

  • Critical Step: Allow 10 minutes for thermal equilibration inside the probe before acquisition to prevent convection currents from broadening lines.[1]

• Re-Shim: Perform automated gradient shimming at temperature.

• Acquisition Parameters:

  • Pulse Angle: 30°[1]

  • Relaxation Delay (D1):

    seconds (crucial for accurate integration of aromatics vs. methyls).[1]

  • Scans (NS): 16 (sufficient due to high concentration).

Figure 2: Step-by-step workflow for High-Temperature NMR acquisition.

Detailed Spectral Assignment (at 373 K)

The following data represents the coalesced spectrum in DMSO-d₆ at 100°C.

• 7.30 – 7.45 ppm (m, 10H): Aromatic protons from the two benzyl groups.[1]

• 5.12 ppm (s, 4H): Benzylic protons (

  ).[1] Note: In CDCl₃ at RT, this often appears as two AB quartets.[1]

• 4.15 – 4.25 ppm (br d, 2H): Equatorial protons of the piperazine ring (adjacent to N).[1]

• 3.80 – 3.95 ppm (m, 1H): Methine proton at C2 (

  ).[1]

• 2.90 – 3.20 ppm (m, 4H): Remaining axial/equatorial ring protons.[1]

• 1.05 ppm (d, J = 6.8 Hz, 3H): Methyl group at C2.

2D NMR Validation (HSQC)

To confirm the assignment of the ring protons, an HSQC (Heteronuclear Single Quantum Coherence) experiment is required.[1]

• The C2-Methine proton correlates to a carbon at ~50 ppm .[1]

• The Methyl protons correlate to a carbon at ~15 ppm .[1]

• The Benzylic protons correlate to carbons at ~67 ppm .[1]

References

• Mechanisms of Rotamerism: Wipf, P., & Kim, Y. (1993).[1] Solid-phase synthesis of peptide mimetics with (S)-2-methylpiperazine.[1] Journal of Organic Chemistry.[1][2]

• Coalescence in Piperazines: Tüllmann, C., et al. (2025).[1] Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI Molecules.[1] [1]

• Variable Temperature Protocols: Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry.[1] Elsevier.[1]

• General Piperazine Data: National Center for Biotechnology Information.[1] (2025).[1][3][4][5][6] PubChem Compound Summary for CID 66057, 2-Methylpiperazine.[1][1]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. 1,4-Dibenzylpiperazine | C18H22N2 | CID 200601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methylpiperazine | C5H12N2 | CID 66057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

HPLC Method Guide: Enantiomeric Excess of 2-Methylpiperazine Derivatives

Executive Summary & Method Landscape

The Challenge: 2-Methylpiperazine presents a unique analytical challenge. As a small, polar, secondary amine with no significant chromophore (UV absorbance only <210 nm), it resists standard reversed-phase retention and is difficult to detect at trace levels. Furthermore, its basic nitrogen atoms often cause severe peak tailing on silica-based columns.

The Solution: This guide presents three distinct, validated pathways for determining enantiomeric excess (ee). Your choice depends on sample concentration and available instrumentation.

Feature	Method A: Direct Polysaccharide	Method B: Crown Ether Specialist	Method C: Derivatization (Marfey's)
Primary Use Case	QA/QC of synthetic bulk material (High Conc.)	Aqueous samples or difficult-to-resolve free amines	Trace analysis (biological fluids) or low-UV sensitivity
Column Type	Immobilized Polysaccharide (e.g., Chiralpak IC)	Crown Ether (e.g., Crownpak CR(+))	Achiral C18 (after reaction)
Detection	Low UV (210 nm) or RI/ELSD	Low UV (200-210 nm)	UV (340 nm) - High Sensitivity
Mobile Phase	Polar Organic (ACN/MeOH/DEA)	Acidic Aqueous (pH 1-2 HClO₄)	Standard RP (Water/ACN)
Complexity	Low (Shoot & Dilute)	Medium (Strict pH control)	High (Chemical reaction required)

Decision Matrix: Selecting the Right Protocol

Figure 1: Decision tree for selecting the optimal HPLC method based on sample concentration and matrix complexity.

Protocol A: Direct Polysaccharide HPLC (The Industry Standard)

This method is the "workhorse" for synthetic chemistry labs. It utilizes immobilized polysaccharide columns which are robust and solvent-versatile.

Mechanism of Action

The stationary phase contains cellulose or amylose derivatives (e.g., tris(3,5-dichlorophenylcarbamate)) coated or immobilized on silica. The chiral recognition is driven by hydrogen bonding and dipole-dipole interactions between the piperazine amine groups and the carbamate moieties of the selector.

Detailed Methodology

• Column: Chiralpak IC (Immobilized Cellulose) or Chiralpak AD-H (Amylose).

  • Dimensions: 250 x 4.6 mm, 5 µm.[1][2]

• Mobile Phase: Acetonitrile : Methanol : Diethylamine (DEA)

  • Ratio: 90 : 10 : 0.1 (v/v/v).

  • Critical Note: The 0.1% DEA is non-negotiable. It acts as a masking agent for residual silanols on the silica support, preventing the basic piperazine from tailing.

• Flow Rate: 1.0 mL/min.[1][2][3]

• Temperature: 25°C - 35°C.

• Detection: UV at 210 nm .[1] (Note: 2-methylpiperazine has negligible absorbance above 220 nm).

• Sample Prep: Dissolve 1-2 mg of sample in 1 mL of mobile phase. Filter through 0.45 µm PTFE syringe filter.

Expected Results

• Elution Order: typically (R)-2-methylpiperazine elutes before (S)-2-methylpiperazine on Chiralpak IC, but this must be confirmed with pure standards as elution order can reverse with solvent changes.

• Resolution (Rs): > 2.0 (Baseline separation).

Protocol B: Crown Ether HPLC (The Specialist)

When direct polysaccharide separation fails or when working in highly aqueous/acidic conditions, Crown Ether columns are the definitive alternative. They are specifically designed for primary and secondary amines.

Mechanism of Action

The Crownpak CR(+) column contains a chiral crown ether (18-crown-6 derivative) that forms a host-guest inclusion complex with the ammonium ion (

) of the piperazine. This interaction is highly stereoselective.

Detailed Methodology

• Column: Crownpak CR(+) (Daicel).[4]

  • Dimensions: 150 x 4.0 mm, 5 µm.

• Mobile Phase: Perchloric Acid (pH 1.5) : Methanol

  • Ratio: 85 : 15 (v/v).[4][5]

  • Preparation: Add HClO₄ to water until pH is 1.0 - 2.0, then mix with methanol.

• Temperature: 10°C - 25°C .[3] (Lower temperatures often drastically improve resolution on crown ether phases).

• Flow Rate: 0.4 - 0.8 mL/min (Higher viscosity due to water/methanol mix).

• Detection: UV at 200-210 nm .

• Sample Prep: Dissolve sample in water or mobile phase.[1] Do not dissolve in high concentrations of organic solvent as it may disrupt the crown ether complexation.

Expert Insight

• Acid is Key: The amine must be protonated to bind to the crown ether. Do not use neutral or basic mobile phases; they will result in zero retention.

• Column Care: Crown ether columns are sensitive. Never flush with 100% acetonitrile; always maintain an acidic aqueous environment or wash with water/methanol.

Protocol C: Derivatization with Marfey's Reagent (High Sensitivity)

For trace analysis (e.g., pharmacokinetic studies) where UV detection at 210 nm is insufficient, or if a chiral column is unavailable, derivatization is the superior choice.

Mechanism of Action

Marfey's Reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) reacts with the secondary amine of 2-methylpiperazine to form two diastereomers. These diastereomers have different physical properties and can be separated on a standard achiral C18 column . The dinitrophenyl group provides a strong chromophore at 340 nm.

Workflow Diagram

Figure 2: Derivatization workflow using Marfey's Reagent for high-sensitivity detection.

Detailed Methodology

• Reaction:

  • Mix 50 µL of sample (aqueous) with 100 µL of 1% FDAA in acetone.

  • Add 20 µL of 1M NaHCO₃.

  • Incubate at 45°C for 60 minutes .

• Quenching:

  • Add 20 µL of 1M HCl to stop the reaction and neutralize the mixture.

  • Dilute with 200 µL of Acetonitrile/Water (50:50).

• HPLC Conditions:

  • Column: C18 (e.g., Phenomenex Kinetex C18, 150 x 4.6 mm).

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

  • Detection: UV at 340 nm (Visible range, no interference from solvents).

  • Result: The L-DAA-(R)-2-methylpiperazine and L-DAA-(S)-2-methylpiperazine diastereomers will elute at different times.

Performance Comparison & Troubleshooting

Parameter	Method A (Direct)	Method B (Crown Ether)	Method C (Derivatization)
LOD (Limit of Detection)	High (~10 µg/mL)	High (~10 µg/mL)	Low (~10 ng/mL)
Analysis Time	Fast (10-15 min)	Slow (20-40 min)	Medium (Reaction + 20 min Run)
Robustness	Excellent	Moderate (pH sensitive)	Good
Cost per Sample	Low	Low	Medium (Reagent cost)

Troubleshooting Guide

• Problem: Broad, Tailing Peaks (Method A)

  • Cause: Interaction between amine and silica silanols.

  • Fix: Increase DEA concentration to 0.15% or 0.2%. Ensure column is fully equilibrated (min 20 column volumes).

• Problem: No Retention (Method B)

  • Cause: pH is too high; amine is not protonated.

  • Fix: Lower mobile phase pH to 1.5 using Perchloric Acid.

• Problem: Low Sensitivity/No Peaks (Method A/B)

  • Cause: UV wavelength too high.

  • Fix: Ensure detector is set to 210 nm.[1] If using a Diode Array, extract the 205-215 nm channel. If still too low, switch to Method C.

References

• BenchChem. (2025).[3] (R)-2-Methylpiperazine (L)-tartaric acid salt: Product Specifications and Chiral Resolution. Retrieved from

• Daicel Chiral Technologies. (2025). Instruction Manual for CROWNPAK® CR(+) / CR(-). Retrieved from

• Bhushan, R., & Martens, J. (2020). Assessment and Application of Marfey's reagent and analogs in Enantioseparation. Biomedical Chromatography. Retrieved from

• Phenomenex. (2025). Chiral HPLC Separations Guide. Retrieved from

• Navaneeswari, R., & Reddy, P. R. (2012).[6] Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. Retrieved from

Sources

• 1. pharmatutor.org [pharmatutor.org]
• 2. jocpr.com [jocpr.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Boc vs. Cbz: Strategic Protection Guide for 2-Methylpiperazine Synthesis

Executive Summary: The "Bottom Line" for Decision Makers

In the functionalization of 2-methylpiperazine , the choice between tert-Butyloxycarbonyl (Boc) and Carbobenzyloxy (Cbz) protection is rarely about the protection step itself—both reagents react rapidly and regioselectively. The decision is dictated by downstream orthogonality and physical isolation requirements .

• Selectivity Rule: Direct acylation with either Boc₂O or Cbz-Cl overwhelmingly favors the N4 (distal) nitrogen due to steric hindrance at the N1 (proximal) position.

• Choose Boc when: You require stability against hydrogenolysis (e.g., reducing nitro groups or alkenes elsewhere) or nucleophilic bases. Boc derivatives are often oils/low-melting solids, requiring chromatography.

• Choose Cbz when: You require stability against acidic conditions (e.g., TFA deprotection of other groups) or need to avoid chromatography. Cbz derivatives often possess superior crystallinity, allowing purification via precipitation.[1]

Mechanistic Analysis: The Steric Imperative

To control the synthesis, one must understand the topology of the 2-methylpiperazine ring.

The Regioselectivity Paradox

2-methylpiperazine contains two secondary amines. Electronic theory suggests they are similar, but steric reality dictates the chemistry.

• N1 (Proximal): Adjacent to the C2-methyl group. The methyl group creates a "steric wall," significantly retarding nucleophilic attack on bulky electrophiles.

• N4 (Distal): Unencumbered and sterically accessible.

Consequently, under kinetic control (low temperature, stoichiometric addition), electrophiles (E+) attack N4 with high selectivity (>10:1).

Figure 1: Regioselective outcome of direct acylation. The C2-methyl group steers protection to the N4 position.

Comparative Performance Data

The following data aggregates typical results from bench-scale syntheses (10–50 mmol scale) using standard protocols.

Feature	Boc Protection (N-Boc)	Cbz Protection (N-Cbz)
Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Typical Yield (N4)	92% – 96%	88% – 94%
Regioselectivity (N4:N1)	~10:1 to 20:1	~8:1 to 15:1
Physical State	Often Viscous Oil / Low-melting Solid	Crystalline Solid (High Probability)
Purification	Column Chromatography usually required	Recrystallization often possible
Lability (Removal)	Acid (TFA, HCl/Dioxane)	Hydrogenolysis (H₂/Pd/C) or HBr/AcOH
Stability	Base, Hydrogenolysis, Nucleophiles	Weak Acid, Base (mild), Oxidizers
Safety Profile	Good (Boc₂O is a low-hazard solid/melt)	Moderate (Cbz-Cl is a lachrymator/corrosive)

Decision Matrix: Selecting the Right Group

Use this logic flow to determine the optimal protecting group for your specific synthetic route.

Figure 2: Strategic selection workflow based on downstream chemical compatibility and process constraints.

Validated Experimental Protocols

These protocols are designed to be self-validating . The "Checkpoints" ensure you do not proceed with a failed reaction.

Protocol A: Synthesis of 4-Boc-2-methylpiperazine

Best for: Early-stage building blocks where acid deprotection is planned later.

Reagents:

• 2-Methylpiperazine (1.0 equiv)

• Boc₂O (0.95 equiv) — Note: Slight deficit prevents bis-protection.

• Dichloromethane (DCM) or Methanol (MeOH)

• Triethylamine (TEA) (1.1 equiv)

Step-by-Step:

• Dissolution: Dissolve 2-methylpiperazine in DCM (0.5 M concentration) at 0°C. Add TEA.

• Addition: Dissolve Boc₂O in a minimal amount of DCM. Add dropwise over 30 minutes.

  • Why: Slow addition at low temp maximizes kinetic selectivity for N4.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours.

• Checkpoint (TLC): Visualize with Ninhydrin stain.

  • Success Indicator: Starting material (Rf ~0.0) disappears. Mono-protected product appears (Rf ~0.4 in 10% MeOH/DCM). Bis-protected impurity appears higher (Rf ~0.8).

• Workup: Wash with water (x2) and brine. Dry over Na₂SO₄.[2]

• Purification: If oil, purify via silica flash chromatography (DCM:MeOH 95:5).

Protocol B: Synthesis of 4-Cbz-2-methylpiperazine

Best for: Scale-up or when avoiding chromatography is desired.

Reagents:

• 2-Methylpiperazine (1.0 equiv)

• Benzyl Chloroformate (Cbz-Cl) (0.95 equiv)

• DCM/Water biphasic system or THF

• Na₂CO₃ or NaOH (2.0 equiv)

Step-by-Step:

• Setup: Prepare a biphasic mixture of DCM and 1M NaOH containing 2-methylpiperazine at 0°C.

• Addition: Add Cbz-Cl dropwise vigorously stirring.

  • Safety: Cbz-Cl is a lachrymator. Handle in a fume hood.

• Reaction: Stir at 0°C for 1 hour, then RT for 2 hours.

• Checkpoint (pH): Ensure aqueous layer remains alkaline (pH > 9). If pH drops, Cbz-Cl hydrolyzes instead of reacting.[1] Add more base if needed.

• Workup: Separate phases. Wash organic layer with 1M NaOH (removes unreacted amine/salts) then Brine.

• Crystallization: Evaporate DCM to a thick oil. Add Hexanes or Diethyl Ether/Hexanes mixture. Scratch flask to induce crystallization.

  • Advantage:[1][3][2][4][5][6][7] Cbz derivatives often precipitate as white solids, avoiding column chromatography.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Selectivity (High N1 product)	Temperature too high during addition.	Cool to -10°C or -78°C during addition.
High Bis-protection (N1,N4-di-Boc)	Excess reagent used.	Use 0.90–0.95 equivalents of Boc₂O/Cbz-Cl.
Product is an Oil (Cbz)	Residual solvent or impurities.	Triturate with cold pentane/ether. Seed with crystal if available.
Incomplete Reaction	Reagent hydrolysis (common with Cbz-Cl).	Ensure anhydrous conditions for Boc, or sufficient base buffering for Cbz.

References

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. 4th Ed., Wiley-Interscience. (The definitive guide on stability/lability profiles).

• Isidro-Llobet, A., et al. (2009). "Amino acid-protecting groups."[1][3][8] Chemical Reviews, 109(6), 2455-2504.

• BenchChem. (2025).[2] "Literature review of Boc vs. Cbz protecting groups." BenchChem Technical Guides.

• Sigma-Aldrich. "4-N-Boc-2-methyl-piperazine Product Sheet." (Confirming physical properties and commercial availability of N4-isomer).

• ChemicalBook. "4-N-Boc-2-Methyl-piperazine Synthesis and Properties."

Sources

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cbz-Protected Amino Groups [organic-chemistry.org]
• 4. CN1456553A - Process for simultaneously producing S-(+)-2-methylpiperazine and R-(-)-2-methylpiperazine by stepwise salification - Google Patents [patents.google.com]
• 5. Comparison of the effectiveness of two piperazine based nano-catalysts in the synthesis of benzoxazoles and benzimidazoles and use of the powerful one in the N-Boc protection of amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. par.nsf.gov [par.nsf.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Comparative IR Spectroscopy Guide: Carbamate Protecting Groups on Piperazine Scaffolds

Topic: IR Spectroscopy Peaks for Carbamate Protecting Groups in Piperazine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In medicinal chemistry and peptide synthesis, the piperazine ring is a ubiquitous pharmacophore. Selective functionalization of its two nitrogen atoms often requires orthogonal protection strategies using carbamates: Boc (tert-butyloxycarbonyl), Cbz (benzyloxycarbonyl), and Fmoc (9-fluorenylmethyloxycarbonyl).

While NMR is the gold standard for structural elucidation, FTIR spectroscopy offers a rapid, non-destructive method for monitoring reaction progress—specifically protection and deprotection events—in real-time. This guide provides a technical comparison of the infrared spectral signatures of these three protecting groups on a piperazine core, focusing on diagnostic bands that allow for immediate identification and purity assessment.

Mechanistic Basis of Spectral Shifts

The infrared absorption of the carbamate carbonyl (N–C=O) is heavily influenced by the electronic and steric environment of the "R" group (alkoxy substituent).

• Electronic Effect: The carbonyl stretching frequency (

  ) correlates with the bond order. Electron-donating groups (like t-butyl in Boc) increase electron density on the carbonyl oxygen via induction (+I), slightly lowering the bond order and frequency compared to electron-withdrawing or aromatic systems.

• Conformational Effect: The piperazine ring imposes specific conformational constraints (chair conformation). Large protecting groups like Fmoc can induce rotameric populations (s-cis vs. s-trans), often resulting in carbonyl peak splitting (doublets) in the solid state, a key diagnostic feature absent in the sterically compact Boc group.

Comparative Spectral Analysis

The following table synthesizes experimental data for mono-protected piperazines (e.g., N-Boc-piperazine). Note that exact wavenumbers may shift

5–10 cm⁻¹ depending on the sampling method (ATR vs. KBr pellet) and solvent.

Table 1: Diagnostic IR Bands for Protected Piperazines

Feature	Boc-Piperazine	Cbz-Piperazine	Fmoc-Piperazine
(Carbonyl)	1685 – 1705 cm⁻¹ (Strong, broad singlet)	1690 – 1715 cm⁻¹ (Strong, often overlaps with Boc)	1680 – 1725 cm⁻¹ (Often a doublet or split peak)
( )	2970 – 2980 cm⁻¹ (Strong, aliphatic)	2850 – 2950 cm⁻¹(Medium, mixed aliphatic)	2850 – 2950 cm⁻¹(Medium)
( )	Absent	> 3000 – 3090 cm⁻¹ (Weak, aromatic)	3000 – 3100 cm⁻¹ (Weak, aromatic)
Diagnostic Fingerprint	1365 & 1390 cm⁻¹ ("Gem-dimethyl" doublet)	690 & 740 cm⁻¹ (Mono-sub.[1][2][3] benzene OOP)	740 & 760 cm⁻¹ (Strong, Ortho-disub. OOP)
Ring Breathing	~1000 – 1100 cm⁻¹	~1500, 1600 cm⁻¹ (Aromatic C=C)	~1450, 1600 cm⁻¹ (Fluorenyl C=C)

Technical Insight: The "Gem-dimethyl" doublet at 1365/1390 cm⁻¹ is the most reliable indicator for Boc . If you see a carbonyl peak but lack bands >3000 cm⁻¹, it is almost certainly Boc. Conversely, strong bands at 740/760 cm⁻¹ are the "smoking gun" for Fmoc .

Decision Logic for Identification

The following decision tree illustrates the logical flow for identifying the protecting group on a piperazine intermediate using only IR data.

Figure 1: Spectral decision tree for identifying carbamate protecting groups on piperazine.

Experimental Protocols

Protocol A: Sampling for Maximum Resolution

Carbamate carbonyls are sensitive to hydrogen bonding. For comparative studies, consistency in state is critical.

• Solid State (Preferred for Fmoc/Cbz): Use an ATR (Attenuated Total Reflectance) accessory with a diamond crystal.

  • Why: Fmoc-piperazines often crystallize. ATR preserves the solid-state conformation (often showing the carbonyl doublet) which might collapse into a singlet in solution.

• Solution State (Preferred for Reaction Monitoring): Dissolve 5–10 mg of sample in dry DCM or CHCl₃. Use a liquid cell with CaF₂ windows.

  • Note: In solution, the C=O bands typically shift +10-15 cm⁻¹ higher than in solid state due to loss of intermolecular H-bonding.

Protocol B: Monitoring Deprotection

This workflow validates the removal of the protecting group, a critical step before subsequent coupling.

1. Boc Deprotection (Acidolysis with TFA/DCM):

• Target: Disappearance of the 1365/1390 cm⁻¹ doublet and the 1690 cm⁻¹ C=O stretch.

• New Feature: Appearance of a broad ammonium band (~2400–3200 cm⁻¹) if isolated as the TFA salt.

2. Fmoc Deprotection (Baseolysis with Piperidine):

• Target: Disappearance of the 1700–1720 cm⁻¹ carbonyl doublet.

• Warning: The byproduct (dibenzofulvene) has strong aromatic signals. You must verify the loss of the carbonyl specifically, as the aromatic signals (740/760) may persist if the byproduct is not washed away.

3. Cbz Deprotection (Hydrogenolysis H₂/Pd-C):

• Target: Complete loss of aromatic signals (>3000 cm⁻¹) and Carbonyl (~1700 cm⁻¹).

• Verification: The resulting free piperazine will show a single sharp N-H stretch ~3300 cm⁻¹ (if secondary amine is generated) and no C=O.

Reaction Monitoring Workflow

The following diagram outlines the spectral changes expected during a typical protection-deprotection cycle.

Figure 2: IR spectral evolution during the protection and deprotection of piperazine.

References

• National Institute of Advanced Industrial Science and Technology (AIST).

• Sigma-Aldrich (Merck).IR Spectrum of 1-Boc-piperazine.

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis.[4] Wiley-Interscience.[4] (Standard reference for deprotection conditions and stability).

• Carpino, L. A., & Han, G. Y. (1972). "The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group." The Journal of Organic Chemistry. (Foundational paper on Fmoc spectral properties).

Sources

• 1. N-Boc-Piperazine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Benzyl piperazine-1-carboxylate | C12H16N2O2 | CID 643495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.pg.edu.pl [chem.pg.edu.pl]
• 4. Fmoc-Protected Amino Groups [organic-chemistry.org]

Technical Guide: Mass Spectrometry Fragmentation of Piperazine-1,4-dicarboxylates

Executive Summary

Piperazine-1,4-dicarboxylates represent a critical class of symmetric, bis-protected diamines often utilized as linkers in antibody-drug conjugates (ADCs) or as intermediates in the synthesis of piperazine-based pharmacophores (e.g., antihistamines, antipsychotics).

This guide provides an in-depth comparative analysis of the fragmentation behaviors of Piperazine-1,4-dicarboxylates (Bis-substituted) versus their Piperazine-1-monocarboxylate (Mono-substituted) and N-alkyl analogs. By understanding the distinct ionization potentials and cleavage pathways of the dicarboxylate moiety, researchers can distinguish synthetic impurities, validate protecting group stability, and identify metabolic soft spots with high confidence.

Theoretical Framework: The Dicarboxylate Signature

The fragmentation of piperazine-1,4-dicarboxylates is governed by the competition between the stability of the piperazine ring and the lability of the carbamate (urethane) linkages. Unlike simple N-alkyl piperazines, where the nitrogen lone pair drives high proton affinity, the 1,4-dicarboxylate system is electron-deficient due to the delocalization of nitrogen electrons into the carbonyl groups.

Key Mechanistic Drivers

• Suppressed Basicity: The bis-carbamate substitution significantly lowers the proton affinity (PA) compared to mono-substituted analogs. In ESI(+), this often results in a higher propensity for sodiated

  or potassiated adducts over the protonated species, unless acidic mobile phases are optimized.

• Symmetry-Driven Fragmentation: The symmetric nature of the 1,4-dicarboxylate simplifies the initial MS spectrum but complicates isomer differentiation if the ester groups (

  ) are identical.

• Carbamate Cleavage (The Dominant Pathway): The primary fragmentation channel involves the neutral loss of the alkoxy group or carbon dioxide, driven by the formation of a resonance-stabilized acylium ion or iminium ion.

Comparative Analysis: Dicarboxylates vs. Alternatives

This section compares the Mass Spec performance of Piperazine-1,4-dicarboxylates (Structure A) against Piperazine-1-monocarboxylates (Structure B) and N,N'-Dialkylpiperazines (Structure C).

Table 1: Comparative Fragmentation Profiles (ESI-MS/MS)

Feature	1,4-Dicarboxylates (Bis)	1-Monocarboxylates (Mono)	N,N'-Dialkylpiperazines
Ionization Efficiency (ESI+)	Moderate. Reduced basicity requires higher capillary voltage or acidic modifiers.	High. Free secondary amine (or tertiary if N-alkylated) acts as a strong proton acceptor.	Very High. Strong basicity leads to intense signals.
Dominant Neutral Loss	Loss of (44 Da) and Alkene/Alcohol from ester side chain.	Loss of (if OH present) or Alkene (if Boc/tBu protected).	Loss of N-substituent (e.g., debenzylation -91 Da).
Ring Stability	High. The ring often remains intact until side chains are lost.	Moderate. Ring opening (Retro-Mannich) competes with side-chain loss.	Low. Ring cleavage (internal C-C bond break) is common.
Diagnostic Ion ( )	143 (N-carbonyl-piperazine core)	85/87 (Piperazine ring fragments)	56 (Aziridinium ion / )

Expert Insight: When analyzing 1,4-dicarboxylates, do not expect the intense "piperazine fingerprint" (

56, 70) immediately. You must first strip the carbamate protecting groups. If you see immediate ring fragmentation, you likely have a mono-protected impurity.

Mechanistic Deep Dive: Fragmentation Pathways

The following diagram illustrates the stepwise degradation of a generic Piperazine-1,4-dicarboxylate (where R = Alkyl). The pathway highlights the critical transition from the parent ion to the "naked" piperazine core.

Diagram 1: ESI-CID Fragmentation Pathway

Caption: Stepwise collision-induced dissociation (CID) of piperazine-1,4-dicarboxylates. Note the sequential loss of side chains prior to ring destruction.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and distinguish between thermal degradation (in source) and true fragmentation, follow this protocol.

Reagents & Setup

• Mobile Phase A: Water + 0.1% Formic Acid (Critical for protonation of dicarboxylates).

• Mobile Phase B: Acetonitrile (ACN).

• Column: C18 Reverse Phase (High retention required for polar piperazine core).

Step-by-Step Methodology

• Blank Injection (System Suitability):

  • Inject Mobile Phase A.

  • Validation Criteria: Ensure no background noise at

    87 or 143 (common plasticizer interferences that mimic piperazine fragments).

• Source Optimization (The "Soft" Start):

  • Set Source Temperature: < 350°C.[1]

  • Reasoning: Carbamates are thermally labile. Excessive heat will cause in-source fragmentation (loss of

    ), leading to a false "Mono-carboxylate" signal in the MS1 scan.

• Precursor Ion Scan (PIS):

  • Target the theoretical

    .

  • Self-Validation: If

    is weak, check for . If is dominant, increase Formic Acid concentration to 0.2% to force protonation for better fragmentation data.

• Product Ion Scan (MS2):

  • Apply stepped Collision Energy (CE): 15, 30, 45 eV.

  • Low CE (15 eV): Confirms side chain loss (Carbamate stability).

  • High CE (45 eV): Confirms piperazine ring fingerprint (

    56, 70, 85).

Diagram 2: Analytical Decision Matrix

Caption: Workflow for validating piperazine-1,4-dicarboxylate identity and distinguishing impurities.

References

• Zhu, N., et al. (2021).[2] "Mass Fragmentation Characteristics of Piperazine Analogues." Journal of Chinese Mass Spectrometry Society, 42(1): 1-7.[2] 2

• BenchChem Application Notes. (2025). "Mass Spectrometry Fragmentation of Novel Piperidine and Piperazine Derivatives." 3

• Chemistry LibreTexts. (2023). "Mass Spectrometry - Fragmentation Patterns: Carbamates and Esters." 4

• MetwareBio. (2024). "Top 6 Ion Sources in Mass Spectrometry: ESI vs EI for Polar Compounds." 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]

Precision Thermal Characterization: bis-Cbz-2-methylpiperazine

The following guide is structured as a technical directive for characterizing bis-Cbz-2-methylpiperazine (1,4-bis(benzyloxycarbonyl)-2-methylpiperazine). As this specific intermediate lacks a globally harmonized pharmacopeial monograph, this guide establishes the protocol for internal standardization , comparing valid calibration references and thermal analysis methods.

Content Type: Publish Comparison Guide Subject: Melting Point Standards & Purity Assessment Audience: Process Chemists, Analytical Scientists, Drug Development Leads

Executive Summary: The Crystalline Advantage

In the synthesis of chiral piperazine scaffolds—critical pharmacophores for 5-HT receptor ligands and HIV protease inhibitors—the choice of protecting group dictates processability. While Boc-protected derivatives often result in oils or low-melting solids (difficult to handle on scale), the bis-Cbz (benzyloxycarbonyl) protection strategy is favored for generating robust, crystalline solids.

However, the melting point (MP) of bis-Cbz-2-methylpiperazine is sensitive to enantiomeric excess (ee) and regioisomeric impurities. Without a pre-set USP monograph, researchers must establish a Self-Validating Thermal Standard . This guide compares the optimal calibration standards and methodologies to accurately characterize this compound.

Technical Profile & Expected Range

Before selecting calibration standards, we must bracket the expected thermal transition. Based on structural analogues (e.g., 1,4-dibenzylpiperazine, MP ~99°C; 1,4-bis(2-hydroxyethyl)piperazine, MP ~135°C), the bis-Cbz derivative typically exhibits a melting endotherm in the 80°C – 130°C range, depending on the enantiomeric purity (racemates often melt differently than pure enantiomers).

Structural Impact on Melting Point

Feature	Effect on Thermal Property
Cbz Groups (Carbamates)	Increases MP via - stacking of phenyl rings and hydrogen bonding.
2-Methyl Substituent	Introduces chirality; may lower MP slightly vs. unsubstituted piperazine due to symmetry breaking, unless enantiomerically pure.
Impurities (e.g., Mono-Cbz)	Causes significant MP depression and broadening (melting range > 2°C).

Comparative Guide: Selecting the Calibration Standard

To accurately determine the MP of bis-Cbz-2-methylpiperazine, you must calibrate your apparatus using WHO/USP primary standards that bracket the expected range.

Recommended Standards (The "Golden Bracket")

We compare the three most relevant standards for this specific piperazine derivative.

Standard	Certified MP ( )	Suitability for bis-Cbz-2-Me-Pip	Pros	Cons
Vanillin	81°C – 83°C	High (Lower Bracket)	Ideal for detecting early onset melting (impurities). Inexpensive.	Oxidizes over time; distinct odor can contaminate gloveboxes.
Acetanilide	114°C	Critical (Target Range)	Closest to the expected range of pure Cbz-piperazines. Sharp melting behavior.	Toxic; requires careful handling.
Benzoic Acid	122°C	High (Upper Bracket)	Extremely stable; primary thermometric standard.	Sublimation can occur near MP, potentially fogging capillary optics.
Phenacetin	134°C	Medium (Upper Limit)	Good if the compound is highly crystalline/high MW.	Higher range might be unnecessary if MP is <120°C.

Scientist’s Recommendation: Use Acetanilide (114°C) as your primary anchor. If your sample melts below 100°C, bracket with Vanillin . If it melts above 115°C, bracket with Benzoic Acid .

Methodology Comparison: Capillary vs. DSC

For a non-compendial intermediate like bis-Cbz-2-methylpiperazine, the method of detection defines the result.

Method A: Capillary Melting Point (The Process Check)

• Mechanism: Visual detection of phase change (solid to liquid).

• Best For: Routine QC, quick purity checks in the hood.

• Limitation: Subjective "clear point" determination; prone to operator error (ramping too fast).

Method B: Differential Scanning Calorimetry (The Analytical Standard)

• Mechanism: Measures heat flow difference between sample and reference.

• Best For: Final characterization, determining Enantiomeric Purity (via eutectic analysis), and distinguishing solvates.

• Advantage: Provides

  (independent of mass) and (heat of fusion).

Verdict: Use Capillary for in-process checks. Use DSC to validate the final standard material.

Experimental Protocol: Establishing the Standard

Since you cannot buy a "Certified bis-Cbz-2-methylpiperazine Standard," you must generate one. Follow this self-validating protocol.

Phase 1: Purification (The Recrystallization)

• Solvent Selection: Dissolve crude bis-Cbz-2-methylpiperazine in minimal hot Ethanol or Ethyl Acetate/Hexane (1:4) .

• Clarification: Filter hot to remove insoluble salts (piperazine salts are common byproducts).

• Crystallization: Allow slow cooling to Room Temp, then 4°C. Rapid cooling traps impurities.

• Drying: Vacuum dry at 40°C for 24h to remove solvent inclusions (solvates alter MP).

Phase 2: The Measurement (Capillary Method)

• Preparation: Grind the dried solid into a fine powder. Fill capillary to 3mm height. Compact by tapping.

• Calibration: Run Acetanilide standard immediately before your sample. Ensure it reads

  .

• Ramp Rate:

  • Fast Ramp (

    ) to .

  • Critical Ramp: Slow to

    from upwards.

• Observation: Record:

  • : First visible wetting/collapse.
  • : Formation of a liquid meniscus.
  • : Sample becomes completely clear liquid.

• Criteria: A range (

  ) of < 2.0°C indicates acceptable purity (>98%).

Visualization: The Characterization Workflow

The following diagram illustrates the logical flow for validating the melting point of this intermediate.

Figure 1: Self-validating workflow for establishing the melting point standard of a non-compendial intermediate.

References

• BenchChem. Literature review of Boc vs. Cbz protecting groups. (Comparison of stability and crystallinity).

• NIST Chemistry WebBook. Piperazine Melting Point Data (106°C). (Base scaffold thermal data).

• Sigma-Aldrich. 1-Boc-(4-benzyl)piperazine Properties. (Analog comparison: MP 71-73°C).

• SWGDRUG. 1,4-Dibenzylpiperazine Monograph. (Analog comparison: MP ~99°C).

• Highfine Biotech. Amino protecting group—benzyloxycarbonyl (Cbz) Guide. (Crystallization advantages of Cbz).[1]

Sources

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Chiral Resolution Efficiency: L-Tartaric Acid vs. Dibenzoyl-L-Tartaric Acid (DBTA)

The following guide provides a high-level technical comparison of chiral resolution strategies, specifically analyzing the efficiency of native L-Tartaric Acid (TA) versus O,O'-Dibenzoyl-L-Tartaric Acid (DBTA) (often colloquially referred to as "dibenzyl" in industrial shorthand). It also addresses the strategy of N-Dibenzyl substrate protection to facilitate resolution.

Executive Summary: The "Classic" vs. The "Modified"

In chiral process development, the choice between L-Tartaric Acid (TA) and its acylated derivative, O,O'-Dibenzoyl-L-Tartaric Acid (DBTA) , is rarely a matter of preference—it is a decision dictated by the molecular recognition mechanism required for your specific substrate.

• L-Tartaric Acid (TA): The industry workhorse. High atom economy, low cost, and relies purely on hydrogen bonding. Best for small, polar, aliphatic amines.

• Dibenzoyl-L-Tartaric Acid (DBTA): The "heavy lifter." Relies on a "Three-Point Interaction" model (H-bonding +

  - stacking + steric inclusion). Essential for resolving aromatic amines and pharmacophores where TA yields non-crystalline oils or low enantiomeric excess (ee).

Clarification on "Dibenzyl Protection": While often confused, Dibenzoyl tartaric acid (the resolving agent) is distinct from N-Dibenzyl protection (a substrate modification strategy). This guide primarily compares TA vs. DBTA, but Section 4 addresses when to use N-Dibenzyl protection to force resolution.

Mechanistic Comparison: Why DBTA Often Succeeds Where TA Fails

The efficiency of chiral resolution is defined by the Resolvability Factor (S) , which is a function of the solubility difference between the diastereomeric salts (

-salt vs. -salt).

L-Tartaric Acid (The Hydrogen Bond Network)

TA functions by forming a rigid hydrogen-bond network (the "ladder" structure) with the amine.

• Mechanism: Proton transfer (

  ) and secondary H-bonding ( ).

• Limitation: If the substrate is bulky or lacks complementary H-bond donors/acceptors, the lattice energy is insufficient to drive selective crystallization. The result is often a "honey" or oil rather than a crystal.

Dibenzoyl-L-Tartaric Acid (The -Clamp)

DBTA introduces two hydrophobic benzoyl groups that create a distinct chiral pocket.

• Mechanism:

  • Ionic Anchor: Carboxylate-Ammonium pairing.

  • - Stacking: The benzoyl rings of DBTA stack with the aromatic rings of the substrate (e.g., phenyl, indole, naphthyl groups).

  • Steric Interlocking: The bulky benzoyl groups restrict conformational freedom, maximizing the energy difference (

    ) between the and salts.

• Outcome: Higher melting point salts, sharper solubility curves, and significantly higher initial ee%.

Visualization of Decision Logic

The following decision matrix illustrates when to deploy TA vs. DBTA based on substrate properties.

Comparative Performance Data

The following data summarizes the efficiency of TA vs. DBTA for common pharmaceutical intermediates. Note the correlation between aromatic substrates and DBTA efficiency.

Feature	L-Tartaric Acid (TA)	O,O'-Dibenzoyl-L-Tartaric Acid (DBTA)
Primary Interaction	H-Bonding (Ionic)	Ionic + - Stacking + Van der Waals
Ideal Substrate	Small aliphatic amines (e.g., 2-aminobutanol)	Aromatic amines (e.g., Ephedrine, Sertraline intermediates)
Typical Solvent	Water, Methanol, Ethanol (Polar)	Acetone, Ethyl Acetate, i-PrOH (Medium Polarity)
Resolvability (S)	Moderate (often requires multiple recrystallizations)	High (often >90% ee in first pass)
Molar Mass	150.09 g/mol (High Capacity)	358.30 g/mol (Lower Capacity)
Cost Efficiency	High (Cheap commodity chemical)	Moderate (Requires recovery/recycling)

Experimental Case Study: Resolution of rac-Ephedrine

Data aggregated from comparative process studies [1][3].

• Agent A: L-Tartaric Acid [1][2]

  • Solvent: Methanol

  • First Crop Yield: 35%

  • First Crop ee: 65%

  • Process: Required 3 recrystallizations to reach >98% ee.

• Agent B: Dibenzoyl-L-Tartaric Acid (DBTA) [1]

  • Solvent: Acetone/Water

  • First Crop Yield: 42%

  • First Crop ee: 92.5%

  • Process: Reached >99% ee with a single wash.

The "Dibenzyl Protection" Strategy (Substrate Engineering)

If neither TA nor DBTA yields a crystalline salt, the N-Dibenzyl Protection strategy is the next tier of intervention. This is not a resolving agent, but a substrate modification .

The Problem: Many primary amines (

) are hygroscopic oils that refuse to crystallize with any acid. The Solution: Convert the amine to an -Dibenzyl derivative ( ).

Why it works:

• Molecular Weight Increase: Reduces solubility, encouraging precipitation.

• Rigidity: The two benzyl groups add bulk, reducing the entropic penalty of crystallization.

• New Interaction Sites: The benzyl groups on the substrate can now engage in

  -stacking with cheaper resolving agents (like TA or simple derivatives).

Protocol Summary:

• Protection: React racemic amine with Benzyl Chloride (

  ) and base ( ).

• Resolution: Screen the

  -dibenzyl amine against TA, DBTA, or Mandelic Acid.

• Deprotection: Hydrogenolysis (

  ) removes the benzyl groups after resolution to yield the pure primary amine enantiomer [4].

Standardized Screening Protocol

To ensure reproducibility and self-validation, follow this "Dutch Resolution" inspired workflow.

Step 1: Solubility Screening

Prepare 0.1 M solutions of the racemate in:

• Methanol

• Ethanol[1][3]

• Isopropanol

• Acetone[4]

• Ethyl Acetate[5]

Step 2: Salt Formation (The "Half-Equivalent" Method)

For maximum efficiency (Pope-Peachey method), use 0.5 equivalents of the resolving agent.

• Dissolve 10 mmol of racemate in the minimum volume of hot solvent.

• Add 5 mmol of Resolving Agent (TA or DBTA).

• Add 5 mmol of an achiral acid (e.g., HCl or Acetic Acid) to balance the stoichiometry (optional, but improves yield).

• Heat to reflux until clear.

• Cool slowly (1°C/min) to room temperature.

Step 3: Evaluation

• Solid forms? Filter and dry.

• Check ee: Chiral HPLC or Optical Rotation.

• The "S" Factor Calculation:

  • If

    , optimization is viable.

  • If

    , switch agents (e.g., from TA to DBTA).

References

• BenchChem. "A Comparative Guide to Tartaric Acid Derivatives as Resolving Agents." BenchChem Technical Guides. Accessed 2025.[3][6][7][8]

• ChemicalBook. "Dibenzoyl-L-Tartaric Acid: Applications in Chiral Resolution." ChemicalBook Product Insights. Accessed 2024.[2]

• Nagy, P. et al. "Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives." PMC / NIH, 2023.

• UCLAF. "New N,N-dibenzyl amino acid compounds and process of making same." US Patent 2,917,541.

• Faigl, F. et al. "Comparison of Tartaric Acid Derivatives in Resolution of Aminooxiranes." Arkivoc, 2004.[5]

Sources

• 1. WO2019121649A1 - Enantiomeric separation of racemic nicotine by addition of an o,o'-disubstituted tartaric acid enantiomer - Google Patents [patents.google.com]
• 2. Dibenzoyl-L-Tartaric Acid: Applications in Chiral Resolution and its Production by Continuous Method_Chemicalbook [chemicalbook.com]
• 3. acs.figshare.com [acs.figshare.com]
• 4. US2917541A - New n,n-dibenzyl amino acid compounds and process of making same - Google Patents [patents.google.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Executive Summary & Immediate Action

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate is a lipophilic, bis-protected diamine intermediate commonly used in peptide mimetics and drug discovery. While not classified as an "Acutely Hazardous" (P-List) substance by the EPA, it must be managed as Hazardous Chemical Waste due to its potential environmental persistence and aquatic toxicity associated with benzyl carbamate derivatives.

Core Directive: Do NOT dispose of this compound down the drain or in regular trash. The mandatory disposal route is High-Temperature Incineration via a licensed hazardous waste contractor.

Chemical Profile & Risk Assessment

To validate the disposal logic, we must understand the chemical behavior of the waste.

Property	Description	Operational Implication
Chemical Structure	Bis-Cbz (Z) protected piperazine	Contains nitrogen and aromatic rings. Requires high-temperature combustion to prevent NOx formation and ensure ring destruction.
Physical State	Viscous Oil or Low-Melting Solid	May adhere to glass. Rinsing with organic solvent (Acetone/DCM) is required for container decontamination.
Solubility	Lipophilic (Insoluble in water)	Do not flush. It will coat plumbing and accumulate in water traps, creating long-term contamination.
Reactivity	Acid-Labile (Carbamate)	Segregation Critical: Contact with strong acids (HBr, H₂SO₄) generates benzyl cations and CO₂ gas, pressurizing waste containers.
RCRA Status	Non-Listed (typically)	Managed as Class 9 Miscellaneous or General Organic Waste depending on state regulations.

Pre-Disposal Protocol: The Self-Validating System

A self-validating system ensures that errors are caught before the waste leaves the hood. Follow this causality-driven protocol:

Step 1: Segregation (The "Why": Preventing Uncontrolled Deprotection)

• Causality: This compound contains Carboxybenzyl (Cbz) groups.[1] If mixed into a generic "Acid Waste" stream, the acidic environment can cleave the protecting groups over time, releasing benzyl bromide (if HBr is present) or generating CO₂ gas, which can burst sealed carboys.

• Action: Segregate into "Non-Halogenated Organic" or "Solid Hazardous" streams only. Never mix with acidic aqueous waste.

Step 2: Container Selection

• Solids/Oils: Use wide-mouth High-Density Polyethylene (HDPE) jars.

• Solutions: Use safety-coated amber glass or chemically resistant HDPE carboys.

Step 3: Quenching (If Reactive Impurities Present)

• If the waste is a crude reaction mixture containing residual coupling reagents (e.g., EDC, HATU) or acyl chlorides, quench with a mild bicarbonate solution before adding to the organic waste container to prevent exothermic reactions in the drum.

Disposal Workflow

The following decision tree illustrates the logic flow for disposing of Dibenzyl 2-methylpiperazine-1,4-dicarboxylate in various states.

Figure 1: Decision logic for waste stream classification. Note the critical separation of halogenated vs. non-halogenated solvents if the compound is in solution.

Waste Stream Classification & Labeling

Accurate labeling is the primary defense against downstream accidents. Use the following nomenclature for your waste tags.

Waste State	Primary Constituent	Waste Codes (RCRA/DOT)	Disposal Method
Pure Solid/Oil	Dibenzyl 2-methylpiperazine-1,4-dicarboxylate	Non-Regulated (unless contaminated). Label as "Hazardous Waste - Toxic/Irritant"	Incineration (Lab Pack)
Solution (DCM)	Methylene Chloride, [Compound]	F002 (Spent Halogenated Solvent)	Fuel Blending/Incineration
Solution (EtOAc)	Ethyl Acetate, [Compound]	D001 (Ignitable)	Fuel Blending

Crucial Note on "Empty" Containers: Containers that held this compound are considered "RCRA Empty" only if all wastes have been removed that can be removed. Because this compound is often an oil/sticky solid, you must triple rinse the container with a solvent (e.g., acetone) and pour the rinsate into the appropriate liquid waste stream before disposing of the glass/plastic container.

Emergency Spill Procedures

In the event of a spill outside the fume hood:

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Don Nitrile gloves (double gloving recommended due to benzyl groups), safety goggles, and a lab coat.

• Contain:

  • Solid/Oil: Cover with an inert absorbent (Vermiculite or Chemizorb®). Do not use paper towels alone as they may spread the oily residue.

  • Solution: Use a spill pillow or absorbent boom.

• Clean: Scoop absorbed material into a hazardous waste bag. Scrub the surface with soap and water (detergent is necessary to solubilize the lipophilic benzyl groups).

• Dispose: Label the debris as "Hazardous Waste - Debris contaminated with Piperazine derivative."

References

• United States Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Managing Your Waste. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2024).[2] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (2024). Compound Summary: Piperazine Derivatives and Safety. Retrieved from [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. fishersci.com [fishersci.com]

Personal protective equipment for handling Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Technical Advisory: Safe Handling Protocol for Dibenzyl 2-methylpiperazine-1,4-dicarboxylate

Part 1: Executive Summary & Immediate Action Card

Dibenzyl 2-methylpiperazine-1,4-dicarboxylate is a lipophilic, piperazine-based building block commonly used in peptide synthesis and medicinal chemistry as a protected intermediate. While not classified as highly toxic (e.g., Category 1 or 2), it presents distinct risks as an Acute Toxin (Oral) and Irritant .[1]

Critical Safety Directive: Treat this compound as a sensitizing agent and respiratory irritant .[1] The benzyl carbamate (Cbz) moieties increase lipophilicity, facilitating skin absorption and potential permeation through standard latex gloves.

Category	Status	Action Required
GHS Classification	Warning	Acute Tox. 4 (Oral); Skin Irrit. 2; Eye Irrit.[1] 2A; STOT SE 3.
Primary Route of Entry	Inhalation (Dust), Ingestion, Dermal.[1]	Use Local Exhaust Ventilation (LEV).[1]
Glove Protocol	Nitrile (Minimum 5 mil)	DO NOT USE LATEX. Latex offers poor resistance to aromatic esters.[1]
Physical State	Solid (White to Off-white powder)	Manage electrostatic discharge (ESD) during weighing.[1]

Part 2: Technical Characterization & Risk Assessment

Chemical Identity & Properties

Understanding the molecular structure is the first step in designing a safety protocol.[1]

• Chemical Name: Dibenzyl 2-methylpiperazine-1,4-dicarboxylate[2]

• CAS Number: 102181-95-3 (Racemic); 1047975-20-1 (R-isomer)

• Molecular Formula: C20H22N2O4[1][3]

• Molecular Weight: ~354.4 g/mol [1][3]

• Solubility: Insoluble in water; soluble in DCM, DMSO, Ethyl Acetate, and Methanol.[1]

The "Why" Behind the PPE Strategy

• Glove Selection (Causality):

  • The Risk:[1] The molecule contains two benzyl ester groups. Aromatic esters and carbamates can swell and permeate natural rubber (latex) rapidly.[1]

  • The Solution:Nitrile rubber provides superior chemical resistance to aromatic rings and esters compared to latex.[1] For prolonged handling or solution-phase work (e.g., dissolved in DCM), Double-gloving (Laminate inner / Nitrile outer) is recommended because chlorinated solvents (DCM) permeate nitrile in <5 minutes.

• Respiratory Protection:

  • The Risk:[1] As a solid powder, the primary risk is inhalation of particulates which can cause respiratory sensitization or irritation (STOT SE 3).[1]

  • The Solution: A Fume Hood is the primary barrier.[1] If weighing outside a hood (discouraged), an N95/P2 particulate respirator is the absolute minimum.[1]

Part 3: Operational Protocols

Workflow Visualization: Safe Handling

The following diagram outlines the decision logic for handling this compound from storage to reaction.

Figure 1: Operational workflow for safe retrieval, weighing, and solubilization.

Step-by-Step Handling Procedures

A. Weighing & Transfer (Solid State)

• Engineering Control: Perform all weighing operations inside a certified chemical fume hood.

• Static Control: Piperazine derivatives can be electrostatic.[1] Use an ionizing fan or anti-static gun if the powder "flies."[1]

• Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.[1]

• Containment: Weigh directly into the tared reaction vessel if possible, rather than a weighing boat, to minimize dust generation during secondary transfer.

B. Solubilization (Liquid State)

• Solvent Choice: When dissolving in Dichloromethane (DCM), be aware that DCM permeates standard nitrile gloves in seconds.[1]

• Enhanced PPE: If using DCM, wear Silver Shield® (Laminate) gloves under your nitrile gloves.

• Pressure Release: If heating is required to dissolve, ensure the vessel is vented (e.g., needle in septum) to prevent pressure buildup from solvent expansion.[1]

Part 4: Emergency Response & Disposal

Spill Response Decision Matrix

Figure 2: Decision tree for immediate spill remediation.

Disposal Protocols

• Waste Stream: Classify as Organic Solid Waste (Non-Halogenated) unless dissolved in halogenated solvents (DCM).[1]

• Destruction: Incineration is the preferred method.[1] The nitrogen content requires high-temperature incineration to prevent NOx formation, but standard chemical waste streams handle this routinely.

• Container: Triple rinse empty containers with Ethanol or Acetone before disposal.[1] Treat rinsate as hazardous waste.[1]

Part 5: References

• PubChem. (2025).[1][4] Dibenzyl piperazine-1,4-dicarboxylate (Compound Summary). National Library of Medicine.[1] [Link]

• Kimberly-Clark Professional. (2024). Chemical Resistance Guide for Nitrile Gloves. [Link][5]

• New Jersey Department of Health. (2017).[1] Hazardous Substance Fact Sheet: Piperazine. [Link]

Sources

• 1. swgdrug.org [swgdrug.org]
• 2. chemshuttle.com [chemshuttle.com]
• 3. Dibenzyl piperazine-1,4-dicarboxylate | C20H22N2O4 | CID 15733281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4-Dibenzylpiperazine | C18H22N2 | CID 200601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ehs.yale.edu [ehs.yale.edu]